Streptonigrin

• CAS: 1079893-79-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Streptonigrin-Producing Organism Streptomyces flocculus

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Streptonigrin, a potent aminoquinone antibiotic with significant antitumor properties, is a secondary metabolite produced by the Gram-positive bacterium Streptomyces flocculus. First isolated in 1959, its complex structure and broad biological activity have made it a subject of extensive research. This technical guide provides a comprehensive overview of the core biological and chemical processes involved in the production of Streptonigrin by S. flocculus. It details the biosynthetic pathway, the genetic and environmental regulation of its production, protocols for fermentation, extraction, and purification, as well as analytical methods for its quantification. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, microbiology, and drug development.

Introduction to Streptomyces flocculus and Streptonigrin

Streptomyces flocculus is a filamentous soil bacterium belonging to the Actinomycetales order, a group renowned for its prolific production of a wide array of secondary metabolites, including many clinically important antibiotics. Streptonigrin (C₂₅H₂₂N₄O₈, Molar Mass: 506.47 g/mol ) is one such metabolite, exhibiting potent activity against a range of tumor cell lines and bacteria. Its mechanism of action involves the generation of reactive oxygen species that cause DNA damage, and it also inhibits topoisomerase II.[1] Despite its therapeutic potential, the clinical use of Streptonigrin has been limited by its toxicity.[2] Current research focuses on understanding its biosynthesis to enable the generation of novel, less toxic analogs through genetic engineering and synthetic biology approaches.

Biosynthesis of Streptonigrin

The biosynthesis of Streptonigrin in S. flocculus is a complex process orchestrated by a dedicated biosynthetic gene cluster (BGC), designated as the stn cluster. This cluster contains 48 genes that encode the enzymes responsible for the stepwise assembly of the intricate Streptonigrin molecule.[3]

The Streptonigrin Biosynthetic Gene Cluster (stn)

The stn gene cluster is the blueprint for Streptonigrin production. Key genes within this cluster and their putative functions are essential for understanding and manipulating the biosynthetic pathway. A summary of some key genes is provided in the table below.

Gene	Putative Function	Reference
stnA	α/β-hydrolase	[3]
stnB1	Dioxygenase	[3]
stnF2	Leucine carboxyl methyltransferase
stnK3	Cupin superfamily protein (epimerase)
stnQ1	S-adenosylmethionine (SAM)-dependent C-methyltransferase
stnQ2	O-methyltransferase
stnR	Pyridoxal 5'-phosphate (PLP)-dependent aminotransferase

Key Precursors and Intermediates

The biosynthesis of Streptonigrin proceeds through a series of key intermediates, with L-tryptophan serving as a primary precursor. One of the critical early steps is the formation of β-methyltryptophan. Recent studies have identified (2S,3S)-β-methyltryptophan as the true biosynthetic intermediate, contrary to earlier proposals. Another significant intermediate that has been isolated from mutant strains is lavendamycin, which contains a β-carboline moiety.

Proposed Biosynthetic Pathway

The proposed biosynthetic pathway for Streptonigrin is a multi-step enzymatic cascade. The pathway begins with the modification of L-tryptophan and culminates in the formation of the complex tetracyclic structure of Streptonigrin.

Caption: Proposed biosynthetic pathway of Streptonigrin in S. flocculus.

Regulation of Streptonigrin Production

The production of Streptonigrin, like many other secondary metabolites in Streptomyces, is tightly regulated at both the genetic and physiological levels. This regulation ensures that the antibiotic is produced at the appropriate time in the bacterial life cycle, typically during the stationary phase, and in response to specific environmental cues.

Genetic Regulation

The stn gene cluster contains regulatory genes that control the expression of the biosynthetic genes. While specific pathway-specific regulators for Streptonigrin have not been fully elucidated, the production of antibiotics in Streptomyces is generally controlled by a hierarchical cascade of regulatory proteins.

Environmental and Nutritional Regulation

Nitrogen availability is a key environmental factor that influences Streptonigrin biosynthesis. Studies have shown that the concentration of ammonium in the culture medium has a significant impact on production.

In Streptomyces, the global nitrogen regulator GlnR plays a central role in coordinating nitrogen metabolism and secondary metabolism. High concentrations of readily available nitrogen sources, such as ammonium, can repress the production of secondary metabolites, a phenomenon known as nitrogen catabolite repression. In the case of Streptonigrin, increased initial levels of ammonium in a defined medium can lead to increased biomass but decreased specific productivity. Conversely, controlling the supply of ammonium, for instance, through slow feeding or the use of an ammonium-trapping agent, has been shown to enhance Streptonigrin titers. This suggests that GlnR or other nitrogen-sensing regulators may directly or indirectly control the expression of the stn gene cluster.

Caption: Simplified model of nitrogen regulation of Streptonigrin production.

Data Presentation

Note: The following tables present illustrative data based on qualitative descriptions from the literature, as specific quantitative data for public dissemination is limited. The values are intended to demonstrate trends and are not absolute experimental results.

Fermentation Parameters and Streptonigrin Yield

Medium Component	Concentration	Streptonigrin Titer (mg/L)	Biomass (g/L)	Reference
Glucose	20 g/L	10	5.0	Illustrative
Glucose	40 g/L	15	7.5	Illustrative
Ammonium Chloride	1 g/L	12	6.0	Illustrative
Ammonium Chloride	5 g/L	8	8.0	Illustrative
Slow NH₄Cl Feed	0.1 g/L/day	18	7.0	Illustrative

Purification Summary

Purification Step	Total Protein (mg)	Total Streptonigrin (mg)	Specific Activity (mg/mg)	Yield (%)	Fold Purification
Crude Extract	5000	200	0.04	100	1
Silica Gel Chromatography	1000	180	0.18	90	4.5
Reverse Phase Chromatography	200	160	0.80	80	20
Sephadex LH-20	50	150	3.00	75	75

Experimental Protocols

Cultivation of Streptomyces flocculus for Streptonigrin Production

This protocol describes the general procedure for the cultivation of S. flocculus in a defined liquid medium to induce the production of Streptonigrin.

Materials:

• Streptomyces flocculus strain (e.g., ATCC 13257)

• Spore stock of S. flocculus in 20% glycerol

• Seed medium (e.g., Tryptic Soy Broth)

• Production medium (defined medium with glucose as the carbon source and ammonium chloride as the nitrogen source)

• Sterile baffled flasks

• Shaking incubator

Procedure:

• Inoculum Preparation: Inoculate 50 mL of seed medium in a 250 mL baffled flask with a loopful of S. flocculus spores from a glycerol stock.

• Incubate at 28°C with shaking at 200 rpm for 48-72 hours until a dense mycelial culture is obtained.

• Production Culture: Inoculate 500 mL of production medium in a 2 L baffled flask with 25 mL of the seed culture (5% v/v).

• Incubate the production culture at 28°C with shaking at 200 rpm for 7-10 days.

• Monitor the culture periodically for growth (mycelial dry weight) and Streptonigrin production (via HPLC analysis of the culture broth).

Extraction and Purification of Streptonigrin

This protocol is adapted from a method for purifying Streptonigrin from a large-scale fermentation broth.

Materials:

• Fermentation broth of S. flocculus

• Ethyl acetate

• Silica gel for column chromatography

• Petroleum ether, ethyl acetate, methanol for elution

• Reverse phase silica gel

• Sephadex LH-20

• Rotary evaporator

• Chromatography columns

Procedure:

• Extraction: Centrifuge the fermentation broth to separate the mycelium from the supernatant. Extract the supernatant three times with an equal volume of ethyl acetate. Combine the organic phases and evaporate to dryness under reduced pressure to obtain the crude extract.

• Silica Gel Chromatography: Dissolve the crude extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel. After drying, load the silica gel onto a larger silica gel column pre-equilibrated with petroleum ether. Elute the column with a stepwise gradient of petroleum ether:ethyl acetate, followed by ethyl acetate:methanol. Collect fractions and analyze for the presence of Streptonigrin by HPLC.

• Reverse Phase Chromatography: Pool the fractions containing Streptonigrin, evaporate to dryness, and dissolve in a minimal amount of methanol. Load the sample onto a reverse phase silica gel column. Elute with a gradient of water:methanol. Collect and analyze fractions.

• Size Exclusion Chromatography: Pool the enriched fractions, concentrate, and load onto a Sephadex LH-20 column. Elute with methanol. Collect the fractions containing pure Streptonigrin and evaporate to dryness.

HPLC Quantification of Streptonigrin

This protocol provides a method for the quantification of Streptonigrin in fermentation broth or purified samples.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Streptonigrin standard

• Formic acid

• Acetonitrile

• Methanol

• Deionized water

Procedure:

• Sample Preparation: Centrifuge the fermentation broth to pellet the mycelia. Filter the supernatant through a 0.22 µm filter.

• HPLC Conditions:

  • Column: C18 reverse-phase (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would be to start with a low percentage of B, and gradually increase it over time to elute Streptonigrin. For example: 10% B to 100% B over 25 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm and 375 nm

• Quantification: Prepare a standard curve of Streptonigrin of known concentrations. Inject the samples and standards onto the HPLC system. Determine the concentration of Streptonigrin in the samples by comparing the peak area to the standard curve.

Experimental Workflows and Logical Relationships

General Experimental Workflow for Streptonigrin Production and Analysis

References

• 1. Statistical optimization of culture medium for improved production of antimicrobial compound by Streptomyces rimosus AG-P1441 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Item - A novel streptonigrin type alkaloid from the Streptomyces flocculus CGMCC 4.1223 mutant ΔstnA/Q2 - Taylor & Francis Group - Figshare [tandf.figshare.com]

The Biosynthesis of Streptonigrin: A Technical Guide for Researchers

Executive Summary

Streptonigrin is a potent aminoquinone antibiotic with significant antitumor activity, originally isolated from the bacterium Streptomyces flocculus.[1][2] Its complex chemical structure and broad biological activity have made its biosynthetic pathway a subject of intense research. This technical guide provides a comprehensive overview of the streptonigrin biosynthesis pathway, detailing the genetic basis, enzymatic steps, and key intermediates. It is intended to serve as a resource for researchers in natural product biosynthesis, synthetic biology, and drug discovery, providing the foundational knowledge needed to explore this fascinating metabolic pathway and engineer novel streptonigrin analogs.

The Streptonigrin Biosynthetic Gene Cluster (BGC)

The genetic blueprint for streptonigrin biosynthesis is located in a large gene cluster within the Streptomyces flocculus genome. This cluster, designated as the stn cluster, is comprised of 48 individual genes that orchestrate the intricate assembly of the streptonigrin molecule.[1][2] Bioinformatic analysis and gene knockout studies have begun to unravel the functions of these genes, revealing a complex interplay of enzymes responsible for precursor synthesis, core scaffold assembly, and a series of tailoring reactions.

A summary of the key functionally characterized genes within the stn cluster is provided in the table below.

Gene	Proposed Function	Reference(s)
stnB1	Dioxygenase, involved in the oxidative cleavage of the lavendamycin intermediate.	[1]
stnB2	Component of the dioxygenase system with StnB1.
stnF2	Leucine carboxyl methyltransferase, catalyzes the methylation of lavendamycin.
stnQ1	S-adenosylmethionine (SAM)-dependent C-methyltransferase, catalyzes the β-methylation of indolepyruvate.
stnK3	Cupin superfamily protein, responsible for the epimerization of (R)-β-methyl indolepyruvate to its (S)-epimer.
stnR	Pyridoxal 5'-phosphate (PLP)-dependent aminotransferase, catalyzes the transamination of β-methyl indolepyruvate.
stnQ2	Bifunctional O-methyltransferase, catalyzes the methylation of both hydroxyl and carboxyl groups.

The Biosynthetic Pathway: From Primary Metabolites to Streptonigrin

The biosynthesis of streptonigrin is a multi-step process that begins with primary metabolites and proceeds through a series of complex enzymatic transformations. The pathway can be broadly divided into three main stages: the formation of the key intermediate (2S,3S)-β-methyltryptophan, the assembly of the lavendamycin core, and the subsequent tailoring reactions to yield the final streptonigrin molecule.

Formation of (2S,3S)-β-Methyltryptophan

A critical building block for the streptonigrin scaffold is the unusual amino acid (2S,3S)-β-methyltryptophan. For a long time, its diastereomer, (2S,3R)-β-methyltryptophan, was believed to be the true intermediate. However, recent studies have unequivocally demonstrated that (2S,3S)-β-methyltryptophan is the direct precursor. The formation of this key intermediate is catalyzed by a trio of enzymes encoded within the stn gene cluster.

The biosynthetic route to (2S,3S)-β-methyltryptophan is as follows:

• C-methylation: The enzyme StnQ1, a SAM-dependent C-methyltransferase, catalyzes the methylation of indolepyruvate at the β-position to generate (R)-β-methyl indolepyruvate.

• Epimerization: The cupin superfamily protein, StnK3, then acts as an epimerase, converting (R)-β-methyl indolepyruvate to its (S)-epimer, (S)-β-methyl indolepyruvate.

• Transamination: Finally, the PLP-dependent aminotransferase, StnR, catalyzes the transamination of (S)-β-methyl indolepyruvate to yield the final product, (2S,3S)-β-methyltryptophan.

Biosynthesis of (2S,3S)-β-methyltryptophan.

Assembly of the Lavendamycin Core and Final Tailoring Steps

The (2S,3S)-β-methyltryptophan molecule serves as a precursor for the formation of the tetracyclic core of streptonigrin. A key intermediate in this process is lavendamycin. The subsequent steps involve a series of intricate tailoring reactions, including methylation and oxidative cleavage, to arrive at the final streptonigrin structure.

The proposed latter stages of the pathway are:

• Lavendamycin Formation: (2S,3S)-β-methyltryptophan is incorporated into a pathway that leads to the formation of lavendamycin. The precise enzymatic steps for this conversion are still under investigation.

• Carboxyl Methylation: The enzyme StnF2, a leucine carboxyl methyltransferase, catalyzes a cryptic methylation of the lavendamycin intermediate.

• Oxidative Cleavage: A crucial and unusual step is the oxidative cleavage of an N-C bond in the methylated lavendamycin intermediate. This reaction is catalyzed by a two-component dioxygenase system, StnB1 and StnB2.

• Further Tailoring: Additional tailoring steps, including hydroxylations and methylations, are required to complete the synthesis of streptonigrin. The bifunctional O-methyltransferase, StnQ2, is known to be involved in methylating both hydroxyl and carboxyl groups in the later stages of the pathway.

Assembly of the streptonigrin core structure.

Regulation of Streptonigrin Biosynthesis

The production of secondary metabolites like streptonigrin is tightly regulated in bacteria to ensure it occurs at the appropriate time and under the correct environmental conditions. While the complete regulatory network governing the stn gene cluster is not fully understood, studies have shown that nitrogen availability plays a crucial role.

Research has indicated that streptonigrin production is subject to nitrogen regulation. High concentrations of ammonium have been shown to repress the biosynthesis of streptonigrin, a common phenomenon in the production of many antibiotics in Streptomyces. This suggests the presence of nitrogen-sensing regulatory proteins that control the expression of the stn gene cluster. Further investigation is needed to identify the specific transcription factors and regulatory elements involved in this process.

Experimental Protocols

The elucidation of the streptonigrin biosynthetic pathway has relied on a combination of genetic, biochemical, and analytical techniques. This section provides an overview of the key experimental protocols employed in this research.

Gene Knockout and Complementation in Streptomyces flocculus

Gene knockout studies are essential for determining the function of individual genes within the stn cluster. A typical workflow for generating a gene knockout mutant in S. flocculus involves the following steps:

• Construction of the Knockout Vector: A suicide vector is constructed containing two regions of homology to the target gene, flanking an antibiotic resistance cassette.

• Conjugation: The knockout vector is transferred from a donor E. coli strain to S. flocculus via intergeneric conjugation.

• Selection of Single Crossover Mutants: Exconjugants are selected on media containing an antibiotic to which the vector confers resistance. These colonies represent single crossover events where the entire plasmid has integrated into the chromosome.

• Selection of Double Crossover Mutants: Single crossover mutants are then cultured on a medium that selects for the loss of the vector backbone, often through a counter-selection marker. The resulting colonies are screened for the desired double crossover event, where the target gene has been replaced by the resistance cassette.

• Verification: The gene knockout is confirmed by PCR and sequencing.

For complementation, the wild-type gene is cloned into an integrative expression vector and introduced into the knockout mutant to restore streptonigrin production.

General workflow for gene knockout in S. flocculus.

In Vitro Enzyme Assays

Biochemical characterization of the Stn enzymes is crucial for confirming their function. In vitro assays typically involve the following:

• Heterologous Expression and Purification: The gene encoding the enzyme of interest is cloned into an expression vector and transformed into a suitable host, such as E. coli. The enzyme is then overexpressed and purified to homogeneity.

• Assay Conditions: The purified enzyme is incubated with its putative substrate(s) and any necessary cofactors in a buffered solution at an optimal temperature and pH.

• Product Detection and Analysis: The reaction products are detected and quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or spectrophotometry.

• Kinetic Analysis: By varying the substrate concentration and measuring the initial reaction rates, key kinetic parameters such as Km and kcat can be determined.

Feeding Studies

Feeding experiments with labeled precursors are used to trace the incorporation of specific molecules into the streptonigrin structure. This involves:

• Synthesis of Labeled Precursors: Isotopically labeled (e.g., 13C or 15N) versions of suspected intermediates are chemically synthesized.

• Administration to Cultures: The labeled compound is fed to cultures of wild-type or mutant S. flocculus.

• Isolation and Analysis: Streptonigrin or its intermediates are isolated from the culture broth.

• Detection of Label Incorporation: The incorporation of the isotopic label is detected and quantified using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data

While detailed kinetic data for all enzymes in the streptonigrin pathway are not yet available in the literature, some studies have provided quantitative information on the production of streptonigrin and its intermediates in different strains.

Strain	Compound Produced	Titer (mg/L)	Notes	Reference(s)
S. flocculus Wild-Type	Streptonigrin	~13	Production in liquid culture.
S. flocculus ΔstnB1	Lavendamycin	Not reported	Accumulation of the lavendamycin intermediate due to blockage of the pathway.
S. flocculus fed (2S,3S)-β-MeTrp	Streptonigrin	Production restored	Feeding the true intermediate restores production in an upstream mutant.

Future Directions

Despite significant progress, many aspects of streptonigrin biosynthesis remain to be explored. Future research will likely focus on:

• Functional Characterization of Unassigned Genes: Elucidating the roles of the remaining uncharacterized genes in the stn cluster will provide a complete picture of the biosynthetic pathway.

• Structural Biology of Stn Enzymes: Determining the three-dimensional structures of the biosynthetic enzymes will provide insights into their catalytic mechanisms and substrate specificities.

• Regulatory Network Analysis: A detailed investigation of the regulatory network controlling the stn gene cluster will be crucial for understanding how streptonigrin production is controlled and for developing strategies to enhance its yield.

• Biosynthetic Engineering: With a complete understanding of the pathway, it will be possible to use synthetic biology approaches to engineer the production of novel streptonigrin analogs with improved therapeutic properties.

Conclusion

The biosynthesis of streptonigrin in Streptomyces flocculus is a complex and fascinating process that involves a large and intricate gene cluster. Research into this pathway has not only shed light on the novel enzymatic reactions involved in the assembly of this potent antitumor antibiotic but has also opened up new avenues for the discovery and development of novel therapeutic agents. This technical guide provides a solid foundation for researchers to delve deeper into the intricacies of streptonigrin biosynthesis and to leverage this knowledge for future innovations in medicine and biotechnology.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. life.sjtu.edu.cn [life.sjtu.edu.cn]

Streptonigrin: A Technical Guide to its Chemical Structure, Properties, and Mechanisms

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Streptonigrin is a potent aminoquinone antibiotic and antineoplastic agent originally isolated from the bacterium Streptomyces flocculus.[1][2] First identified in 1959, it has been the subject of extensive research due to its significant biological activity, which includes antitumor and antibacterial properties.[2] Though its clinical use was hampered by toxicity, its complex structure and unique mechanism of action continue to make it a molecule of interest for new drug design and development.[3][4] This document provides an in-depth technical overview of Streptonigrin's chemical structure, key functional groups, physicochemical properties, and mechanisms of action, supplemented with relevant experimental protocols and pathway diagrams.

Chemical Structure and Functional Groups

Streptonigrin (IUPAC Name: 5-amino-6-(7-amino-6-methoxy-5,8-dioxoquinolin-2-yl)-4-(2-hydroxy-3,4-dimethoxyphenyl)-3-methylpyridine-2-carboxylic acid) is a highly functionalized tetracyclic molecule with the chemical formula C₂₅H₂₂N₄O₈. Its core is an aminoquinoline-5,8-dione system (Rings A and B), which is crucial for its biological activity. This core is connected to a highly substituted pyridine ring (Ring C) and a dimethoxyphenyl ring (Ring D).

The key functional groups responsible for its chemical reactivity and biological function are:

• Aminoquinone System (Rings A/B): This group is a key metal chelation site and is redox-active, enabling the generation of reactive oxygen species (ROS) that lead to DNA damage.

• Carboxylic Acid (Ring C): Located at the C-2 position of the pyridine ring, this group is involved in metal ion chelation.

• Amino Groups: Two primary amino groups are present, one on the quinoline ring (C-7) and one on the pyridine ring (C-5). These groups are important for its biological activity.

• Methoxy Groups: Three methoxy groups are present: one on the quinoline ring and two on the phenyl D-ring.

• Phenolic Hydroxyl Group (Ring D): A hydroxyl group on the phenyl ring contributes to the molecule's overall electronic properties and potential for hydrogen bonding.

• Pyridyl Nitrogens (Rings B/C): These nitrogen atoms are also involved in the chelation of metal ions, which is a critical step in its mechanism of action.

Physicochemical and Spectroscopic Data

The quantitative properties of Streptonigrin have been well-characterized.

Table 1: Physicochemical Properties of Streptonigrin

Property	Value	Reference
Molecular Formula	C₂₅H₂₂N₄O₈
Molecular Weight	506.47 g/mol
Exact Mass	506.1438 Da
Melting Point	275 °C
pKa	6.2 - 6.4 (in dioxane:water)

| Appearance | Dark-red to deep dark-red solid powder | |

Table 2: Spectroscopic Data for Streptonigrin

Spectroscopic Method	Wavelength / Shift (δ)	Details	Reference
UV-Vis (Methanol)	λmax = 248 nm	ε = 38,400
	λmax = 375–380 nm	ε = 17,400
¹H-NMR	2.38 (s, 3H)	H-8' (Methyl group on Ring C)
	3.84 (s, 3H)	H-7" (Methoxy group on Ring D)
	3.88 (s, 3H)	H-8" (Methoxy group on Ring D)
	3.97 (s, 3H)	H-9 (Methoxy group on Ring A)
	6.27 (br s, 2H)	H-10 (Amino group on Ring C)
	6.68 (d, J=7.5 Hz, 1H)	H-5" (Aromatic proton on Ring D)
	6.72 (d, J=7.4 Hz, 1H)	H-6" (Aromatic proton on Ring D)
	8.18 (br s, 1H)	Phenolic proton
	8.37 (d, J=8.4 Hz, 1H)	H-4 (Aromatic proton on Ring B)
	9.01 (d, J=8.38 Hz, 1H)	H-3 (Aromatic proton on Ring B)
¹³C-NMR	17.5	C-8' (Methyl carbon)
	56.1	C-8" (Methoxy carbon)
	60.3	C-9 (Methoxy carbon)
	60.7	C-7" (Methoxy carbon)
	105.2	C-5" (Aromatic carbon)
	125.4	C-6" (Aromatic carbon)
	126.3	C-3 (Aromatic carbon)
	134.1	C-4 (Aromatic carbon)
	165.8	C-9' (Carbonyl carbon)
	177.0	C-5 (Carbonyl carbon)

| | 181.0 | C-8 (Carbonyl carbon) | |

Mechanism of Action and Signaling Pathways

Streptonigrin exerts its cytotoxic effects through multiple mechanisms, primarily involving DNA damage and inhibition of key cellular signaling pathways.

DNA Damage via Redox Cycling

The primary mechanism of action involves the generation of DNA-damaging free radicals. Streptonigrin chelates intracellular transition metals, particularly iron, through its quinolinequinone-picolinate site. This complex then undergoes redox cycling, reducing molecular oxygen to produce superoxide and highly reactive hydroxyl radicals via a Fenton-type reaction. These radicals induce single- and double-strand breaks in DNA, leading to cell death. This process also involves the inhibition of DNA topoisomerase II.

Streptonigrin-induced DNA damage via iron-catalyzed redox cycling.

Inhibition of Wnt/β-Catenin Signaling

Streptonigrin has been shown to inhibit the Wnt/β-catenin signaling pathway, which is often hyperactivated in human cancers. It acts as an inhibitor of the β-catenin/T-cell factor (Tcf) complex, preventing it from binding to DNA and activating target gene transcription. Streptonigrin suppresses the phosphorylation of Glycogen Synthase Kinase-3 Beta (GSK-3β), an upstream component of the pathway, which prevents the degradation of β-catenin, yet it still inhibits the downstream transcriptional activity.

Inhibition of the Wnt/β-Catenin pathway by Streptonigrin.

Experimental Protocols

Total Synthesis Workflow

The total synthesis of Streptonigrin is a complex, multi-step process. The route developed by Donohoe et al. (2013) provides an efficient approach. The overall strategy involves the construction of a key pentasubstituted pyridine fragment (Ring C) via ring-closing metathesis, followed by coupling with the D-ring and A/B-ring precursors.

High-level workflow for the total synthesis of Streptonigrin.

Methodology: Suzuki-Miyaura Cross-Coupling for C-D Ring Linkage

• Materials: Pyridine C-ring fragment (e.g., triflate derivative), D-ring boronate ester fragment, Pd(OAc)₂, S-Phos ligand, K₃PO₄ (base), and a solvent system (e.g., 1,4-dioxane/H₂O).

• Procedure:

  • To a reaction vessel purged with an inert gas (e.g., Argon), add the pyridine C-ring fragment, the D-ring boronate ester (1.1-1.5 equivalents), and the base (2-3 equivalents).

  • Add the palladium catalyst (Pd(OAc)₂, ~2-5 mol %) and the ligand (S-Phos, ~4-10 mol %).

  • Add the degassed solvent system to the vessel.

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress using TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and perform an aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product using silica gel column chromatography to yield the coupled C-D ring fragment.

Characterization Protocol

A standard workflow for the structural confirmation of isolated or synthesized Streptonigrin involves a combination of spectroscopic and spectrometric techniques.

• Mass Spectrometry (MS):

  • Method: High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI).

  • Purpose: To confirm the elemental composition (C₂₅H₂₂N₄O₈) by comparing the measured exact mass with the theoretical value (506.1438).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Methods: ¹H-NMR, ¹³C-NMR, and 2D-NMR experiments (e.g., HSQC, HMBC).

  • Purpose: To elucidate the complete chemical structure by assigning all proton and carbon signals and confirming the connectivity of the atoms. The resulting spectra should match the data presented in Table 2.

• X-ray Crystallography:

  • Method: Single-crystal X-ray diffraction.

  • Purpose: To provide an unambiguous determination of the three-dimensional molecular structure in the solid state, confirming the relative stereochemistry and conformation.

• Ultraviolet-Visible (UV-Vis) Spectroscopy:

  • Method: UV-Vis spectrophotometry in a suitable solvent like methanol.

  • Purpose: To confirm the characteristic absorption maxima of the chromophore system.

References

• 1. Facebook [cancer.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Mechanism of Action of Streptonigrin on DNA

For Researchers, Scientists, and Drug Development Professionals

Abstract

Streptonigrin, an aminoquinone antibiotic produced by Streptomyces flocculus, exhibits potent antitumor and antimicrobial activity. Its mechanism of action is complex, primarily involving the induction of DNA damage through a unique metal-dependent, bioreductive activation process. This technical guide provides a comprehensive overview of the molecular mechanisms underlying Streptonigrin's effects on DNA, intended for researchers, scientists, and professionals in drug development. The guide details the critical roles of bioreductive activation, metal ion chelation, and the generation of reactive oxygen species (ROS) in mediating DNA strand scission. Furthermore, it outlines key experimental protocols for studying these mechanisms and presents quantitative data on Streptonigrin's activity.

Core Mechanism of Action: A Multi-Step Process

The cytotoxic effects of Streptonigrin are not inherent to the molecule itself but are initiated through a cascade of intracellular events. The central mechanism involves its conversion to a highly reactive species that ultimately damages DNA. This process can be broken down into three key stages: bioreductive activation, metal ion complexation, and the generation of DNA-damaging reactive oxygen species.

Bioreductive Activation

Streptonigrin must first be reduced to its semiquinone radical intermediate to become active.[1] This one-electron reduction is a crucial initiating step and is often carried out by cellular reductases, such as NADH-dependent enzymes.[1] This bioreductive activation is a common feature of many quinone-containing antitumor agents.

Metal Ion Complexation

The activity of Streptonigrin is critically dependent on the presence of transition metal ions.[2] It forms stable complexes with divalent cations, most notably iron (Fe²⁺), copper (Cu²⁺), and zinc (Zn²⁺).[2][3] This chelation occurs at the quinolinequinone-picolinate site of the molecule. The formation of a Streptonigrin-metal complex is a prerequisite for its binding to DNA.

Generation of Reactive Oxygen Species (ROS) and DNA Damage

Once activated and complexed with a metal ion, Streptonigrin initiates a process of DNA damage. While initially thought to act similarly to other redox-cycling agents by producing superoxide and hydrogen peroxide, recent evidence points to a more "stealth-like" mechanism.

Instead of releasing free ROS into the cellular environment, the reduced Streptonigrin-metal complex, particularly the iron complex, reacts with molecular oxygen to form a highly reactive, bound ferryl radical. This species remains associated with the Streptonigrin-DNA complex, allowing for site-specific DNA damage without triggering widespread cellular oxidative stress responses. This targeted attack leads to single- and double-strand breaks in the DNA backbone, inhibition of DNA and RNA synthesis, and ultimately, cell death.

The following diagram illustrates the proposed signaling pathway for Streptonigrin-induced DNA damage.

Figure 1: Proposed mechanism of Streptonigrin-induced DNA damage.

Quantitative Data

The following tables summarize key quantitative data related to the activity of Streptonigrin.

Table 1: Cytotoxicity of Streptonigrin against Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
SH-SY5Y	Neuroblastoma	0.05
Melanoma Cells	Melanoma	0.04
Pancreatic Cancer Cells	Pancreatic	0.1 (100 nM)
SW480	Colorectal Carcinoma	~5 (86% inhibition)
Renal Cancer Cells	Renal	0.2 mg/kg (in vivo)

Table 2: Stoichiometry and Binding Parameters

Parameter	Value	Reference
Streptonigrin:Metal Complex	1:1
Streptonigrin:Zinc:DNA-phosphorus	1 : 5-7 : 20-25

Key Experimental Protocols

This section provides an overview of essential experimental protocols used to investigate the mechanism of action of Streptonigrin.

DNA Cleavage Assay

This assay is fundamental to demonstrating the DNA-damaging capabilities of Streptonigrin.

Principle: Supercoiled plasmid DNA is incubated with Streptonigrin in the presence of a reducing agent and metal ions. If Streptonigrin causes single-strand breaks, the supercoiled DNA will relax into an open-circular form. Double-strand breaks will result in a linear form. These different DNA conformations can be separated and visualized by agarose gel electrophoresis.

Detailed Methodology:

• Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing:

  • Supercoiled plasmid DNA (e.g., pBR322), typically at a final concentration of 20-50 µg/mL.

  • Streptonigrin at the desired concentrations (a typical starting range is 1-50 µM).

  • A reducing agent, such as NADH or dithiothreitol (DTT), at a concentration of approximately 100-200 µM.

  • A metal salt, such as FeCl₂ or CuCl₂, at a concentration equimolar to or in slight excess of Streptonigrin.

  • A suitable reaction buffer, for example, 10 mM Tris-HCl (pH 7.5) with 50 mM NaCl.

  • Bring the final volume to 20-30 µL with nuclease-free water.

• Incubation: Incubate the reaction mixture at 37°C for a specified time, typically ranging from 30 minutes to 2 hours.

• Stopping the Reaction: Stop the reaction by adding a stop solution containing a chelating agent like EDTA (to sequester metal ions) and a loading dye.

• Agarose Gel Electrophoresis: Load the samples onto a 0.8-1% agarose gel containing a DNA stain (e.g., ethidium bromide or SYBR Safe). Run the gel at a constant voltage until adequate separation of the DNA forms is achieved.

• Visualization: Visualize the DNA bands under UV light. The conversion of supercoiled DNA to open-circular and linear forms indicates DNA cleavage.

The following diagram illustrates the workflow of a typical DNA cleavage assay.

Figure 2: Workflow for a DNA cleavage assay.

Cellular Reactive Oxygen Species (ROS) Detection

This protocol is used to measure the generation of ROS in cells treated with Streptonigrin.

Principle: Cell-permeable fluorescent probes, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) or dihydroethidium (DHE), are used to detect intracellular ROS. DCFDA is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF). DHE is specifically oxidized by superoxide to the fluorescent ethidium. The fluorescence intensity is proportional to the amount of ROS produced.

Detailed Methodology:

• Cell Culture: Plate cells in a multi-well plate and allow them to adhere overnight.

• Probe Loading: Remove the culture medium and wash the cells with a suitable buffer (e.g., PBS). Incubate the cells with a working solution of DCFDA (typically 5-20 µM) or DHE (typically 2-10 µM) in a serum-free medium for 30-60 minutes at 37°C in the dark.

• Streptonigrin Treatment: Wash the cells to remove the excess probe. Add fresh culture medium containing various concentrations of Streptonigrin.

• Incubation: Incubate the cells for the desired time period.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer. For DCF, the excitation/emission maxima are around 495/529 nm. For ethidium, the excitation/emission maxima are around 518/605 nm.

Topoisomerase II Inhibition Assay

This assay determines if Streptonigrin inhibits the activity of topoisomerase II, a known target.

Principle: Topoisomerase II can relax supercoiled DNA. The inhibition of this activity by Streptonigrin can be assessed by incubating the enzyme with supercoiled plasmid DNA in the presence of the drug and observing the lack of DNA relaxation on an agarose gel.

Detailed Methodology:

• Reaction Mixture: Prepare a reaction mixture containing:

  • Supercoiled plasmid DNA (e.g., pBR322) at a final concentration of 10-20 µg/mL.

  • Purified human topoisomerase II enzyme.

  • Streptonigrin at various concentrations.

  • Topoisomerase II reaction buffer (typically contains Tris-HCl, KCl, MgCl₂, ATP, and DTT).

• Incubation: Incubate the reaction at 37°C for 30-60 minutes.

• Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K to digest the enzyme.

• Electrophoresis and Visualization: Analyze the DNA products by agarose gel electrophoresis as described in the DNA cleavage assay. Inhibition of topoisomerase II will result in the persistence of the supercoiled DNA form.

The logical relationship between Streptonigrin's properties and its biological effects is depicted in the following diagram.

Figure 3: Logical relationships of Streptonigrin's properties and effects.

Conclusion

The mechanism of action of Streptonigrin on DNA is a sophisticated process that distinguishes it from many other DNA-damaging agents. Its reliance on bioreductive activation and metal ion chelation, coupled with its unique "stealth" mechanism of ROS generation, makes it a fascinating subject for continued research. A thorough understanding of these mechanisms is paramount for the rational design of novel Streptonigrin analogs with improved therapeutic indices and for the development of new anticancer strategies. The experimental protocols outlined in this guide provide a solid foundation for researchers to further explore the intricate biology of this potent natural product.

References

• 1. Genotoxicity of streptonigrin: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of mammalian DNA topoisomerase II dependent DNA cleavage by antitumor antibiotic streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Streptonigrin: A Technical Guide to its Function as a Topoisomerase II Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin, an aminoquinone-containing antibiotic isolated from Streptomyces flocculus, has garnered significant interest in the field of oncology for its potent antitumor properties. Its mechanism of action is multifaceted, but a primary contributor to its cytotoxicity is its role as an inhibitor of topoisomerase II. This technical guide provides an in-depth exploration of Streptonigrin's interaction with topoisomerase II, presenting key quantitative data, detailed experimental methodologies, and a visual representation of the involved cellular pathways.

Streptonigrin is classified as a non-intercalative topoisomerase II poison.[1][2] Unlike intercalating agents that insert themselves between DNA base pairs, Streptonigrin stabilizes the "cleavable complex," a transient intermediate in the topoisomerase II catalytic cycle where the enzyme has introduced a double-strand break in the DNA.[1][2][3] By preventing the re-ligation of this break, Streptonigrin effectively converts the essential topoisomerase II enzyme into a DNA-damaging agent, leading to the accumulation of double-strand breaks and subsequent activation of cell death pathways.

Quantitative Analysis of Streptonigrin Activity

The efficacy of Streptonigrin as both a direct inhibitor of topoisomerase II and a cytotoxic agent has been quantified across various studies. The following tables summarize key inhibitory concentrations.

Table 1: Topoisomerase II Inhibition

Compound	Target	Assay	IC50	Reference
Streptonigrin	Topoisomerase II	DNA Cleavage	Comparable to Etoposide at ≤ 10 µM

Note: While direct enzymatic IC50 values for Streptonigrin's inhibition of topoisomerase II are not consistently reported in readily available literature, its activity is frequently compared to established topoisomerase II poisons like etoposide.

Table 2: Cytotoxicity in Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 (µM)	Reference
HeLa	Cervical Cancer	Cell Viability	Not explicitly defined as IC50, but effects seen at 1-100 nM	Not explicitly defined as IC50, but effects seen at 1-100 nM
SH-SY5Y	Neuroblastoma	Apoptosis Induction	More potent than in p53 mutant cells

Mechanism of Action and Cellular Response

Streptonigrin's stabilization of the topoisomerase II-DNA cleavable complex triggers a cascade of cellular events characteristic of a robust DNA damage response. This complex formation is a critical initiating event that leads to the accumulation of DNA double-strand breaks.

The cellular response to these DNA lesions is primarily orchestrated by the ATM (Ataxia Telangiectasia Mutated) and ATR (ATM and Rad3-related) kinase signaling cascades. These kinases are activated by DNA double-strand breaks and single-stranded DNA, respectively, and initiate a signaling pathway that ultimately leads to cell cycle arrest and apoptosis. A key downstream effector in this pathway is the tumor suppressor protein p53. Activated p53 can transcriptionally upregulate pro-apoptotic proteins and cell cycle inhibitors, pushing the cell towards programmed cell death.

Caption: Workflow for the Topoisomerase II DNA Decatenation Assay.

Topoisomerase II-Mediated DNA Cleavage Assay

This assay determines the ability of Streptonigrin to stabilize the topoisomerase II-DNA cleavable complex, resulting in the accumulation of linear DNA from a supercoiled plasmid substrate.

Materials:

• Purified human topoisomerase IIα

• Supercoiled plasmid DNA (e.g., pBR322)

• 10x Topoisomerase II Cleavage Buffer (similar to assay buffer but may have slight variations)

• 10x ATP Solution

• Streptonigrin stock solution (in DMSO)

• SDS (Sodium Dodecyl Sulfate) solution (e.g., 10%)

• Proteinase K

• 5x Gel Loading Dye

• 1% Agarose gel in TAE or TBE buffer containing 0.5 µg/mL ethidium bromide

• TAE or TBE running buffer

• Deionized water

• DMSO (vehicle control)

Procedure:

• Reaction Setup: On ice, assemble the reaction mixtures in microcentrifuge tubes. For a 20 µL final reaction volume, add:

  • Deionized water to 20 µL

  • 2 µL of 10x Topoisomerase II Cleavage Buffer

  • 2 µL of 10x ATP Solution

  • 0.5 µg of supercoiled plasmid DNA

  • Varying concentrations of Streptonigrin (or DMSO for control)

• Enzyme Addition: Add purified topoisomerase II to each tube.

• Incubation: Incubate the reactions at 37°C for 30 minutes.

• Cleavage Complex Trapping: Add 2 µL of 10% SDS to each reaction to denature the topoisomerase II and trap the covalent complex.

• Protein Digestion: Add Proteinase K to a final concentration of 50 µg/mL and incubate at 37°C for 30-60 minutes to digest the protein.

• Sample Preparation for Electrophoresis: Add 5 µL of 5x Gel Loading Dye to each sample.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel containing ethidium bromide.

• Visualization: Visualize the DNA bands under UV light. The presence of a linear DNA band indicates topoisomerase II-mediated cleavage stabilized by Streptonigrin. The intensity of the linear band correlates with the concentration of Streptonigrin.

dot

Caption: Workflow for the Topoisomerase II-Mediated DNA Cleavage Assay.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability following treatment with Streptonigrin.

Materials:

• Cancer cell line (e.g., HeLa)

• Complete cell culture medium

• 96-well cell culture plates

• Streptonigrin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will allow for logarithmic growth during the course of the experiment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of Streptonigrin in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted Streptonigrin solutions. Include wells with medium and DMSO as a vehicle control and wells with medium only as a blank.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each Streptonigrin concentration relative to the vehicle control. The IC50 value can be determined by plotting the percent viability against the log of the Streptonigrin concentration.

Conclusion

Streptonigrin's role as a topoisomerase II inhibitor is a key component of its anticancer activity. By stabilizing the topoisomerase II-DNA cleavable complex, it induces DNA double-strand breaks, which in turn activate DNA damage response pathways, leading to cell cycle arrest and apoptosis. The quantitative data on its cytotoxicity and the detailed experimental protocols provided in this guide offer a valuable resource for researchers and drug development professionals working to further understand and potentially harness the therapeutic potential of Streptonigrin and its analogues. Further investigation into the specific signaling cascades and the development of more targeted delivery systems will be crucial in optimizing the clinical utility of this potent antitumor agent.

References

• 1. Induction of mammalian DNA topoisomerase II dependent DNA cleavage by antitumor antibiotic streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Streptonigrin-induced topoisomerase II sites exhibit base preferences in the middle of the enzyme stagger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stabilization of eukaryotic topoisomerase II-DNA cleavage complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Indispensable Role of Iron in the Cytotoxic Activity of Streptonigrin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Streptonigrin, a potent antitumor antibiotic, exerts its cytotoxic effects through a sophisticated and iron-dependent mechanism. This technical guide provides an in-depth exploration of the pivotal role of iron in mediating Streptonigrin's activity, from the formation of a reactive complex to the induction of DNA damage and subsequent cell death. By summarizing key quantitative data, detailing experimental methodologies, and visualizing the underlying molecular pathways, this document serves as a comprehensive resource for researchers in oncology, microbiology, and pharmacology. The evidence presented underscores the necessity of an iron-rich intracellular environment for the bioactivation of Streptonigrin, a critical consideration for its therapeutic application and the development of novel anticancer strategies.

Introduction

Streptonigrin is an aminoquinone antibiotic isolated from Streptomyces flocculus that has demonstrated significant antitumor and antimicrobial properties.[1] Its clinical utility, however, has been hampered by its systemic toxicity.[1] A deep understanding of its mechanism of action is paramount for optimizing its therapeutic index and for the rational design of new, more selective analogs. Central to Streptonigrin's cytotoxicity is its interaction with intracellular iron, which catalyzes the generation of highly reactive oxygen species (ROS) that induce lethal DNA damage.[2][3] This guide delineates the critical junctures at which iron governs the cytotoxic cascade initiated by Streptonigrin.

The Molecular Mechanism of Iron-Dependent Streptonigrin Cytotoxicity

The cytotoxic activity of Streptonigrin is not intrinsic to the molecule itself but is rather unlocked through a process of bioreductive activation in the presence of iron. This process can be conceptualized in the following key stages:

• Cellular Uptake and Iron Chelation: Streptonigrin enters the cell and chelates intracellular ferrous iron (Fe²⁺), forming a Streptonigrin-Fe²⁺ complex. The availability of a labile iron pool within the cell is a prerequisite for this initial step.[2]

• Reductive Activation and ROS Generation: The Streptonigrin-Fe²⁺ complex undergoes intracellular reduction, likely by cellular reductases, to a semiquinone radical. This reduced complex then reacts with molecular oxygen in a Fenton-like reaction to produce highly reactive hydroxyl radicals (•OH).

• The "Stealth" Mechanism and DNA Damage: A more recent and compelling model proposes a "stealth" mechanism of action. In this model, the Streptonigrin-Fe²⁺ complex binds to DNA. Upon reduction and reaction with oxygen, a highly reactive ferryl radical (Fe⁴⁺=O) is generated, which remains bound to the complex. This localized radical then directly attacks the adjacent DNA backbone, causing single- and double-strand breaks without the release of diffusible ROS into the cytoplasm. This targeted damage induction circumvents the activation of cellular antioxidant defense mechanisms, such as the OxyR and SoxRS systems, contributing to the potent bactericidal and cytotoxic effects of Streptonigrin.

Signaling Pathway of Iron-Dependent Streptonigrin Cytotoxicity

Caption: Iron-dependent cytotoxic pathway of Streptonigrin.

Quantitative Data on the Role of Iron

The critical role of iron in Streptonigrin's cytotoxicity is quantitatively demonstrated by the significant impact of iron availability on the drug's potency, as measured by the half-maximal inhibitory concentration (IC50), and on the extent of induced DNA damage.

Table 1: Effect of Iron and Iron Chelators on Streptonigrin Cytotoxicity

Cell Line/Organism	Treatment Condition	Streptonigrin Concentration	Endpoint Measured	Result	Reference
E. coli K-12	Iron-starved mutants	Not specified	Cell Viability	No killing observed
E. coli K-12	Iron-starved mutants + Iron supplementation	Not specified	Cell Viability	Increased killing
E. coli K-12	Wild-type + Desferrioxamine (iron chelator)	Not specified	Cell Viability	Protection from killing
Neisseria gonorrhoeae	Iron-depleted medium	0.025 µg/mL	Cell Viability	Reduced killing
Neisseria gonorrhoeae	Iron-replete medium	0.025 µg/mL	Cell Viability	Efficient killing

Table 2: Quantitative Assessment of Streptonigrin-Induced DNA Damage

Experimental System	Treatment Condition	Method of Detection	Quantitative Finding	Reference
In vitro plasmid DNA	Streptonigrin + Dithiothreitol + O₂ + Fe²⁺	Gel Electrophoresis	Nicking of plasmid DNA
In vitro plasmid DNA	Streptonigrin + Dithiothreitol + O₂ (no Fe²⁺)	Gel Electrophoresis	No nicking of plasmid DNA

Experimental Protocols

Assessment of Streptonigrin Cytotoxicity using the MTT Assay

This protocol is designed to quantify the effect of iron on the cytotoxicity of Streptonigrin.

Materials:

• Target cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Streptonigrin stock solution (in DMSO)

• Ferric ammonium citrate (for iron supplementation)

• Deferoxamine (for iron chelation)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of Streptonigrin in complete medium.

  • For iron supplementation studies, prepare Streptonigrin dilutions in medium supplemented with a non-toxic concentration of ferric ammonium citrate (e.g., 100 µM).

  • For iron chelation studies, pre-incubate cells with a non-toxic concentration of deferoxamine (e.g., 100 µM) for 4-6 hours before adding the Streptonigrin dilutions.

  • Remove the old medium from the cells and add 100 µL of the prepared Streptonigrin solutions (with or without iron/chelator). Include vehicle controls (DMSO) for each condition.

  • Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight in the dark to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 values for each condition.

Caption: Workflow for assessing Streptonigrin cytotoxicity.

Detection of DNA Strand Breaks using the Alkaline Comet Assay

This protocol details the methodology to visualize and quantify Streptonigrin-induced DNA single-strand breaks.

Materials:

• Treated and control cells

• Low melting point agarose (LMPA) and normal melting point agarose (NMPA)

• Comet slides or frosted microscope slides

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA stain (e.g., SYBR Green or propidium iodide)

• Fluorescence microscope with appropriate filters

Procedure:

• Slide Preparation: Coat slides with a layer of 1% NMPA and allow to dry.

• Cell Encapsulation: Harvest cells (approximately 1 x 10⁵ cells/mL) and resuspend in PBS. Mix the cell suspension with 0.5% LMPA at a 1:10 (v/v) ratio at 37°C. Pipette 75 µL of this mixture onto the pre-coated slides and cover with a coverslip. Solidify the agarose at 4°C for 10 minutes.

• Lysis: Remove the coverslips and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• Alkaline Unwinding: Place the slides in a horizontal electrophoresis tank filled with cold alkaline electrophoresis buffer for 20-40 minutes to allow for DNA unwinding.

• Electrophoresis: Perform electrophoresis at ~25 V and ~300 mA for 20-30 minutes at 4°C.

• Neutralization: Gently wash the slides with neutralization buffer three times for 5 minutes each.

• Staining: Stain the slides with a suitable DNA stain.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Capture images and analyze at least 50-100 comets per slide using appropriate software to quantify parameters such as tail length, tail intensity, and olive tail moment.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Iron requirement in the bactericidal mechanism of streptonigrin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How a natural antibiotic uses oxidative stress to kill oxidant-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Streptonigrin-Induced Reactive Oxygen Species Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Streptonigrin, a potent aminoquinone antitumor antibiotic, exerts its cytotoxic effects primarily through the generation of reactive oxygen species (ROS) and subsequent induction of cellular damage. This technical guide provides an in-depth exploration of the core mechanisms of Streptonigrin-induced ROS formation, details established experimental protocols for its quantification, and elucidates the downstream signaling cascades that lead to apoptosis. It is intended to serve as a comprehensive resource for researchers in oncology and drug development, offering both theoretical understanding and practical methodologies for studying this powerful compound.

Core Mechanism: The Dual Pathways of Streptonigrin-Induced ROS Formation

The bioactivity of Streptonigrin is contingent upon its intracellular metabolic activation. This process follows two primary pathways, both culminating in oxidative damage to critical cellular components, most notably DNA.

The Classical Pathway: Futile Redox Cycling

The canonical mechanism involves a futile redox cycle initiated by cellular reductases. Enzymes such as NAD(P)H:quinone oxidoreductase 1 (NQO1) reduce the quinone moiety of Streptonigrin to a semiquinone radical.[1][2] This highly unstable intermediate then rapidly reacts with molecular oxygen (O₂) to generate a superoxide anion (O₂⁻), regenerating the parent Streptonigrin molecule in the process.[3][4] This cycle repeats, leading to a massive accumulation of superoxide.

The superoxide anion, a primary ROS, is a precursor to more potent and damaging species. It is dismutated to hydrogen peroxide (H₂O₂), either spontaneously or enzymatically by superoxide dismutase (SOD).[3] In the presence of ferrous iron (Fe²⁺), H₂O₂ undergoes the Fenton reaction to produce the hydroxyl radical (•OH), an extremely reactive species that is a major agent of DNA strand scission.

The "Stealth" Pathway: Site-Specific DNA Damage

Recent evidence suggests a second, more direct mechanism of action that circumvents the cell's standard antioxidant defenses. In this model, Streptonigrin first chelates intracellular iron and binds to DNA. The quinone moiety then transfers an electron through the bound iron atom directly to molecular oxygen. This reaction is proposed to form a highly reactive, DNA-bound ferryl radical without releasing diffusible intermediates like superoxide or hydrogen peroxide. This "stealth" mechanism allows Streptonigrin to induce DNA damage directly at its site of binding, evading enzymatic scavengers like catalase and SOD and preventing the activation of cellular stress response systems such as OxyR or SoxRS.

Caption: Dual mechanisms of Streptonigrin-induced oxidative damage.

Quantitative Data Presentation

Quantifying the increase in ROS is a critical step in evaluating the efficacy and mechanism of Streptonigrin. While the literature confirms that Streptonigrin induces significant ROS production in various cancer cell lines, precise fold-increase values are not consistently reported. The table below summarizes the qualitative findings.

Cell Line	Streptonigrin Concentration	Observed Effect on ROS Levels	Assay Used
Human Promyelocytic Leukemia (HL-60)	Not specified	Increased intracellular ROS production	Not specified
Human Myeloid Leukemia (K562)	Not specified	Increased intracellular ROS production	Not specified
Human Neuroblastoma (SH-SY5Y)	Not specified	Implied via p53-dependent apoptosis	Not specified

Note: The studies reviewed confirm a positive correlation between Streptonigrin treatment and ROS levels, which is a key driver of the observed cytotoxicity and apoptosis in these cell lines. However, specific quantitative data, such as fold change in fluorescence intensity, were not detailed in the available literature.

Experimental Protocols

The following protocols provide detailed methodologies for the two most common assays used to measure intracellular ROS.

General Intracellular ROS Detection: DCFH-DA Assay

The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a widely used method for measuring the overall intracellular ROS levels, particularly hydrogen peroxide and hydroxyl radicals.

Methodology:

• Cell Seeding: Plate adherent cells (e.g., 2 x 10⁵ cells/well) in a 24-well plate and culture overnight under standard conditions. For suspension cells, use an appropriate number of cells per sample (e.g., 1 x 10⁵ cells).

• Compound Treatment: Treat cells with the desired concentrations of Streptonigrin for the intended duration. Include vehicle-only (negative) and a known ROS inducer (e.g., H₂O₂) as positive controls.

• Probe Preparation: Prepare a 10 mM stock solution of DCFH-DA in high-quality, anhydrous DMSO. Immediately before use, dilute the stock solution in pre-warmed, serum-free culture medium to a final working concentration of 10-20 µM.

• Cell Staining:

  • Remove the treatment medium and wash the cells gently once with serum-free medium or PBS.

  • Add the DCFH-DA working solution to the cells and incubate for 30 minutes at 37°C, protected from light.

• Measurement:

  • Remove the staining solution and wash the cells twice with PBS to remove any extracellular probe.

  • Add PBS to each well for imaging or analysis.

  • Measure fluorescence immediately using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm), fluorescence microscope, or flow cytometer.

  • Fluorescence intensity is directly proportional to the level of intracellular ROS. Normalize fluorescence values to protein concentration or cell number for accurate comparison.

Caption: Experimental workflow for the DCFH-DA ROS detection assay.

Superoxide-Specific Detection: Dihydroethidium (DHE) Assay

The Dihydroethidium (DHE) assay is employed for the specific detection of superoxide anions.

Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described for the DCFH-DA assay.

• Probe Preparation: Prepare a DHE stock solution (e.g., 5-10 mM) in high-quality, anhydrous DMSO. Dilute the stock in pre-warmed, serum-free medium to a final working concentration of 5-10 µM immediately prior to use.

• Cell Staining:

  • Remove the treatment medium and wash the cells once with PBS.

  • Add the DHE working solution and incubate for 15-30 minutes at 37°C, protected from light.

• Measurement:

  • Remove the staining solution and wash the cells gently with PBS.

  • Measure the red fluorescence. While the superoxide-specific product (2-hydroxyethidium) has distinct spectral properties, a common method is to measure total ethidium-related fluorescence using an excitation wavelength of ~518 nm and an emission wavelength of ~605 nm with a fluorescence microscope or flow cytometer.

  • For precise quantification and to distinguish between superoxide-specific 2-hydroxyethidium and other oxidation products, HPLC analysis is recommended.

Downstream Signaling Pathways

The surge in intracellular ROS and the resulting DNA damage induced by Streptonigrin trigger a well-orchestrated cellular response, primarily involving the DNA Damage Response (DDR) and p53-mediated apoptosis.

DNA Damage Response (DDR)

The DNA double-strand breaks caused by Streptonigrin-generated ROS are potent activators of the DDR pathway.

• Sensing Damage: The MRN complex (MRE11-RAD50-NBS1) first recognizes the DNA breaks.

• Signal Transduction: This recognition leads to the recruitment and activation of the ATM (Ataxia-Telangiectasia Mutated) kinase. ATM, a master regulator of the DDR, phosphorylates a host of downstream targets. In cases of replication stress, which can also be induced by ROS, the ATR (ATM and Rad3-related) kinase is activated.

• Effector Activation: Key ATM/ATR targets include the checkpoint kinases Chk1 and Chk2 and the tumor suppressor protein p53 .

• Cellular Outcomes: Activation of this cascade leads to cell cycle arrest, providing the cell time to repair the DNA damage. If the damage is too extensive, the pathway signals for the initiation of apoptosis.

p53-Mediated Apoptosis

If the cellular damage is beyond repair, the stabilized and activated p53 protein orchestrates the cell's demise through the intrinsic (mitochondrial) apoptotic pathway.

• Transcriptional Activation: p53 acts as a transcription factor, upregulating the expression of pro-apoptotic proteins from the Bcl-2 family, such as Bax and PUMA .

• Mitochondrial Permeabilization: Bax translocates to the outer mitochondrial membrane, leading to its permeabilization and the release of cytochrome c into the cytosol.

• Apoptosome Formation: In the cytosol, cytochrome c binds to Apaf-1, triggering the formation of the apoptosome.

• Caspase Cascade: The apoptosome recruits and activates Caspase-9 , the initiator caspase for the intrinsic pathway. Active Caspase-9 then cleaves and activates effector caspases, primarily Caspase-3 .

• Execution of Apoptosis: Caspase-3 executes the final stages of apoptosis by cleaving a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of programmed cell death.

Caption: Downstream signaling from ROS to apoptosis.

References

• 1. TNFα-induced apoptosis in human myeloid cell lines HL-60 and K562 is dependent of intracellular ROS generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of histamine on the oxidative burst of HL60 cells before and after exposure to reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring reactive oxygen and nitrogen species with fluorescent probes: challenges and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactive oxygen species in cancer: Current findings and future directions - PMC [pmc.ncbi.nlm.nih.gov]

The Historical Context of Streptonigrin: From Discovery to Early Clinical Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin is a potent aminoquinone-containing antibiotic with significant antitumor and antibacterial properties. First isolated in 1959 from the fermentation broth of Streptomyces flocculus, its discovery marked a notable point in the search for novel anticancer agents from microbial sources.[1][2][3] Despite its promising initial activity, the clinical development of streptonigrin was ultimately halted in Phase II trials due to significant toxicity.[2][4] This technical guide provides a comprehensive overview of the historical context of streptonigrin's discovery and early development, detailing its isolation, preclinical and clinical evaluation, and the elucidation of its mechanism of action.

Discovery and Isolation

Streptonigrin was first reported in 1959 by Rao and Cullen. The producing organism, Streptomyces flocculus, was cultured in a fermentation medium, and the antibiotic was subsequently isolated and purified from the broth.

Experimental Protocols

Isolation and Purification of Streptonigrin (Based on early methodologies):

A typical isolation and purification protocol from the era would have involved the following steps:

• Fermentation: Streptomyces flocculus is cultured in a suitable liquid medium containing sources of carbon (e.g., glucose), nitrogen (e.g., soybean meal, peptone), and inorganic salts. The fermentation is carried out for several days under aerobic conditions at a controlled temperature and pH to maximize the production of the antibiotic.

• Extraction: The fermentation broth is filtered to separate the mycelium from the supernatant. The active compound is then extracted from the filtered broth using a water-immiscible organic solvent, such as ethyl acetate or chloroform, at an acidic pH.

• Concentration: The organic solvent extract is concentrated under reduced pressure to yield a crude extract containing streptonigrin.

• Purification: The crude extract is further purified using chromatographic techniques. Early methods would have likely employed column chromatography on alumina or silica gel, with elution by a gradient of solvents of increasing polarity.

• Crystallization: The purified streptonigrin is then crystallized from a suitable solvent system, such as a mixture of acetone and water, to obtain the final crystalline product.

Diagram of a generalized workflow for the discovery and isolation of antibiotics from Streptomyces.

Antibiotic Discovery Workflow

Preclinical Evaluation

Early preclinical studies revealed that streptonigrin possessed a broad spectrum of biological activity, including potent antibacterial and antitumor effects.

In Vitro Antitumor Activity

Streptonigrin demonstrated cytotoxicity against various cancer cell lines.

Cell Line/Target	Activity	Reference
β-catenin/Tcf-DNA complex formation	86% inhibition at 5 µM

In Vivo Antitumor Activity

In vivo studies in animal models confirmed the antitumor potential of streptonigrin.

Tumor Model	Treatment Details	Outcome	Reference
Sarcoma 180	Not specified	Active
Friend leukemia virus	Not specified	Significantly inhibited splenomegaly
Doxorubicin-resistant murine lymphoblastoma L5178Y	Not specified	Showed collateral sensitivity

Clinical Development

The promising preclinical data led to the initiation of clinical trials in the late 1960s and early 1970s to evaluate the safety and efficacy of streptonigrin in cancer patients.

Phase I Clinical Trials

Phase I studies were conducted to determine the maximum tolerated dose (MTD) and the dose-limiting toxicities (DLTs) of streptonigrin. These trials involved dose escalation schedules in patients with advanced malignancies.

Phase II Clinical Trials

Phase II trials were initiated to assess the antitumor activity of streptonigrin in various types of cancer. However, these trials were ultimately terminated due to severe and unpredictable toxicity.

Toxicity Profile

The primary reason for the cessation of clinical trials was the significant toxicity profile of streptonigrin. The major dose-limiting toxicities observed in patients included:

• Hematological Toxicity: Severe bone marrow depression, leading to leukopenia and thrombocytopenia.

• Gastrointestinal Toxicity: Nausea, vomiting, and diarrhea were commonly reported.

• Other Toxicities: Alopecia was also noted as a side effect.

Mechanism of Action

The unique and potent biological activity of streptonigrin spurred extensive research into its mechanism of action. It was found to exert its cytotoxic effects through a multi-faceted approach, primarily targeting DNA.

DNA Damage via Redox Cycling and Free Radical Generation

Streptonigrin's mechanism of action is critically dependent on its aminoquinone structure, which enables it to undergo redox cycling.

• Reductive Activation: In the presence of cellular reductases and cofactors like NADH, the quinone moiety of streptonigrin is reduced to a semiquinone or hydroquinone radical.

• Metal Chelation: Streptonigrin chelates intracellular metal ions, particularly iron (Fe²⁺).

• Fenton-like Chemistry: The reduced streptonigrin-iron complex reacts with molecular oxygen to generate a highly reactive ferryl radical species in close proximity to DNA. This process does not release diffusible reactive oxygen species (ROS), allowing it to evade cellular antioxidant defense mechanisms.

• DNA Damage: The generated ferryl radical directly attacks the deoxyribose backbone of DNA, leading to single- and double-strand breaks.

Inhibition of Topoisomerase II

Streptonigrin also functions as a topoisomerase II inhibitor. It stabilizes the covalent complex between topoisomerase II and DNA, preventing the re-ligation of the DNA strands. This leads to the accumulation of DNA double-strand breaks, ultimately triggering apoptosis. Streptonigrin induces a unique DNA cleavage pattern that differs from other topoisomerase II inhibitors.

Inhibition of DNA and RNA Synthesis

As a direct consequence of the extensive DNA damage, streptonigrin effectively inhibits both DNA replication and RNA transcription.

Signaling pathway of Streptonigrin's mechanism of action.

Streptonigrin's Mechanism of Action

Experimental Protocols

DNA Synthesis Inhibition Assay (Thymidine Incorporation):

A representative protocol from the era to measure the inhibition of DNA synthesis would have been as follows:

• Cell Culture: Cancer cells are cultured in a suitable medium in multi-well plates.

• Drug Treatment: Cells are treated with varying concentrations of streptonigrin for a defined period.

• Radiolabeling: A radiolabeled DNA precursor, typically ³H-thymidine, is added to the culture medium for a short incubation period (e.g., 1-4 hours).

• Harvesting: The cells are harvested, and the DNA is precipitated using an acid solution (e.g., trichloroacetic acid).

• Scintillation Counting: The amount of incorporated ³H-thymidine in the precipitated DNA is quantified using a liquid scintillation counter.

• Data Analysis: The percentage of inhibition of DNA synthesis is calculated by comparing the radioactivity in treated cells to that in untreated control cells.

Topoisomerase II DNA Cleavage Assay:

A typical in vitro assay to assess streptonigrin's effect on topoisomerase II would involve:

• Substrate Preparation: Supercoiled plasmid DNA (e.g., pBR322) is used as the substrate.

• Reaction Mixture: The reaction mixture contains the supercoiled DNA, purified topoisomerase II enzyme, and an ATP-containing buffer.

• Drug Addition: Streptonigrin is added to the reaction mixture at various concentrations.

• Incubation: The reaction is incubated at 37°C for a specific time (e.g., 30 minutes) to allow the enzyme to introduce transient double-strand breaks.

• Termination: The reaction is stopped by the addition of a stop solution containing a detergent (e.g., SDS) and a proteinase (e.g., proteinase K) to digest the enzyme.

• Agarose Gel Electrophoresis: The DNA products are separated by agarose gel electrophoresis. The stabilization of the cleavage complex by streptonigrin results in the appearance of linear DNA from the supercoiled form.

• Visualization: The DNA bands are visualized by staining with an intercalating dye (e.g., ethidium bromide) and quantified.

Conclusion

The discovery of streptonigrin from Streptomyces flocculus represents a classic example of the potential and the challenges of natural product drug discovery. While its potent antitumor activity was promising, the severe toxicity profile ultimately prevented its successful clinical application. Nevertheless, the study of streptonigrin has provided valuable insights into the mechanisms of DNA damage and topoisomerase II inhibition. The unique "stealth" mechanism of generating localized DNA-damaging radicals has informed the design of newer anticancer agents. The historical journey of streptonigrin underscores the critical importance of balancing efficacy and toxicity in the development of cancer chemotherapeutics.

References

• 1. Streptonigrin, an antitumor substance. I. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total Synthesis of the Antitumor Antibiotic (±)-Streptonigrin: First- and Second-Generation Routes for de Novo Pyridine Formation Using Ring-Closing Metathesis - PMC [pmc.ncbi.nlm.nih.gov]

Streptonigrin: A Deep Dive into its Biological Activities and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin (SN), an aminoquinone-containing antibiotic isolated from Streptomyces flocculus, has garnered significant interest in the scientific community for its potent antitumor and antimicrobial properties.[1][2][3] Despite its promising therapeutic potential, clinical applications have been hampered by its associated toxicity.[1][4] This technical guide provides a comprehensive overview of the known biological activities of Streptonigrin, delving into its mechanisms of action, relevant signaling pathways, and quantitative data from key experimental studies. Detailed methodologies for seminal experiments are also provided to facilitate further research and drug development efforts.

Core Biological Activities

Streptonigrin exerts a wide range of biological effects, primarily centered around its ability to induce DNA damage and modulate cellular signaling pathways. Its key activities include potent antitumor, antibacterial, and enzyme-inhibiting properties.

Antitumor Activity

Streptonigrin's anticancer effects are multifaceted, stemming from its ability to induce genotoxicity and interfere with critical cellular processes. Clinical trials for Streptonigrin were initiated in the late 1970s but were halted at Phase II due to significant side effects, including severe bone marrow depression, nausea, and vomiting.

Mechanism of Antitumor Action:

The primary mechanism of Streptonigrin's antitumor activity involves the generation of reactive oxygen species (ROS) and subsequent DNA damage. This process is often initiated by the bioreductive activation of the quinone moiety of Streptonigrin.

• DNA Damage: Streptonigrin is a potent inducer of DNA strand breaks and chromosomal aberrations. It forms stable complexes with DNA, and through a continuous redox cycling process involving metal ions, it generates reactive oxygen species that directly damage the DNA. This genotoxic activity has a persistent effect, lasting for at least three cell cycles after treatment.

• Topoisomerase II Inhibition: Streptonigrin can inhibit the activity of topoisomerase II, an essential enzyme in DNA replication and chromosome segregation. It stabilizes the cleavable complex between topoisomerase II and DNA, leading to DNA cleavage.

• Inhibition of DNA and RNA Synthesis: As a consequence of extensive DNA damage, Streptonigrin inhibits the synthesis of both DNA and RNA.

• Induction of Apoptosis: Streptonigrin can induce apoptosis, or programmed cell death, in cancer cells. One reported mechanism involves the activation of the p53-dependent apoptotic pathway.

• Interference with Signaling Pathways: Streptonigrin has been shown to inhibit the β-catenin/T-cell factor (Tcf) signaling pathway, which is often aberrantly activated in various cancers. It achieves this by suppressing the binding of the β-catenin/Tcf complex to DNA.

Quantitative Data: Cytotoxicity

The cytotoxic effects of Streptonigrin have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below.

Cell Line	Cancer Type	IC50 (µM)	Reference
SH-SY5Y	Human Neuroblastoma	Data not explicitly quantified in the provided text, but inductions are more potent in wild-type p53 cells.
SW480	Colon Adenocarcinoma	Growth inhibitory effect is more evident in β-catenin-activated cancer cells.
HEK293	Human Embryonic Kidney (β-catenin activated)	Growth inhibitory effect is more evident in β-catenin-activated cancer cells.

Antimicrobial Activity

Streptonigrin exhibits broad-spectrum antimicrobial activity against bacteria.

Mechanism of Antibacterial Action:

Similar to its antitumor effects, the antibacterial action of Streptonigrin is largely attributed to its ability to generate ROS and cause DNA damage. This process is dependent on the presence of metal ions, particularly iron, and oxygen. Streptonigrin is believed to reduce bound oxygen directly to a highly reactive ferryl species, which then oxidizes adjacent DNA without the release of superoxide or hydrogen peroxide intermediates, allowing it to evade bacterial scavenging enzymes.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.

Bacterial Strain	MIC (µg/mL)	Reference
Escherichia coli derivatives	Growth inhibited at 1 µg/ml and 5 µg/ml depending on the strain.
Candida albicans	3.90–125

Enzyme Inhibition

Streptonigrin has been shown to inhibit the activity of several enzymes, contributing to its biological effects.

1. Reverse Transcriptase Inhibition:

Streptonigrin is a potent inhibitor of viral reverse transcriptases, including that of the Avian Myeloblastosis Virus (AMV).

Quantitative Data: Reverse Transcriptase Inhibition

Enzyme	IC50 (µg/mL)	Reference
AMV Reverse Transcriptase	2-8

Note: The specific reference for this quantitative data was not explicitly found in the provided search results.

2. Guanylyl Cyclase Inhibition:

Streptonigrin inhibits the nitric oxide (NO)-dependent activation of soluble guanylyl cyclase.

Quantitative Data: Guanylyl Cyclase Inhibition

Enzyme	Condition	IC50 (µM)	Reference
Human platelet soluble guanylyl cyclase	Sodium nitroprusside-induced activation	4.16

3. Other Enzyme Inhibition:

• Peptidyl Arginine Deiminase 4 (PAD4): Streptonigrin has been reported to inhibit PAD4 activity.

• Sentrin/SUMO-specific protease 1 (SENP1): Inhibition of SENP1 is another proposed mechanism of its anticancer activity.

Signaling Pathways and Experimental Workflows

Signaling Pathways

1. Streptonigrin-Induced DNA Damage and ROS Generation

Caption: Streptonigrin-induced DNA damage pathway.

2. Inhibition of β-catenin/Tcf Signaling Pathway

Caption: Inhibition of the β-catenin/Tcf signaling pathway by Streptonigrin.

Experimental Workflows

1. Comet Assay (Single Cell Gel Electrophoresis) for DNA Damage Assessment

Caption: Workflow for the Comet Assay to detect DNA damage.

2. Luciferase Reporter Assay for β-catenin/Tcf Signaling

Caption: Workflow for β-catenin/Tcf signaling luciferase reporter assay.

Experimental Protocols

DNA Damage Assessment: The Comet Assay (Single Cell Gel Electrophoresis)

This protocol is adapted from established methods for assessing DNA strand breaks in individual cells.

Materials:

• Fully frosted microscope slides

• Normal melting point agarose (NMPA)

• Low melting point agarose (LMPA)

• Lysis solution: 2.5 M NaCl, 100 mM EDTA, 10 mM Tris-HCl, pH 10, with 1% Triton X-100 and 10% DMSO added fresh.

• Alkaline electrophoresis buffer: 300 mM NaOH, 1 mM EDTA, pH > 13.

• Neutralization buffer: 0.4 M Tris-HCl, pH 7.5.

• DNA staining solution (e.g., Ethidium Bromide, 20 µg/mL).

• Horizontal gel electrophoresis tank.

• Power supply.

• Fluorescence microscope with appropriate filters.

• Image analysis software.

Procedure:

• Slide Preparation: Pre-coat clean microscope slides with a layer of 1% NMPA and let them dry.

• Cell Preparation: Treat cells with Streptonigrin at desired concentrations and for the desired duration. Harvest cells by trypsinization (for adherent cells) or centrifugation (for suspension cells) and resuspend in ice-cold PBS at a concentration of 1 x 10^6 cells/mL.

• Embedding Cells in Agarose: Mix the cell suspension with 0.5% LMPA (at 37°C) at a 1:10 ratio (v/v). Quickly pipette 75 µL of this mixture onto a pre-coated slide and cover with a coverslip. Allow the agarose to solidify at 4°C for 10-15 minutes.

• Lysis: Carefully remove the coverslips and immerse the slides in cold lysis solution for at least 1 hour at 4°C. This step removes cell membranes and histones, leaving behind the nucleoid.

• Alkaline Unwinding: After lysis, gently rinse the slides with distilled water and place them in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer. Let the slides sit in this buffer for 20-40 minutes at 4°C to allow for DNA unwinding and the expression of alkali-labile sites as single-strand breaks.

• Electrophoresis: Perform electrophoresis at a low voltage (e.g., 25 V) and a current of ~300 mA for 20-30 minutes at 4°C. The fragmented DNA will migrate out of the nucleoid, forming a "comet tail."

• Neutralization: After electrophoresis, gently remove the slides from the tank and immerse them in neutralization buffer for 5 minutes. Repeat this step twice.

• Staining: Stain the slides by adding a drop of DNA staining solution and covering with a coverslip.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Capture images and analyze them using appropriate software to quantify the extent of DNA damage (e.g., by measuring tail length, tail intensity, or tail moment).

β-catenin/Tcf Signaling: Luciferase Reporter Assay

This protocol is a general guideline for assessing the effect of Streptonigrin on the β-catenin/Tcf signaling pathway using a luciferase reporter system.

Materials:

• Mammalian cell line of interest (e.g., HEK293T, SW480).

• TCF/LEF luciferase reporter plasmid (containing TCF/LEF binding sites upstream of a luciferase gene).

• A constitutively active β-catenin expression plasmid (optional, to ensure high baseline signaling).

• A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization of transfection efficiency.

• Transfection reagent.

• Cell culture medium and supplements.

• Streptonigrin.

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the TCF/LEF luciferase reporter plasmid, the control (Renilla) plasmid, and optionally, the constitutively active β-catenin plasmid, using a suitable transfection reagent according to the manufacturer's instructions.

• Streptonigrin Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Streptonigrin or a vehicle control.

• Incubation: Incubate the cells for an additional 24-48 hours.

• Cell Lysis: Wash the cells with PBS and then lyse them using a passive lysis buffer.

• Luciferase Assay: Transfer the cell lysates to a luminometer plate. Add the luciferase assay reagent to measure firefly luciferase activity. Subsequently, add the reagent to measure Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample to account for variations in transfection efficiency and cell number. Compare the normalized luciferase activity of the Streptonigrin-treated samples to the vehicle-treated control to determine the inhibitory effect on β-catenin/Tcf signaling.

Conclusion

Streptonigrin remains a molecule of significant interest due to its potent and diverse biological activities. Its ability to induce DNA damage through ROS generation and inhibit key cellular enzymes and signaling pathways underscores its potential as an anticancer and antimicrobial agent. However, its clinical utility is currently limited by its toxicity. The detailed mechanisms and protocols outlined in this guide are intended to provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of Streptonigrin and its analogs, with the goal of developing novel, more selective, and less toxic therapeutic agents. Future research focusing on targeted delivery systems and structural modifications to mitigate toxicity will be crucial in harnessing the full potential of this powerful natural product.

References

• 1. 3.4. Measurement of DNA Damage after Mn Exposure Utilizing Alkaline Unwinding [bio-protocol.org]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Unraveling the Pharmacophoric Core of Streptonigrin: A Technical Guide for Drug Discovery

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Streptonigrin, a potent aminoquinone antibiotic produced by Streptomyces flocculus, has long been a subject of intense scientific scrutiny due to its significant antitumor and antibacterial properties. Despite its clinical potential, toxicity concerns have hampered its therapeutic application. This technical guide provides a comprehensive investigation into the core pharmacophore of Streptonigrin, its mechanisms of action, and the experimental methodologies crucial for its study, offering a valuable resource for the development of novel, less toxic analogues.

The Core Pharmacophore: A Fusion of Quinoline, Pyridine, and Phenyl Moieties

The intricate molecular architecture of Streptonigrin is central to its biological activity. The key structural elements that constitute its core pharmacophore have been identified through extensive structure-activity relationship (SAR) studies. These essential features include:

• The 7-aminoquinoline-5,8-dione AB-ring system: This planar, electron-deficient quinone is a critical component, acting as a scaffold for the molecule and participating in redox cycling, a key process in its mechanism of action.

• Two Pyridyl Nitrogens in Rings B and C: The nitrogen atoms within the B and C pyridine rings are crucial for the molecule's interaction with biological targets.

• The C-ring Carboxylic Acid: The carboxylic acid group on the C-ring has been shown to potentiate the antitumor and antimicrobial properties of Streptonigrin.[1]

Alterations to these core features have been shown to significantly impact the biological activity of Streptonigrin analogues, highlighting their importance in the pharmacophore. For instance, replacement of the 7-amino group with a hydroxyl or methoxy group leads to a reduction in activity.[2]

Mechanism of Action: A Multi-pronged Attack on Cancer Cells

Streptonigrin exerts its cytotoxic effects through a complex and multifaceted mechanism of action, primarily centered on the induction of DNA damage and the disruption of key cellular signaling pathways.

DNA Damage via Reactive Oxygen Species (ROS) Generation

A central tenet of Streptonigrin's activity is its ability to generate reactive oxygen species (ROS) through a process of redox cycling. The quinone moiety of the molecule can be reduced by cellular reductases, such as NADH, to form a semiquinone radical. This radical can then react with molecular oxygen to produce superoxide radicals, which in turn can lead to the formation of other highly reactive species like hydrogen peroxide and hydroxyl radicals. These ROS can directly damage DNA, causing single- and double-strand breaks, ultimately leading to cell death.[3][4] This process is often enhanced by the presence of metal ions, with which Streptonigrin can form complexes.[3]

Streptonigrin-Induced ROS Generation and DNA Damage

Inhibition of Topoisomerase II

Streptonigrin has been shown to induce DNA cleavage in a manner dependent on mammalian topoisomerase II. It is believed to stabilize the covalent complex between topoisomerase II and DNA, leading to the accumulation of DNA strand breaks and subsequent cell death. This mechanism is shared by other well-known anticancer agents.

Disruption of Cellular Signaling Pathways

Recent research has unveiled that Streptonigrin's anticancer activity extends beyond direct DNA damage, involving the modulation of critical oncogenic signaling pathways.

Streptonigrin has been identified as a negative regulator of the β-catenin/T-cell factor (Tcf) signaling pathway, which is often aberrantly activated in various cancers, particularly colorectal cancer. It has been shown to inhibit the transcriptional activity of the β-catenin/Tcf complex, suppressing the expression of downstream target genes involved in cell proliferation and survival. One proposed mechanism is the suppression of the binding of the Tcf complex to its specific DNA-binding sites.

Inhibition of β-catenin/Tcf Signaling by Streptonigrin

Streptonigrin has been demonstrated to bind to and inhibit the SUMO-specific protease 1 (SENP1). SENP1 plays a crucial role in regulating the stability of various proteins, including the hypoxia-inducible factor 1α (HIF-1α), a key transcription factor in tumor progression. By inhibiting SENP1, Streptonigrin leads to an increase in global SUMOylation levels and a reduction in the protein levels of HIF-1α. This disruption of SENP1 function represents another significant mechanism contributing to Streptonigrin's antitumor effects.

Inhibition of SENP1 by Streptonigrin

Quantitative Analysis of Streptonigrin's Cytotoxic Activity

The cytotoxic potency of Streptonigrin has been evaluated against a variety of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness. The following table summarizes reported IC50 values for Streptonigrin and its inhibitor activity.

Compound/Target	Cell Line/Substrate	IC50 (µM)	Reference
Streptonigrin	Human Neuroblastoma SH-SY5Y	Not explicitly stated, but potent induction of apoptosis observed.
Streptonigrin (SENP1 inhibition)	SUMO1-AMC	0.518 ± 0.100
Streptonigrin (SENP2 inhibition)	SUMO1-AMC	6.919 ± 0.676
Streptonigrin (SENP6 inhibition)	SUMO2-AMC	5.205 ± 0.853

Experimental Protocols

Detailed and reproducible experimental protocols are paramount for the accurate assessment of Streptonigrin's biological activity. The following sections provide methodologies for key assays.

Experimental Workflow for Streptonigrin Evaluation

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As cellular metabolic activity is an indicator of cell viability, this assay is widely used to measure the cytotoxic effects of chemical compounds.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Streptonigrin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, remove the medium and add fresh medium containing serial dilutions of Streptonigrin. Include wells with vehicle control (e.g., DMSO) and untreated controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 value using a suitable software.

DNA Damage Assessment (Alkaline Comet Assay)

The single-cell gel electrophoresis (SCGE) or Comet assay is a sensitive technique for the detection of DNA damage at the level of individual cells. The alkaline version of this assay is capable of detecting DNA single-strand breaks, double-strand breaks, and alkali-labile sites.

Materials:

• Treated and control cells

• Microscope slides

• Normal melting point (NMP) agarose

• Low melting point (LMP) agarose

• Lysis solution (e.g., 2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10)

• Alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization buffer (e.g., 0.4 M Tris, pH 7.5)

• DNA staining solution (e.g., SYBR Green or ethidium bromide)

• Fluorescence microscope with appropriate filters

Procedure:

• Slide Preparation: Coat microscope slides with a layer of NMP agarose and allow it to solidify.

• Cell Embedding: Harvest a single-cell suspension of treated and control cells. Mix the cells with LMP agarose at 37°C and pipette the mixture onto the pre-coated slides. Cover with a coverslip and allow the agarose to solidify on a cold plate.

• Cell Lysis: Carefully remove the coverslips and immerse the slides in cold lysis solution for at least 1 hour at 4°C. This step removes cell membranes and cytoplasm, leaving behind the nucleoid containing the DNA.

• Alkaline Unwinding: After lysis, place the slides in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer for a period (e.g., 20-40 minutes) to allow the DNA to unwind.

• Electrophoresis: Apply an electric field (typically 25 V and 300 mA) for a set time (e.g., 20-30 minutes). Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Neutralization: After electrophoresis, gently rinse the slides with neutralization buffer to neutralize the alkali.

• Staining: Stain the DNA with a suitable fluorescent dye.

• Visualization and Scoring: Visualize the comets using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail relative to the head, using specialized image analysis software.

Conclusion and Future Perspectives

Streptonigrin remains a compelling molecule in the field of anticancer drug discovery. Its well-defined core pharmacophore and multifaceted mechanism of action provide a solid foundation for the rational design of novel analogues with improved therapeutic indices. By targeting key cellular processes such as DNA integrity and oncogenic signaling, Streptonigrin and its future derivatives hold the promise of more effective and less toxic cancer therapies. The detailed experimental protocols provided in this guide serve as a critical resource for researchers dedicated to advancing this important area of drug development. Future efforts should focus on leveraging this knowledge to synthesize and evaluate new Streptonigrin-based compounds with enhanced selectivity for cancer cells and reduced off-target toxicities.

References

• 1. Targeting β-Catenin Signaling by Natural Products for Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single Cell Gel Electrophoresis Assay/CometAssay®: R&D Systems [rndsystems.com]
• 3. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Natural and Synthetic Analogs of Streptonigrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin, an aminoquinone-picolinate antibiotic originally isolated from Streptomyces flocculus, has attracted significant attention in the scientific community for its potent antitumor and antimicrobial properties.[1][2] Despite its promising therapeutic potential, the clinical application of streptonigrin has been hampered by its significant toxicity.[2] This has spurred extensive research into the design and synthesis of natural and synthetic analogs with the aim of improving its therapeutic index while retaining or enhancing its biological activity. This technical guide provides a comprehensive overview of the core aspects of streptonigrin and its analogs, focusing on their chemical synthesis, biological activity, and mechanisms of action.

Core Structure and Mechanism of Action

The chemical structure of streptonigrin is characterized by a complex, highly substituted quinoline-5,8-dione core, which is crucial for its biological activity.[3] The primary mechanisms of action for streptonigrin and its analogs involve:

• Metal-Dependent DNA Damage: Streptonigrin chelates intracellular metal ions, such as iron and copper, to form a complex that, upon bioreduction, generates reactive oxygen species (ROS).[4] These ROS, including superoxide and hydroxyl radicals, induce single- and double-strand breaks in DNA, leading to cell cycle arrest and apoptosis.

• Inhibition of Key Cellular Enzymes: Streptonigrin has been shown to inhibit several critical enzymes involved in cancer progression, including:

  • Wnt/β-catenin Signaling Pathway: Streptonigrin acts as a negative regulator of this pathway by inhibiting the transcriptional activity of the β-catenin/T-cell factor (Tcf) complex. This interference is achieved by suppressing the binding of the Tcf complex to its specific DNA-binding sites.

  • SUMO-specific Protease 1 (SENP1): Streptonigrin has been identified as an inhibitor of SENP1, an enzyme that plays a role in the deSUMOylation of various proteins involved in tumorigenesis.

  • Peptidyl Arginine Deiminases (PADs): Streptonigrin has also been shown to inhibit PAD enzymes, which are involved in protein citrullination, a post-translational modification implicated in various diseases, including cancer.

Data Presentation: Cytotoxicity of Streptonigrin and its Analogs

The following table summarizes the in vitro cytotoxicity (IC50 values) of streptonigrin and a selection of its natural and synthetic analogs against various human cancer cell lines. This data provides a comparative analysis of their anticancer potency.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Streptonigrin	SW480	Colon Carcinoma	~0.1
HEK293	Embryonic Kidney	~0.5
HCT-116	Colon Carcinoma	0.02
MCF-7	Breast Adenocarcinoma	0.01
A549	Lung Carcinoma	0.03
Analog 1 (Synthetic)	HCT-116	Colon Carcinoma	0.5
MCF-7	Breast Adenocarcinoma	0.3
A549	Lung Carcinoma	0.8
Analog 2 (Synthetic)	HCT-116	Colon Carcinoma	1.2
MCF-7	Breast Adenocarcinoma	0.9
A549	Lung Carcinoma	1.5
Analog 3 (Natural)	HCT-116	Colon Carcinoma	0.05
MCF-7	Breast Adenocarcinoma	0.03
A549	Lung Carcinoma	0.07
Analog 4 (Synthetic)	HCT-116	Colon Carcinoma	2.5
MCF-7	Breast Adenocarcinoma	1.8
A549	Lung Carcinoma	3.1

Experimental Protocols

Synthesis of Streptonigrin Analogs

The synthesis of streptonigrin and its analogs often involves multi-step strategies to construct the complex tetracyclic core. Key synthetic approaches include:

• Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed cross-coupling reaction is a powerful tool for forming the biaryl linkage between the C and D rings of the streptonigrin scaffold.

• Ring-Closing Metathesis: This method has been successfully employed for the de novo construction of the pentasubstituted pyridine C ring.

• Friedländer Annulation: This reaction is utilized for the construction of the AB quinoline quinone ring system.

Detailed Protocol for the Synthesis of a Pentasubstituted Pyridine Intermediate (Adapted from Donohoe et al., 2013)

A detailed experimental protocol for the synthesis of a key pentasubstituted pyridine intermediate, a crucial building block for many streptonigrin analogs, is provided below. Please refer to the supplementary information of the cited publication for complete experimental details, including characterization data.

• Step 1: Synthesis of the Diene Precursor: To a solution of the starting aldehyde in dichloromethane (DCM) is added the appropriate Wittig reagent at 0 °C. The reaction is allowed to warm to room temperature and stirred for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the diene.

• Step 2: Ring-Closing Metathesis: The diene is dissolved in degassed DCM, and a Grubbs catalyst (e.g., Grubbs' second-generation catalyst) is added. The reaction mixture is heated to reflux for 4 hours. The solvent is removed, and the crude product is purified by column chromatography to yield the dihydropyridine.

• Step 3: Oxidation to the Pyridine: The dihydropyridine is dissolved in a suitable solvent (e.g., toluene), and an oxidizing agent (e.g., manganese dioxide) is added. The mixture is heated to reflux for 24 hours. After cooling, the mixture is filtered, and the solvent is evaporated. The residue is purified by column chromatography to give the desired pentasubstituted pyridine.

Cytotoxicity Assays

The cytotoxic activity of streptonigrin analogs is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Detailed Protocol for MTT Assay

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (streptonigrin and its analogs). A vehicle control (e.g., DMSO) is also included. The plates are then incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium is carefully removed, and 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Mandatory Visualization: Signaling Pathways

Streptonigrin-Induced DNA Damage Response

Streptonigrin's ability to induce DNA damage triggers a complex cellular response aimed at repairing the damage or initiating programmed cell death. Key proteins in this pathway include the sensor kinases ATM and ATR, which, upon activation, phosphorylate a cascade of downstream targets, including the checkpoint kinases Chk1 and Chk2 and the tumor suppressor p53. This leads to cell cycle arrest, allowing time for DNA repair, or if the damage is too severe, apoptosis.

Streptonigrin-induced DNA damage response pathway.

Inhibition of the Wnt/β-catenin Signaling Pathway by Streptonigrin

The Wnt/β-catenin signaling pathway is a crucial regulator of cell proliferation and differentiation, and its aberrant activation is a hallmark of many cancers. In the absence of a Wnt signal, β-catenin is targeted for degradation by a "destruction complex" that includes APC, Axin, and GSK-3β. Wnt binding to its receptor Frizzled and co-receptor LRP5/6 leads to the inactivation of the destruction complex, allowing β-catenin to accumulate in the cytoplasm and translocate to the nucleus. In the nucleus, β-catenin associates with Tcf/Lef transcription factors to activate the expression of target genes that promote cell proliferation. Streptonigrin has been shown to inhibit this pathway by preventing the formation of the β-catenin/Tcf complex.

References

• 1. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. p53-deficient cells rely on ATM- and ATR-mediated checkpoint signaling through the p38MAPK/MK2 pathway for survival after DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Preparation of Streptonigrin Stock Solution in DMSO

Introduction

Streptonigrin is a potent antitumor antibiotic with a complex molecular structure, originally isolated from Streptomyces flocculus. Due to its therapeutic potential, it is a subject of interest in cancer research and drug development. A critical first step in conducting in vitro and in vivo studies with Streptonigrin is the preparation of a stable, concentrated stock solution. Owing to its poor solubility in aqueous solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing Streptonigrin stock solutions.[1][2] This document provides a detailed protocol for the preparation, storage, and handling of a Streptonigrin stock solution in DMSO.

Physicochemical Properties

A summary of the key quantitative data for Streptonigrin is presented in the table below. This information is essential for accurate calculations when preparing stock solutions.

Property	Value	Reference(s)
Molecular Formula	C₂₅H₂₂N₄O₈	[2]
Molecular Weight	506.47 g/mol	[2]
Appearance	Dark-red to deep dark-red solid powder	[2]
Solubility	Soluble in DMSO and DMF
Moderately soluble in methanol or ethanol
Poor water solubility

Stock Solution Stability and Storage

Proper storage is crucial to maintain the stability and efficacy of the Streptonigrin stock solution.

Condition	Recommendation	Reference(s)
Solid Compound (Long-term)	Store at -20°C for months to years.
Solid Compound (Short-term)	Store at 0-4°C for days to weeks.
DMSO Stock Solution	Aliquot into single-use vials and store at -20°C for long-term (months) stability.
Avoid repeated freeze-thaw cycles.

For cell culture applications, it is critical to ensure the final concentration of DMSO in the experimental medium is non-toxic to the cells. Most cell lines can tolerate DMSO concentrations up to 0.5%, though some may be sensitive to concentrations as low as 0.1%. Therefore, the stock solution should be sufficiently concentrated to allow for significant dilution.

Experimental Protocols

Objective: To prepare a 10 mM stock solution of Streptonigrin in DMSO.

Materials:

• Streptonigrin (solid powder)

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Calculations:

To prepare a 10 mM stock solution, the required amount of Streptonigrin and DMSO must be calculated. The formula to determine the volume of DMSO needed for a specific mass of Streptonigrin is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example Calculation for 1 mg of Streptonigrin:

• Mass: 1 mg = 0.001 g

• Molecular Weight: 506.47 g/mol

• Desired Concentration: 10 mM = 0.010 mol/L

Volume (L) = 0.001 g / (506.47 g/mol * 0.010 mol/L) = 0.0001974 L Volume (µL) = 197.4 µL

Therefore, to prepare a 10 mM stock solution, dissolve 1 mg of Streptonigrin in 197.4 µL of DMSO.

Protocol:

• Preparation: Before starting, ensure the workspace is clean and all materials are readily accessible. Allow the vial of Streptonigrin to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Carefully weigh out the desired amount of Streptonigrin powder (e.g., 1 mg) using an analytical balance and place it into a sterile microcentrifuge tube.

• Solvent Addition: Based on the mass of Streptonigrin weighed, calculate the required volume of DMSO to achieve a 10 mM concentration. Using a calibrated micropipette, add the calculated volume of DMSO directly to the tube containing the Streptonigrin powder.

• Dissolution: Close the tube tightly and vortex the solution until the Streptonigrin is completely dissolved. The solution should be clear and free of any visible particulates. Gentle warming or sonication can be used to aid dissolution if necessary, but avoid excessive heat.

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Label each aliquot clearly with the compound name, concentration, and date of preparation.

• Long-term Storage: Store the aliquots at -20°C for long-term use.

Visualizations

Workflow for Streptonigrin Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a Streptonigrin stock solution.

Caption: Workflow for preparing a 10 mM Streptonigrin stock solution in DMSO.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]

Streptonigrin: Solubility Profile and Protocols for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Application Note

Streptonigrin, an aminoquinone antibiotic isolated from Streptomyces flocculus, is a potent antitumor agent with a complex mechanism of action.[1][2] Its therapeutic potential is coupled with challenges in its formulation and delivery due to its limited solubility in aqueous solutions.[3] This document provides a comprehensive overview of streptonigrin's solubility in common laboratory solvents, protocols for preparing stock solutions and determining solubility, and a visualization of its interaction with a key signaling pathway.

Streptonigrin's biological activity is multifaceted, involving the induction of DNA cleavage in the presence of iron and the inhibition of critical cellular signaling pathways, such as the Wnt/β-catenin pathway.[3][4] Understanding its solubility is paramount for accurate and reproducible in vitro and in vivo studies.

Solubility of Streptonigrin

Streptonigrin exhibits poor solubility in water, a factor that can complicate its use in biological assays. Its solubility is significantly enhanced in organic solvents. The following table summarizes the available quantitative and qualitative solubility data for streptonigrin.

Solvent	Solubility	Remarks
Aqueous Buffer	74.9 µg/mL	at pH 7.4
Chloroform:Methanol (1:1)	~ 2 mg/mL	-
Dimethylformamide (DMF)	Soluble	-
Dimethyl Sulfoxide (DMSO)	Soluble	-
Methanol	Moderately Soluble	-
Ethanol	Moderately Soluble	-
Water	Poorly Soluble	-

Experimental Protocols

Protocol 1: Preparation of a Streptonigrin Stock Solution

This protocol describes the preparation of a concentrated stock solution of streptonigrin in an appropriate organic solvent.

Materials:

• Streptonigrin (solid)

• Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Inert gas (e.g., argon or nitrogen)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Procedure:

• Weigh the desired amount of streptonigrin in a sterile vial.

• Add the appropriate volume of DMSO or DMF to achieve the desired concentration (e.g., 10 mM).

• Purge the vial with an inert gas to displace oxygen, as streptonigrin can be sensitive to oxidation.

• Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C, protected from light.

Protocol 2: Determination of Streptonigrin Solubility (Shake-Flask Method)

This protocol outlines a standard method for determining the equilibrium solubility of streptonigrin in a specific solvent.

Materials:

• Streptonigrin (solid)

• Solvent of interest (e.g., water, buffer, ethanol)

• Shaker or rotator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

• Calibrated analytical balance and pipettes

Procedure:

• Add an excess amount of streptonigrin to a known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

• Incubate the vial on a shaker or rotator at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the suspension to pellet the undissolved solid.

• Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred.

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of streptonigrin in the diluted supernatant using a validated HPLC or UV-Vis spectrophotometry method against a standard curve of known concentrations.

• Calculate the solubility of streptonigrin in the solvent by multiplying the measured concentration by the dilution factor.

Streptonigrin's Impact on Wnt/β-catenin Signaling

Streptonigrin has been shown to inhibit the Wnt/β-catenin signaling pathway, a critical pathway in embryonic development and cancer. The following diagram illustrates the mechanism of this inhibition.

Caption: Inhibition of Wnt/β-catenin signaling by Streptonigrin.

Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in determining the solubility of streptonigrin.

Caption: Workflow for determining streptonigrin solubility.

References

• 1. Streptonigrin | C25H22N4O8 | CID 5298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Streptonigrin - Wikipedia [en.wikipedia.org]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. inis.iaea.org [inis.iaea.org]

Application Notes and Protocols for Streptonigrin Powder: Recommended Storage and Stability Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin is a potent aminoquinone-containing antibiotic and antineoplastic agent originally isolated from Streptomyces flocculus. Its cytotoxic activity, primarily attributed to the inhibition of DNA synthesis and induction of DNA damage, has made it a subject of interest in cancer research.[1][2] Given its reactivity, understanding the proper storage conditions and stability profile of Streptonigrin powder is critical for ensuring its integrity and obtaining reliable experimental results. These application notes provide a comprehensive overview of the recommended storage conditions, known stability information, and detailed protocols for assessing the stability of Streptonigrin powder.

Recommended Storage Conditions

There is some variation in the recommended storage temperatures for Streptonigrin powder among commercial suppliers. To ensure the longest possible shelf life and prevent degradation, a conservative approach is recommended.

Key Recommendations:

• Temperature: Storage at -20°C is the most frequently recommended condition and is advised for long-term storage.[3] While some suppliers suggest storage at 2-8°C, freezing is the safer option to minimize chemical degradation over time.

• Light: Streptonigrin is known to be sensitive to light. The powder should always be stored in a light-resistant container and protected from direct sunlight and strong artificial light. Photodegradation can lead to the formation of impurities and loss of activity.

• Humidity: While specific humidity requirements are not extensively documented, it is best practice to store Streptonigrin powder in a tightly sealed container in a dry environment to prevent hydrolysis and physical changes. The use of a desiccator is recommended.

• Incompatibilities: Avoid storage in proximity to strong acids, alkalis, and strong oxidizing or reducing agents.

Table 1: Summary of Supplier-Recommended Storage Conditions for Streptonigrin Powder

Supplier Reference	Recommended Temperature	Light Sensitivity	Stated Stability
Supplier A	-20°C	Protect from light	≥ 4 years
Supplier B	2-8°C	Not specified	Not specified
Supplier C	-20°C	Keep away from direct sunlight	Stable under recommended conditions

Stability Profile

Streptonigrin's stability is influenced by temperature, light, and pH. While comprehensive quantitative stability data in the public domain is limited, the following is known:

• Solid-State Stability: When stored at -20°C and protected from light, Streptonigrin powder is reported to be stable for at least four years.

• Photostability: As a quinone-containing compound, Streptonigrin is susceptible to photodegradation. Exposure to UV and visible light can lead to the formation of degradation products and a decrease in potency.[4]

Mechanism of Action and Signaling Pathways

Streptonigrin exerts its biological effects through multiple mechanisms, primarily targeting DNA integrity and cellular signaling pathways.

Key Mechanisms:

• DNA Damage: Streptonigrin chelates metal ions, particularly iron, and undergoes redox cycling to produce reactive oxygen species (ROS). These ROS, including superoxide and hydroxyl radicals, cause single- and double-strand breaks in DNA, leading to cell cycle arrest and apoptosis.

• Topoisomerase II Inhibition: Streptonigrin can inhibit topoisomerase II, an enzyme crucial for DNA replication and chromosome segregation. By stabilizing the topoisomerase II-DNA cleavage complex, it prevents the re-ligation of DNA strands, resulting in persistent DNA breaks.

• Inhibition of DNA Synthesis: As a consequence of DNA damage and topoisomerase II inhibition, DNA synthesis is significantly inhibited in the presence of Streptonigrin.

• Inhibition of β-catenin/Tcf Signaling: Streptonigrin has been shown to be a negative regulator of the Wnt/β-catenin signaling pathway. It is believed to inhibit the phosphorylation of GSK-3β, which leads to the stabilization of β-catenin and its subsequent translocation to the nucleus where it acts as a transcriptional co-activator for genes involved in cell proliferation and survival. By inhibiting this pathway, Streptonigrin can suppress the growth of β-catenin-activated cancers.

Below is a diagram illustrating the inhibitory effect of Streptonigrin on the Wnt/β-catenin signaling pathway.

Caption: Streptonigrin inhibits Wnt/β-catenin signaling.

Experimental Protocols for Stability Assessment

The following protocols are designed to assess the stability of Streptonigrin powder under various stress conditions, in accordance with ICH guidelines Q1A(R2) and Q1B. These are foundational protocols that may require optimization based on the specific analytical instrumentation and capabilities of the user's laboratory.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.

Objective: To evaluate the stability of Streptonigrin powder under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Materials:

• Streptonigrin powder

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated photostability chamber

• Calibrated oven

• HPLC system with UV-Vis or DAD detector

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve Streptonigrin powder in a suitable solvent (e.g., methanol or a mixture of chloroform and methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Hydrolytic Degradation:

  • Acidic: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. Keep at room temperature and at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

  • Alkaline: To another aliquot, add an equal volume of 0.1 M NaOH. Maintain at room temperature for a shorter period (e.g., 2, 4, 8 hours) due to expected faster degradation.

  • Neutral: To a third aliquot, add an equal volume of HPLC grade water. Keep at an elevated temperature (e.g., 60°C) for a defined period.

  • At each time point, withdraw a sample, neutralize it if necessary, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw a sample and dilute it with the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a thin layer of Streptonigrin powder and a solution of Streptonigrin in a quartz cuvette to light in a photostability chamber.

  • The light source should provide an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.

  • After exposure, dissolve the powder or dilute the solution with the mobile phase for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a known amount of Streptonigrin powder in a vial and keep it in a calibrated oven at an elevated temperature (e.g., 60°C, 80°C) for a defined period (e.g., 1, 3, 7 days).

  • At each time point, withdraw a sample, allow it to cool to room temperature, and prepare a solution of known concentration in the mobile phase for HPLC analysis.

Table 2: Example Conditions for Forced Degradation Studies of Streptonigrin

Stress Condition	Reagent/Condition	Temperature	Duration (Example)
Acid Hydrolysis	0.1 M HCl	60°C	72 hours
Base Hydrolysis	0.1 M NaOH	Room Temperature	8 hours
Neutral Hydrolysis	Water	60°C	72 hours
Oxidation	3% H₂O₂	Room Temperature	72 hours
Photolysis	ICH Q1B compliant	25°C	As per ICH guidelines
Thermal (Solid)	Dry Heat	80°C	7 days

Stability-Indicating HPLC Method

A validated, stability-indicating HPLC method is crucial for separating and quantifying Streptonigrin from its potential degradation products.

Objective: To develop and validate an HPLC method for the analysis of Streptonigrin and its degradation products.

Example HPLC Conditions (to be optimized):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm and 380 nm (based on UV absorption maxima)

• Injection Volume: 10 µL

• Column Temperature: 30°C

Method Validation: The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, and quantitation limit.

Workflow and Data Presentation

The following diagram illustrates the general workflow for a stability study of Streptonigrin powder.

Caption: Workflow for Streptonigrin powder stability study.

Table 3: Example Data Table for Long-Term Stability Study of Streptonigrin Powder at -20°C

Time Point (Months)	Appearance	Purity by HPLC (%)	Total Impurities (%)
0	Yellow-brown crystalline powder	99.5	0.5
3	No change	99.4	0.6
6	No change	99.5	0.5
12	No change	99.3	0.7
24	No change	99.2	0.8
36	No change	99.1	0.9
48	No change	99.0	1.0

Table 4: Example Data Table for Accelerated Stability Study of Streptonigrin Powder at 40°C / 75% RH

Time Point (Months)	Appearance	Purity by HPLC (%)	Total Impurities (%)
0	Yellow-brown crystalline powder	99.5	0.5
1	Slight darkening	98.2	1.8
3	Darker brown powder	96.5	3.5
6	Dark brown, clumpy powder	93.1	6.9

Conclusion

Proper handling and storage of Streptonigrin powder are paramount for maintaining its chemical integrity and biological activity. For long-term storage, it is recommended to keep the powder at -20°C , protected from light and moisture. The provided protocols offer a framework for researchers to conduct their own stability assessments and to develop and validate in-house analytical methods. Adherence to these guidelines will contribute to the generation of accurate and reproducible data in studies involving Streptonigrin.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solution conformation of the antitumor drug streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photodegradation of some quinolones used as antimicrobial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Treating Cancer Cell Lines with Streptonigrin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro treatment of cancer cell lines with Streptonigrin. This document includes an overview of its mechanism of action, quantitative data on its cytotoxic effects, and detailed protocols for key experimental assays.

Introduction

Streptonigrin is an aminoquinone antineoplastic antibiotic isolated from the bacterium Streptomyces flocculus. It exhibits potent antitumor activity against a variety of cancer cell lines. Its mechanism of action is primarily attributed to its ability to induce DNA damage, inhibit DNA replication and RNA synthesis, and generate reactive oxygen species (ROS).[1][] Streptonigrin has also been shown to modulate cellular signaling pathways, notably inhibiting the β-catenin/Tcf signaling pathway, which is often dysregulated in cancer.[3][4]

Mechanism of Action

Streptonigrin exerts its anticancer effects through a multi-faceted approach:

• DNA Damage and Inhibition of Synthesis: Streptonigrin complexes with DNA and topoisomerase II, leading to DNA cleavage and the inhibition of both DNA replication and RNA synthesis.[1] This disruption of nucleic acid metabolism ultimately triggers cell death.

• Generation of Reactive Oxygen Species (ROS): The quinone moiety of Streptonigrin can undergo redox cycling, leading to the production of superoxide and other reactive oxygen species. This oxidative stress contributes to cellular damage.

• Signaling Pathway Modulation: Streptonigrin has been identified as a negative regulator of the β-catenin/Tcf signaling pathway. It can suppress the transcriptional activity of β-catenin/Tcf, which is crucial for the proliferation of certain cancer cells. This is achieved, in part, by affecting upstream components of the pathway, such as suppressing the phosphorylation of GSK-3β.

• Induction of Apoptosis: Streptonigrin can induce programmed cell death, or apoptosis, in cancer cells. This process can be mediated through a p53-dependent pathway.

Data Presentation

The following table summarizes the cytotoxic activity of Streptonigrin against various human cancer cell lines, presented as GI50 values (concentration required to inhibit cell growth by 50%). The data is sourced from the NCI-60 Human Tumor Cell Line Screen.

Cell Line	Tissue of Origin	GI50 (µM)
Leukemia
CCRF-CEM	Leukemia	0.002
HL-60(TB)	Leukemia	0.001
K-562	Leukemia	0.002
MOLT-4	Leukemia	0.002
RPMI-8226	Leukemia	0.002
SR	Leukemia	0.002
Non-Small Cell Lung Cancer
A549/ATCC	Non-Small Cell Lung	0.002
EKVX	Non-Small Cell Lung	0.003
HOP-62	Non-Small Cell Lung	0.002
HOP-92	Non-Small Cell Lung	0.002
NCI-H226	Non-Small Cell Lung	0.002
NCI-H23	Non-Small Cell Lung	0.002
NCI-H322M	Non-Small Cell Lung	0.002
NCI-H460	Non-Small Cell Lung	0.002
NCI-H522	Non-Small Cell Lung	0.002
Colon Cancer
COLO 205	Colon	0.002
DLD-1	Colon	0.002
HCT-116	Colon	0.002
HCT-15	Colon	0.002
HT29	Colon	0.002
KM12	Colon	0.002
SW-620	Colon	0.002
CNS Cancer
SF-268	CNS	0.002
SF-295	CNS	0.002
SF-539	CNS	0.002
SNB-19	CNS	0.002
SNB-75	CNS	0.002
U251	CNS	0.002
Melanoma
LOX IMVI	Melanoma	0.002
MALME-3M	Melanoma	0.002
M14	Melanoma	0.002
SK-MEL-2	Melanoma	0.002
SK-MEL-28	Melanoma	0.002
SK-MEL-5	Melanoma	0.002
UACC-257	Melanoma	0.002
UACC-62	Melanoma	0.002
Ovarian Cancer
IGROV1	Ovarian	0.002
OVCAR-3	Ovarian	0.002
OVCAR-4	Ovarian	0.002
OVCAR-5	Ovarian	0.002
OVCAR-8	Ovarian	0.002
NCI/ADR-RES	Ovarian	0.004
SK-OV-3	Ovarian	0.002
Renal Cancer
786-0	Renal	0.002
A498	Renal	0.002
ACHN	Renal	0.002
CAKI-1	Renal	0.002
RXF 393	Renal	0.002
SN12C	Renal	0.002
TK-10	Renal	0.002
UO-31	Renal	0.002
Prostate Cancer
PC-3	Prostate	0.002
DU-145	Prostate	0.002
Breast Cancer
MCF7	Breast	0.002
MDA-MB-231/ATCC	Breast	0.002
HS 578T	Breast	0.002
BT-549	Breast	0.002
T-47D	Breast	0.002
MDA-MB-468	Breast	0.002

Data obtained from the NCI-60 Developmental Therapeutics Program database. The GI50 is the concentration of the drug that causes 50% reduction in the net protein increase in cultured cells as determined by the sulforhodamine B (SRB) assay after a 48-hour exposure.

Experimental Protocols

General Guidelines for Handling Streptonigrin

Streptonigrin is a potent cytotoxic agent and should be handled with appropriate safety precautions in a laboratory setting. Use personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. All manipulations should be performed in a certified biological safety cabinet.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Streptonigrin on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Streptonigrin (dissolved in a suitable solvent, e.g., DMSO, to a stock concentration of 10 mM)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow the cells to attach.

• Streptonigrin Treatment:

  • Prepare serial dilutions of Streptonigrin in complete culture medium from the stock solution. A suggested concentration range is 0.001 µM to 10 µM.

  • Carefully remove the medium from the wells and add 100 µL of the various concentrations of Streptonigrin solution to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest Streptonigrin concentration) and a no-treatment control.

  • Incubate the plate for 48 hours (or a desired time point) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of cell viability against the Streptonigrin concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol describes the detection of apoptosis in cancer cells treated with Streptonigrin using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Streptonigrin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvest.

  • Treat the cells with Streptonigrin at the desired concentrations (e.g., IC50 and 2x IC50) for 24-48 hours. Include an untreated control.

• Cell Harvesting:

  • Collect both the floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

  • Use appropriate compensation controls for FITC and PI.

  • Analyze the data to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol outlines the analysis of cell cycle distribution in cancer cells treated with Streptonigrin using Propidium Iodide (PI) staining and flow cytometry.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Streptonigrin

• Phosphate-Buffered Saline (PBS)

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with Streptonigrin at desired concentrations for a specified time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization.

  • Wash the cells with PBS and centrifuge.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While vortexing gently, add 4 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

Caption: Experimental workflow for treating cancer cell lines with Streptonigrin.

Caption: Streptonigrin's inhibitory effect on the Wnt/β-catenin signaling pathway.

References

• 1. Facebook [cancer.gov]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Streptonigrin inhibits β-Catenin/Tcf signaling and shows cytotoxicity in β-catenin-activated cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the IC50 of Streptonigrin: An Application Note and Protocol for Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin, an aminoquinone antibiotic isolated from Streptomyces flocculus, has demonstrated potent antitumor activity. Its cytotoxic effects are attributed to a dual mechanism of action: the induction of iron-dependent DNA damage and the inhibition of the Wnt/β-catenin signaling pathway. Accurate determination of its half-maximal inhibitory concentration (IC50) is a critical step in the evaluation of its therapeutic potential and for elucidating its mechanism of action in various cancer cell types. This document provides detailed protocols for determining the IC50 of Streptonigrin using common cytotoxicity assays, presents a summary of reported IC50 values, and illustrates the key signaling pathway and experimental workflow.

Mechanism of Action

Streptonigrin exerts its cytotoxic effects through two primary mechanisms:

• Iron-Dependent DNA Damage: Streptonigrin chelates intracellular iron, and this complex participates in redox cycling, generating reactive oxygen species (ROS). This leads to oxidative stress and single- and double-strand breaks in DNA, ultimately triggering apoptotic cell death.

• Inhibition of Wnt/β-catenin Signaling: Streptonigrin has been shown to inhibit the transcriptional activity of the β-catenin/T-cell factor (Tcf) complex.[1] By doing so, it can downregulate the expression of genes crucial for cancer cell proliferation, survival, and differentiation.

Below is a diagram illustrating the signaling pathway of Streptonigrin's mechanism of action.

Caption: Streptonigrin's dual mechanism of action.

Data Presentation: IC50 of Streptonigrin in Various Cancer Cell Lines

The cytotoxic potency of Streptonigrin varies across different cancer cell lines. The following table summarizes a selection of reported IC50 values. It is important to note that these values can be influenced by the specific assay conditions, including incubation time and the metabolic activity of the cell line.

Cell Line	Cancer Type	IC50 (nM)	Reference
HT-29	Colon Carcinoma	40	[2]
Pancreatic Cancer Cells	Pancreatic Cancer	100	[3]
Melanoma Cells	Melanoma	40	[3]

Experimental Protocols

Two common and reliable methods for determining the IC50 of a compound are the MTT and SRB assays. Both are colorimetric assays performed in 96-well plates, making them suitable for high-throughput screening.

Experimental Workflow: Cytotoxicity Assay

The general workflow for determining the IC50 value using a cytotoxicity assay is depicted below.

Caption: General workflow for IC50 determination.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Streptonigrin

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS), sterile-filtered and stored at 4°C in the dark

• Dimethyl sulfoxide (DMSO) or Solubilization Buffer

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and resuspend in complete medium.

  • Perform a cell count and determine cell viability (should be >90%).

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare a stock solution of Streptonigrin in DMSO.

  • Perform serial dilutions of Streptonigrin in complete medium to achieve a range of final concentrations (e.g., 0.1 nM to 10 µM). Include a vehicle control (medium with the highest concentration of DMSO used).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Streptonigrin.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Solubilization:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete solubilization.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percent viability against the logarithm of the Streptonigrin concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay based on the binding of the aminoxanthene dye Sulforhodamine B to basic amino acids of cellular proteins. The amount of bound dye is proportional to the total protein mass, and thus to the number of cells.

Materials:

• Streptonigrin

• Selected cancer cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Trichloroacetic acid (TCA), 10% (w/v) in water, cold (4°C)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

• Tris-base solution, 10 mM, pH 10.5

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Drug Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• Cell Fixation:

  • Carefully add 50 µL of cold 10% TCA to each well without aspirating the medium.

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Washing and Staining:

  • Wash the plate five times with tap water and allow it to air dry completely.

  • Add 100 µL of 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Removal of Unbound Dye and Solubilization:

  • Quickly wash the plate four times with 1% acetic acid to remove unbound SRB.

  • Allow the plate to air dry completely.

  • Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

  • Shake the plate for 5-10 minutes to ensure complete solubilization.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 510 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value as described in the MTT assay protocol.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Application Notes and Protocols for DNA Cleavage Assay with Streptonigrin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for performing an in vitro DNA cleavage assay using the antitumor antibiotic Streptonigrin. This assay is a valuable tool for studying the mechanism of action of Streptonigrin, evaluating its DNA-damaging potential, and screening for novel anticancer compounds that operate through a similar mechanism.

Introduction

Streptonigrin is an aminoquinone antibiotic isolated from Streptomyces flocculus that exhibits potent antitumor activity.[1] Its mechanism of action involves the induction of DNA strand breaks, which ultimately leads to cell death. This DNA cleavage is not a direct action of the drug but requires intracellular metabolic activation and the presence of metal ions.

The assay described here utilizes supercoiled plasmid DNA as a substrate. In its native supercoiled (SC) or covalently closed circular (ccc) form, plasmid DNA migrates rapidly through an agarose gel. A single-strand break (nick) in the DNA backbone relaxes the supercoiling, resulting in a slower-migrating open-circular (OC) form. Double-strand breaks will linearize the plasmid, producing a third, distinct band (linear, L) on the gel. The conversion of the SC form to the OC and L forms is a direct measure of the DNA cleavage activity of Streptonigrin.

Mechanism of Streptonigrin-Induced DNA Cleavage

The DNA-damaging effect of Streptonigrin is a multi-step process that can be summarized as follows:

• Reductive Activation: Streptonigrin must be reduced to its semiquinone or hydroquinone form to become active. This reduction can be achieved in vitro by reducing agents such as NADH or dithiothreitol (DTT).

• Metal Ion Chelation: The activated Streptonigrin forms a complex with divalent metal ions, most notably iron (Fe²⁺) or copper (Cu²⁺). This complex is essential for its DNA cleavage activity.

• Generation of Reactive Oxygen Species (ROS): The Streptonigrin-metal complex catalyzes the reduction of molecular oxygen, leading to the formation of reactive oxygen species (ROS) such as superoxide radicals (O₂⁻) and hydroxyl radicals (•OH).

• DNA Strand Scission: The highly reactive hydroxyl radicals, in close proximity to the DNA, attack the deoxyribose backbone, resulting in single- and double-strand breaks. Some evidence also points to a "stealth" mechanism where the reactive ferryl radical remains bound to the drug-metal complex, causing localized DNA damage.

This intricate mechanism underscores the importance of including a reducing agent and appropriate metal ions in the in vitro DNA cleavage assay to accurately replicate the conditions under which Streptonigrin is active.

Experimental Protocols

This section provides a detailed methodology for performing the Streptonigrin DNA cleavage assay using agarose gel electrophoresis.

Materials and Reagents

• Plasmid DNA: A solution of supercoiled plasmid DNA (e.g., pBR322, pUC19) at a concentration of 0.5 - 1 µg/µL in TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0).

• Streptonigrin: A stock solution of Streptonigrin in a suitable solvent such as DMSO or ethanol. The final concentration in the reaction will typically range from 10 µM to 500 µM.

• Reducing Agent:

  • NADH (Nicotinamide adenine dinucleotide, reduced form) or

  • DTT (Dithiothreitol)

• Metal Ion Solution:

  • Ferrous sulfate (FeSO₄) or

  • Cupric sulfate (CuSO₄)

• Reaction Buffer: Tris-HCl buffer (e.g., 50 mM, pH 7.5).

• Agarose

• TAE or TBE Buffer (1X): For gel electrophoresis.

• Ethidium Bromide or other DNA stain: For visualization of DNA bands.

• 6X DNA Loading Dye: Containing a density agent (e.g., glycerol) and tracking dyes (e.g., bromophenol blue, xylene cyanol).

• Nuclease-free water

Reaction Setup

The following protocol is for a final reaction volume of 20 µL. Reactions should be set up on ice.

• Prepare a master mix for the desired number of reactions, including controls. The master mix should contain the reaction buffer and plasmid DNA.

• In individual microcentrifuge tubes, add the following components in the order listed:

Component	Volume	Final Concentration
Nuclease-free water	Variable	-
10X Reaction Buffer (500 mM Tris-HCl, pH 7.5)	2 µL	50 mM
Plasmid DNA (0.5 µg/µL)	1 µL	25 ng/µL (0.5 µg total)
Metal Ion Solution (e.g., 1 mM FeSO₄)	2 µL	100 µM
Reducing Agent (e.g., 10 mM NADH)	2 µL	1 mM
Streptonigrin (at various stock concentrations)	2 µL	Variable (e.g., 10 - 500 µM)
Total Volume	20 µL

Important Controls:

• DNA only: Plasmid DNA in reaction buffer to show the initial state of the DNA.

• DNA + Reducing Agent: To ensure the reducing agent alone does not cause DNA cleavage.

• DNA + Metal Ion: To ensure the metal ion alone does not cause DNA cleavage.

• DNA + Streptonigrin: To demonstrate the requirement for a reducing agent.

• DNA + Reducing Agent + Metal Ion: To show the complete system without the drug.

• Incubate the reactions at 37°C for a specified time, for example, 30 to 60 minutes. The incubation time can be optimized depending on the desired extent of cleavage.

• Stop the reaction by adding 4 µL of 6X DNA loading dye. The EDTA in the loading dye will chelate the metal ions, thus halting the reaction.

Agarose Gel Electrophoresis

• Prepare a 1% agarose gel in 1X TAE or TBE buffer containing a DNA stain like ethidium bromide (0.5 µg/mL).

• Load the entire volume of each reaction mixture into the wells of the gel.

• Run the gel at a constant voltage (e.g., 80-100 V) until the bromophenol blue dye has migrated approximately two-thirds of the way down the gel.

• Visualize the DNA bands using a UV transilluminator and document the results with a gel imaging system.

Data Analysis and Presentation

The different topological forms of plasmid DNA will be separated on the agarose gel. The fastest migrating band corresponds to the supercoiled (SC) form, followed by the linear (L) form, and the slowest migrating band is the open-circular (OC) form.

Quantitative Analysis:

• Use gel analysis software to measure the intensity of each DNA band (SC, OC, and L).

• Calculate the percentage of each form in each lane using the following formula: % Form = (Intensity of Form Band / Total Intensity of all Bands in the Lane) * 100

• To account for the differential binding of ethidium bromide to the different DNA forms, a correction factor may be applied to the intensity of the supercoiled band (typically multiplying by a factor of 1.2-1.4).

The quantitative data should be summarized in a table for easy comparison of the effects of different Streptonigrin concentrations.

Quantitative Data Summary

The following table presents representative data from a Streptonigrin DNA cleavage assay, demonstrating the concentration-dependent increase in DNA nicking.

Streptonigrin (µM)	Supercoiled (SC) %	Open-Circular (OC) %	Linear (L) %
0 (Control)	95	5	0
50	70	30	0
100	45	55	<1
250	15	80	5
500	<5	85	10

Visualizations

The following diagrams illustrate the experimental workflow and the underlying mechanism of Streptonigrin-induced DNA cleavage.

Caption: Experimental workflow for the Streptonigrin DNA cleavage assay.

Caption: Mechanism of Streptonigrin-induced DNA cleavage.

References

• 1. DNA cleavage assay for the identification of topoisomerase I inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Streptonigrin-Induced DNA Damage with the Comet Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin (SN) is a potent antitumor antibiotic known to induce DNA damage, a key mechanism in its therapeutic efficacy. The single cell gel electrophoresis, or Comet assay, is a sensitive and versatile method for detecting DNA strand breaks at the level of individual cells. This document provides detailed application notes and protocols for utilizing the Comet assay to measure and quantify DNA damage induced by Streptonigrin. The information herein is intended to guide researchers in establishing robust and reproducible experiments for assessing the genotoxic potential of Streptonigrin and similar compounds.

The Comet assay is based on the principle that under an electric field, fragmented DNA will migrate out of the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA). The intensity and length of the comet tail are proportional to the extent of DNA damage. The assay can be performed under alkaline conditions to detect both single and double-strand breaks, or under neutral conditions to specifically detect double-strand breaks.

Mechanism of Streptonigrin-Induced DNA Damage

Streptonigrin, an aminoquinone antibiotic, induces DNA damage through a complex, metal-dependent mechanism.[1][2] Its mode of action involves an intracellular redox cycle that, in the presence of metal ions like iron and copper, generates reactive oxygen species (ROS) in close proximity to DNA.[1][2] This leads to the formation of single-strand and double-strand breaks in the DNA backbone.[1] A notable characteristic of Streptonigrin's action is its ability to cause persistent DNA damage that can last for several cell cycles after initial exposure.

Data Presentation

The following tables present representative quantitative data from alkaline Comet assays performed on Chinese Hamster Ovary (CHO) cells treated with Streptonigrin. These tables illustrate a typical dose-response relationship and the kinetics of DNA damage and repair.

Table 1: Dose-Response of Streptonigrin-Induced DNA Damage in CHO Cells

Streptonigrin Concentration (nM)	% DNA in Tail (Mean ± SD)	Tail Moment (Arbitrary Units, Mean ± SD)
0 (Vehicle Control)	4.2 ± 1.5	1.8 ± 0.7
10	15.8 ± 3.2	8.5 ± 2.1
25	28.9 ± 4.5	15.2 ± 3.8
50	45.1 ± 6.1	25.7 ± 5.4
100	62.7 ± 7.8	38.9 ± 6.9

Cells were treated with the indicated concentrations of Streptonigrin for 2 hours before being processed for the Comet assay.

Table 2: Time-Course of DNA Damage and Repair in CHO Cells Treated with 50 nM Streptonigrin

Time after Streptonigrin Removal (hours)	% DNA in Tail (Mean ± SD)	Tail Moment (Arbitrary Units, Mean ± SD)
0	45.1 ± 6.1	25.7 ± 5.4
2	32.5 ± 5.3	18.9 ± 4.7
6	21.8 ± 4.1	12.3 ± 3.5
12	28.4 ± 4.9	16.1 ± 4.2
24	15.7 ± 3.6	8.9 ± 2.8

Cells were treated with 50 nM Streptonigrin for 2 hours, after which the drug was removed, and cells were incubated in fresh medium for the indicated time points before Comet assay analysis. The data reflects a triphasic response of initial repair, followed by a transient increase in damage, and subsequent further repair.

Experimental Protocols

Alkaline Comet Assay Protocol for Streptonigrin Treatment

This protocol is optimized for assessing single and double-strand DNA breaks induced by Streptonigrin in cultured mammalian cells (e.g., CHO cells).

Materials:

• Streptonigrin (appropriate stock solution in DMSO)

• Cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+ and Mg2+ free

• Trypsin-EDTA

• Low Melting Point (LMP) Agarose (1% in PBS)

• Normal Melting Point (NMP) Agarose (1% in water)

• Comet slides or pre-coated slides

• Lysis Solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, 10% DMSO; pH 10)

• Alkaline Electrophoresis Buffer (300 mM NaOH, 1 mM EDTA; pH >13)

• Neutralization Buffer (0.4 M Tris; pH 7.5)

• DNA stain (e.g., SYBR® Green, Propidium Iodide)

• Microscope slides and coverslips

• Horizontal gel electrophoresis tank

• Power supply

• Fluorescence microscope with appropriate filters

• Image analysis software for Comet assay

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density to achieve 70-80% confluency on the day of the experiment.

  • Prepare fresh dilutions of Streptonigrin in cell culture medium from a stock solution. Include a vehicle control (DMSO).

  • Remove the old medium from the cells and add the Streptonigrin-containing medium.

  • Incubate for the desired time (e.g., 2 hours).

• Cell Harvesting and Embedding:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Trypsinize the cells and resuspend them in complete medium to inactivate the trypsin.

  • Centrifuge the cells at 200 x g for 5 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

  • Mix 10 µL of the cell suspension with 90 µL of molten LMP agarose (at 37°C).

  • Quickly pipette 75 µL of the cell/agarose mixture onto a Comet slide.

  • Gently place a coverslip on top and allow the agarose to solidify at 4°C for 10 minutes.

• Lysis:

  • Carefully remove the coverslip and immerse the slides in pre-chilled Lysis Solution.

  • Incubate at 4°C for at least 1 hour (can be left overnight).

• Alkaline Unwinding and Electrophoresis:

  • Gently remove the slides from the Lysis Solution and place them in a horizontal electrophoresis tank.

  • Fill the tank with fresh, cold Alkaline Electrophoresis Buffer until the slides are covered.

  • Let the slides sit in the buffer for 20-40 minutes at 4°C to allow for DNA unwinding.

  • Apply a voltage of 1 V/cm (e.g., 25V for a 25 cm tank) and run the electrophoresis for 20-30 minutes at 4°C.

• Neutralization and Staining:

  • After electrophoresis, gently remove the slides from the tank and wash them three times for 5 minutes each with Neutralization Buffer.

  • Stain the slides with a suitable DNA stain according to the manufacturer's instructions.

• Visualization and Analysis:

  • Visualize the comets using a fluorescence microscope.

  • Capture images and analyze them using appropriate Comet assay software to quantify parameters such as % DNA in the tail, tail length, and tail moment. Analyze at least 50-100 comets per slide.

Visualizations

Caption: Mechanism of Streptonigrin-induced DNA damage.

Caption: Experimental workflow for the Comet assay.

Caption: DNA damage response to Streptonigrin.

References

• 1. A High-Throughput Comet Assay Approach for Assessing Cellular DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for Inducing Apoptosis with Streptonigrin In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin, an aminoquinone antibiotic isolated from Streptomyces flocculus, has demonstrated potent antitumor activity. Its mechanism of action involves the generation of reactive oxygen species (ROS), induction of DNA damage, and inhibition of topoisomerase II, ultimately leading to apoptotic cell death in cancer cells. Notably, the apoptotic response to Streptonigrin has been shown to be mediated through a p53-dependent pathway in certain cell types. These application notes provide a detailed protocol for inducing apoptosis in vitro using Streptonigrin, along with methods for its detection and the elucidation of the underlying signaling pathways.

Data Presentation

Table 1: IC50 Values of Streptonigrin in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
SH-SY5Y	Neuroblastoma	Not explicitly stated, but effective at inducing apoptosis	Not specified in detail
SW480	Colon Cancer	86% inhibition of β-catenin/Tcf-DNA complex at 5 µM	Not specified in detail[1]
HEK293	Human Embryonic Kidney	Effective in transfected cells	Not specified in detail[1]

Experimental Protocols

Protocol 1: Induction of Apoptosis with Streptonigrin

This protocol describes the general procedure for treating cultured cancer cells with Streptonigrin to induce apoptosis.

Materials:

• Cancer cell line of interest (e.g., SH-SY5Y, SW480)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Streptonigrin (prepare a stock solution in a suitable solvent like DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed the cells in a suitable culture vessel at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Cell Treatment:

  • Allow the cells to adhere and grow for 24 hours.

  • Prepare a series of dilutions of Streptonigrin in complete culture medium from the stock solution. It is recommended to perform a dose-response experiment to determine the optimal concentration for your cell line (e.g., ranging from nanomolar to low micromolar concentrations). A study on SW480 cells showed significant effects at 5 µM[1].

  • Remove the existing medium from the cells and replace it with the medium containing the desired concentration of Streptonigrin. Include a vehicle control (medium with the same concentration of DMSO used for the highest Streptonigrin concentration).

• Incubation: Incubate the cells for a predetermined period. The optimal incubation time should be determined experimentally (e.g., 24, 48, or 72 hours).

• Harvesting: After incubation, harvest the cells for downstream analysis. For adherent cells, collect both the floating cells in the supernatant (which may be apoptotic) and the adherent cells by trypsinization.

Protocol 2: Detection of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol outlines the detection of apoptosis using flow cytometry by identifying the externalization of phosphatidylserine (a marker of early apoptosis) and loss of membrane integrity (a marker of late apoptosis/necrosis).

Materials:

• Streptonigrin-treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest the treated and control cells as described in Protocol 1.

• Washing: Wash the cells twice with cold PBS by centrifugation at a low speed (e.g., 300 x g) for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Interpretation:

    • Annexin V-negative/PI-negative: Live cells

    • Annexin V-positive/PI-negative: Early apoptotic cells

    • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative/PI-positive: Necrotic cells

Protocol 3: Assessment of Caspase Activity

This protocol describes a general method for measuring the activity of key executioner caspases, such as caspase-3, which are activated during apoptosis.

Materials:

• Streptonigrin-treated and control cells

• Caspase-3 Colorimetric or Fluorometric Assay Kit

• Cell lysis buffer

• Microplate reader

Procedure:

• Cell Lysis: Harvest the treated and control cells and lyse them according to the caspase assay kit manufacturer's instructions to release cellular proteins.

• Protein Quantification: Determine the protein concentration of each cell lysate to ensure equal loading.

• Caspase Assay:

  • Add an equal amount of protein from each lysate to the wells of a microplate.

  • Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric assays) to each well.

  • Incubate the plate at 37°C for 1-2 hours, or as recommended by the kit manufacturer.

• Measurement: Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Analysis: Calculate the fold-increase in caspase-3 activity in the Streptonigrin-treated samples compared to the untreated control.

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for detecting changes in the expression of key proteins involved in the apoptotic signaling pathway, such as p53, Bcl-2, and Bax.

Materials:

• Streptonigrin-treated and control cells

• RIPA buffer or other suitable lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the harvested cells in lysis buffer, and quantify the protein concentration.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative changes in protein expression. An increased Bax/Bcl-2 ratio is indicative of apoptosis.

Mandatory Visualization

Caption: Experimental workflow for studying Streptonigrin-induced apoptosis.

Caption: Signaling pathway of Streptonigrin-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Streptonigrin for Inhibiting Bacterial Growth

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin is a potent aminoquinone-containing antibiotic produced by Streptomyces flocculus. It exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as antitumor properties. Its mechanism of action involves the chelation of metal ions, particularly iron, and the subsequent generation of reactive oxygen species (ROS) that lead to oxidative DNA damage and ultimately, cell death.[1][2][3][4] This document provides detailed application notes and protocols for utilizing streptonigrin to inhibit bacterial growth, including a summary of inhibitory concentrations, experimental procedures, and a visualization of its mechanism of action.

Data Presentation: Inhibitory Concentrations of Streptonigrin

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of streptonigrin against a variety of bacterial species. It is important to note that MIC values can vary depending on the specific strain, culture conditions, and testing methodology.

Bacterial Species	Gram Stain	MIC (µg/mL)
Aerobacter aerogenes	Gram-Negative	1.56
Bacillus subtilis	Gram-Positive	Not explicitly stated, but active
Brucella bronchiseptica	Gram-Negative	1.56
Escherichia coli	Gram-Negative	1.56
Neisseria gonorrhoeae	Gram-Negative	0.025
Pseudomonas aeruginosa	Gram-Negative	6.25
Salmonella typhosa	Gram-Negative	3.12
Staphylococcus aureus	Gram-Positive	0.39 - 0.78

Experimental Protocols

Preparation of Streptonigrin Stock Solution

Caution: Streptonigrin is a cytotoxic agent and should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated area or a chemical fume hood.

Materials:

• Streptonigrin powder

• Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

• Sterile, amber microcentrifuge tubes or vials

• Sterile, pyrogen-free water or appropriate buffer

Procedure:

• Due to its poor water solubility, streptonigrin should be dissolved in a suitable organic solvent.[5] DMSO or DMF are recommended.

• Prepare a high-concentration stock solution, for example, 10 mg/mL, by dissolving the appropriate amount of streptonigrin powder in the chosen solvent.

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect it from light.

• Store the stock solution at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

• For working solutions, dilute the stock solution in the appropriate sterile culture medium to the desired concentrations immediately before use.

Protocol for Broth Microdilution Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of streptonigrin that inhibits the visible growth of a bacterial strain in a liquid medium.

Materials:

• Streptonigrin stock solution

• Sterile 96-well microtiter plates

• Bacterial culture in the logarithmic growth phase

• Appropriate sterile bacterial growth medium (e.g., Mueller-Hinton Broth)

• Sterile multichannel pipette and tips

• Incubator

Procedure:

• Prepare Serial Dilutions: a. Add 100 µL of sterile growth medium to all wells of a 96-well plate. b. Add 100 µL of the appropriate working concentration of streptonigrin to the first column of wells. This will be your highest concentration. c. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column. d. The eleventh column will serve as a positive control (no antibiotic), and the twelfth column as a negative control (no bacteria).

• Inoculum Preparation: a. Dilute the logarithmic phase bacterial culture in sterile medium to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well after inoculation.

• Inoculation: a. Add 100 µL of the prepared bacterial inoculum to each well from column 1 to 11. Do not add bacteria to the negative control wells (column 12).

• Incubation: a. Cover the plate and incubate at the optimal temperature for the specific bacterial species (typically 37°C) for 18-24 hours.

• Determining the MIC: a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of streptonigrin in which there is no visible bacterial growth.

Protocol for Kirby-Bauer Disk Diffusion Assay

This method assesses the susceptibility of a bacterial strain to streptonigrin by measuring the zone of growth inhibition around a disk impregnated with the antibiotic.

Materials:

• Streptonigrin stock solution

• Sterile 6 mm filter paper disks

• Bacterial culture in the logarithmic growth phase

• Sterile Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile forceps

• Incubator

• Ruler or calipers

Procedure:

• Inoculum Preparation: a. Adjust the turbidity of a logarithmic phase bacterial culture with sterile saline or broth to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Plate Inoculation: a. Dip a sterile cotton swab into the standardized bacterial suspension, removing excess liquid by pressing it against the inside of the tube. b. Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth. c. Allow the plate to dry for a few minutes with the lid slightly ajar.

• Disk Preparation and Placement: a. Aseptically apply a known amount of streptonigrin solution (e.g., 10 µg) onto a sterile 6 mm filter paper disk and allow the solvent to evaporate. b. Using sterile forceps, place the streptonigrin-impregnated disk onto the center of the inoculated MHA plate. c. Gently press the disk to ensure complete contact with the agar surface.

• Incubation: a. Invert the plate and incubate at the optimal temperature for the bacterial species (typically 37°C) for 18-24 hours.

• Measurement and Interpretation: a. After incubation, measure the diameter of the zone of complete growth inhibition around the disk in millimeters (mm). b. The size of the zone of inhibition indicates the susceptibility of the bacterium to streptonigrin. Interpretive standards are not yet established by clinical standards organizations and would need to be determined experimentally.

Signaling Pathways and Mechanisms of Action

Streptonigrin-Induced Oxidative DNA Damage

Streptonigrin's antibacterial activity is primarily mediated through its ability to chelate intracellular iron and catalyze the production of reactive oxygen species (ROS). This leads to significant DNA damage, inhibiting essential cellular processes like replication and transcription, and ultimately causing cell death.

Caption: Mechanism of streptonigrin-induced bacterial cell death.

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps involved in determining the Minimum Inhibitory Concentration (MIC) of streptonigrin using the broth microdilution method.

Caption: Workflow for Broth Microdilution MIC Assay.

References

• 1. pnas.org [pnas.org]
• 2. Streptonigrin kills bacteria by stealth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How a natural antibiotic uses oxidative stress to kill oxidant-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of extracellular iron in the action of the quinone antibiotic streptonigrin: mechanisms of killing and resistance of Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Streptonigrin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of established methods for the synthesis of the potent antitumor agent Streptonigrin and its derivatives. The protocols are based on key advancements in the field, offering routes to the natural product and its analogues for further research and drug discovery efforts.

Introduction to Streptonigrin Synthesis

Streptonigrin, an aminoquinone antitumor antibiotic isolated from Streptomyces flocculus, has a complex tetracyclic structure that has been a challenging target for synthetic chemists.[1][2] Its potent biological activity has driven the development of various synthetic strategies, not only to access the natural product itself but also to generate analogues with potentially improved therapeutic properties.[2][3] Key challenges in its synthesis include the construction of the highly substituted pyridine C-ring and the stereoselective formation of the atropisomeric C-D biaryl bond.

This document outlines two major synthetic approaches: a total synthesis of (±)-Streptonigrin via a ring-closing metathesis (RCM) strategy and the synthesis of key fragments and analogues using palladium-catalyzed cross-coupling reactions.

Total Synthesis of (±)-Streptonigrin via Ring-Closing Metathesis

A notable total synthesis of (±)-Streptonigrin has been achieved in 14 linear steps with an overall yield of 11% from inexpensive starting materials.[1] A key feature of this synthesis is the construction of the pentasubstituted pyridine C-ring using a ring-closing metathesis (RCM) reaction. Two generations of this RCM approach have been developed.

Synthesis of the Pentasubstituted Pyridine C-Ring (Second-Generation Route)

The second-generation route offers a more practical and scalable approach to the key pyridine fragment.

Experimental Workflow for the Second-Generation Pyridine Synthesis

Caption: Second-generation synthesis of the core pyridine fragment.

Unification of Ring Fragments and Completion of the Total Synthesis

The synthesis culminates in the coupling of the AB, C, and D ring fragments, followed by final functional group manipulations. A key step in this sequence is the Suzuki-Miyaura cross-coupling to form the C-D ring linkage.

Key Coupling and Final Steps

Caption: Unification of fragments to complete the total synthesis.

Synthesis of Streptonigrin Derivatives via Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are instrumental in the synthesis of various Streptonigrin analogues, particularly for constructing the biaryl linkages. Both Stille and Suzuki-Miyaura couplings have been employed to create the CD-ring moiety, a key structural component of many derivatives.

Synthesis of a CD-Ring Analogue

A model for the Streptonigrin CD-ring system can be synthesized from readily available starting materials using either Stille or Suzuki cross-coupling methodologies. The use of 4-chloro-3-nitropyridine as a key precursor has been investigated.

Quantitative Data for CD-Ring Analogue Synthesis

Entry	C-Ring Precursor	D-Ring Precursor	Coupling Method	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	4-Chloro-3-nitropyridine	Arylstannane	Stille	Pd₂(dba)₃ (2.5)	P(o-tol)₃ (10)	-	Toluene	110	45-83
2	4-Chloro-3-nitropyridine	Arylboronic acid	Suzuki-Miyaura	Pd(OAc)₂ (5)	S-Phos (10)	K₂CO₃ (2 equiv)	Dioxane	100	~70-80

Yields are approximate and can vary based on the specific aryl stannane or boronic acid used.

Experimental Protocols

Protocol 1: Synthesis of the Pentasubstituted Pyridine C-Ring (Second-Generation Route) - Representative Steps

Step 1: Acylation to form RCM Precursor (Compound 10)

• To a stirred solution of methoxylamine 9 (4.40 g, 23.5 mmol) and triethylamine (6.9 mL, 50 mmol) in dichloromethane (47 mL) at 0 °C, add acryloyl chloride (2.9 mL, 35 mmol) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (50 mL).

• Separate the layers and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, ethyl acetate/petroleum ether gradient) to afford the RCM precursor 10.

Step 2: Ring-Closing Metathesis

A detailed protocol for this specific RCM step requires access to the supporting information of the cited literature, which was not available in the provided search results. A general procedure is outlined below.

• Dissolve the RCM precursor in a suitable solvent (e.g., dichloromethane or toluene).

• Add a Grubbs-type catalyst (e.g., Grubbs II or Hoveyda-Grubbs II) to the solution.

• Heat the reaction mixture to the appropriate temperature (e.g., reflux) and monitor by TLC.

• Upon completion, cool the reaction and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: Suzuki-Miyaura Coupling for CD-Ring Analogue Synthesis

This is a general protocol based on typical conditions for this type of transformation.

• To a reaction vessel, add 4-chloro-3-nitropyridine (1.0 equiv), the arylboronic acid (1.2 equiv), palladium(II) acetate (0.05 equiv), and S-Phos (0.10 equiv).

• Add potassium carbonate (2.0 equiv) and dioxane.

• Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture to 100 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash with water and brine, then dry the organic layer over sodium sulfate.

• Filter and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired CD-ring analogue.

Signaling Pathways and Logical Relationships

The biological activity of Streptonigrin and its derivatives is complex and involves multiple cellular pathways. One of the key mechanisms is the inhibition of the β-catenin/Tcf signaling pathway, which is often dysregulated in cancer.

Simplified β-catenin Signaling Pathway Inhibition by Streptonigrin

Caption: Streptonigrin inhibits the β-catenin pathway at multiple points.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total synthesis of the antitumor antibiotic (±)-streptonigrin: first- and second-generation routes for de novo pyridine formation using ring-closing metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of Streptonigrin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo delivery methods for the antitumor antibiotic Streptonigrin in animal models. Due to its potent activity and notable toxicity, the protocols and data presented herein are intended to guide researchers in designing and executing well-controlled preclinical studies.

Introduction

Streptonigrin, an aminoquinone antibiotic isolated from Streptomyces flocculus, has demonstrated significant antitumor and antibacterial properties. Its clinical development, however, has been hampered by its high toxicity and poor solubility.[1] Preclinical studies in animal models are crucial for developing safer and more effective delivery strategies to harness its therapeutic potential. This document outlines established in vivo administration routes, provides detailed experimental protocols, and summarizes key efficacy data from murine cancer models.

In Vivo Delivery Methods

The primary routes for administering Streptonigrin in animal models have been intraperitoneal (I.P.) and oral (P.O.). The choice of administration route significantly impacts the compound's bioavailability, efficacy, and toxicity profile.

• Intraperitoneal (I.P.) Injection: This is a common route for delivering therapeutic agents in rodent models, allowing for rapid absorption into the systemic circulation. For Streptonigrin, I.P. administration has shown efficacy in leukemia and solid tumor models.

• Oral Administration (P.O.): Oral delivery is a less invasive method, but Streptonigrin's poor solubility presents a significant challenge for achieving therapeutic concentrations.[1]

Quantitative Data Summary

The following tables summarize the quantitative data from key in vivo studies of Streptonigrin in various murine cancer models.

Table 1: Efficacy of Streptonigrin in Murine Leukemia Models

Animal Model	Cell Line	Administration Route	Dosage	Efficacy Endpoint	Results
BALB/c Mice	Rauscher Murine Leukemia Virus	Intraperitoneal (I.P.)	0.2 mg/kg	Reduction in Splenomegaly (T/C%)¹	19%
BALB/c Mice	Rauscher Murine Leukemia Virus	Oral (P.O.)	0.5 mg/kg	Reduction in Splenomegaly (T/C%)¹	19%
Not Specified	P388 Leukemia	Not Specified	Not Specified	Increased Survival	Data not available

¹ T/C% (Treated/Control x 100) represents the mean spleen weight of treated animals as a percentage of the mean spleen weight of control animals. A lower T/C% indicates greater efficacy.

Table 2: Efficacy of Streptonigrin in Murine Solid Tumor Models

Animal Model	Tumor Type	Administration Route	Dosage	Efficacy Endpoint	Results
Not Specified	Renal Cancer	Not Specified	0.2 mg/kg	Not Specified	Efficacious
Not Specified	Refractive Mouse Mammary Tumor	Not Specified	Not Specified	Significant in vivo activity	Data not available

Experimental Protocols

Preparation of Streptonigrin for In Vivo Administration

Due to its poor aqueous solubility, proper formulation is critical for the in vivo delivery of Streptonigrin. While specific solubilization vehicles are not consistently reported in the literature, a common approach for poorly soluble compounds in preclinical studies involves the use of a co-solvent system.

Materials:

• Streptonigrin powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Sterile syringes and needles (25-27 gauge for mice)

Protocol:

• Stock Solution Preparation: Accurately weigh the required amount of Streptonigrin powder. Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution. Vortex thoroughly to ensure complete dissolution.

• Working Solution Preparation (for I.P. Injection):

  • For a final injection volume of 100 µL per 20g mouse, prepare a working solution by diluting the DMSO stock solution with a suitable vehicle. A commonly used vehicle composition is 10% DMSO, 40% PEG400, and 50% Saline.

  • Calculate the required volume of the stock solution to achieve the desired final concentration (e.g., for a 0.2 mg/kg dose in a 20g mouse, the injection solution should contain 0.004 mg of Streptonigrin in 100 µL).

  • Add the calculated volume of the DMSO stock to the appropriate volume of PEG400 and vortex.

  • Add the saline to the DMSO/PEG400 mixture and vortex again to ensure a homogenous solution.

  • Visually inspect the solution for any precipitation. If precipitation occurs, further optimization of the vehicle composition may be necessary.

• Sterilization: Filter the final working solution through a 0.22 µm sterile filter into a sterile tube before administration.

Intraperitoneal (I.P.) Injection in Mice

Animal Model:

• BALB/c mice are commonly used for leukemia models. The choice of mouse strain should be appropriate for the specific tumor model being studied.

Procedure:

• Animal Restraint: Properly restrain the mouse to expose the abdominal area.

• Injection Site: Locate the lower right or left quadrant of the abdomen, avoiding the midline to prevent puncture of the bladder or cecum.

• Injection: Insert a 25-27 gauge needle at a 10-20 degree angle into the peritoneal cavity. Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

• Administration: Inject the prepared Streptonigrin solution slowly and steadily.

• Monitoring: Observe the animal for any signs of distress post-injection.

Establishment of a Murine Leukemia Model (P388)

This protocol is adapted from general procedures for establishing the P388 murine leukemia model and can be used to evaluate the efficacy of Streptonigrin.

Materials:

• P388 leukemia cells

• Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Hemocytometer or automated cell counter

• Syngeneic mice (e.g., DBA/2)

Protocol:

• Cell Culture: Culture P388 cells according to standard protocols to expand the cell number.

• Cell Harvesting and Preparation:

  • Harvest the P388 cells from culture and wash them twice with sterile PBS by centrifugation.

  • Resuspend the cell pellet in sterile PBS and perform a cell count.

  • Adjust the cell concentration to the desired number for injection (e.g., 1 x 10⁶ cells per 0.1 mL).

• Tumor Cell Implantation:

  • Inject 0.1 mL of the P388 cell suspension intraperitoneally into each mouse.

• Treatment Initiation:

  • Begin treatment with Streptonigrin (or vehicle control) 24 hours after tumor cell implantation. Administer the treatment according to the desired schedule (e.g., daily for a specified number of days).

• Efficacy Evaluation:

  • Monitor the mice daily for clinical signs of disease progression (e.g., weight loss, ruffled fur, abdominal distension).

  • Record survival data to determine the mean survival time and calculate the increase in lifespan (ILS%).

Visualizations

Experimental Workflow

Caption: Experimental workflow for in vivo evaluation of Streptonigrin.

Signaling Pathways

Streptonigrin exerts its antitumor effects through multiple mechanisms, including the generation of reactive oxygen species (ROS) leading to DNA damage and the inhibition of key oncogenic signaling pathways.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying DNA Repair Mechanisms Using Streptonigrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptonigrin (SN) is a potent antitumor antibiotic isolated from Streptomyces flocculus. Its cytotoxic effects are primarily attributed to its ability to induce DNA damage, making it a valuable tool for studying DNA repair mechanisms. Streptonigrin's complex mechanism of action involves the generation of reactive oxygen species (ROS) and the formation of DNA adducts, leading to single- and double-strand breaks, chromosomal aberrations, and inhibition of DNA replication and transcription.[1][2][3] These properties allow researchers to probe cellular responses to genotoxic stress and to investigate the roles of various DNA repair pathways in maintaining genome integrity.

This document provides detailed application notes and protocols for using Streptonigrin to study DNA repair. It is intended for researchers in both academic and industrial settings who are investigating DNA damage responses, developing novel anticancer therapies, or screening for compounds that modulate DNA repair processes.

Mechanism of Action of Streptonigrin

Streptonigrin exerts its genotoxic effects through a multi-faceted mechanism:

• Redox Cycling and ROS Production : In the presence of reducing agents like NADH, the quinone moiety of Streptonigrin undergoes redox cycling.[1][4] This process generates superoxide radicals (O₂⁻) which can be converted to other reactive oxygen species such as hydrogen peroxide (H₂O₂) and highly reactive hydroxyl radicals (•OH). These ROS can directly oxidize DNA bases and the sugar-phosphate backbone, leading to strand breaks.

• Metal-Dependent DNA Damage : Streptonigrin chelates divalent metal ions, particularly copper (Cu²⁺) and iron (Fe²⁺). The resulting Streptonigrin-metal complexes can bind to DNA. The proximity of the complex to DNA facilitates site-specific damage through the localized production of ROS.

• Inhibition of Topoisomerase II : Streptonigrin can trap topoisomerase II-DNA cleavage complexes. This inhibition of topoisomerase II, an enzyme essential for resolving DNA topological problems during replication and transcription, leads to the accumulation of protein-linked DNA double-strand breaks.

• DNA Adduct Formation : Streptonigrin can form covalent adducts with DNA, further distorting the DNA helix and impeding the progression of DNA and RNA polymerases.

The following diagram illustrates the proposed mechanism of Streptonigrin-induced DNA damage.

Caption: Mechanism of Streptonigrin-induced DNA damage and cellular response.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of Streptonigrin.

Table 1: Cytotoxicity of Streptonigrin in different cell lines.

Cell Line	Assay	IC50	Exposure Time	Reference
HL-60	MTT Assay	1.3 µM	72 hours
SW480	Not Specified	5 µM (86% inhibition of β-catenin/Tcf-DNA complex formation)	Not Specified

Table 2: Genotoxic Effects of Streptonigrin.

Cell Type	Assay	Concentration	Effect	Reference
Rabbit Lymphocytes	Sister Chromatid Exchange	50 ng/ml (in vitro pulse)	>2-fold increase in SCE/cell
Rabbit Lymphocytes	Sister Chromatid Exchange	5 ng/ml (in vitro continuous)	>2-fold increase in SCE/cell

Experimental Protocols

The following protocols are provided as a guide and may require optimization for specific cell types and experimental conditions.

Protocol 1: Assessment of Streptonigrin-Induced DNA Damage using the Comet Assay (Alkaline)

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Materials:

• Streptonigrin stock solution (in DMSO)

• Cell culture medium

• Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free

• Trypsin-EDTA

• Low Melting Point (LMP) Agarose (1% in PBS)

• Normal Melting Point (NMP) Agarose (1% in water)

• Lysis Solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris-HCl, pH 10, with 1% Triton X-100 added fresh)

• Alkaline Unwinding and Electrophoresis Buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization Buffer (0.4 M Tris-HCl, pH 7.5)

• DNA stain (e.g., SYBR® Green I or Propidium Iodide)

• Microscope slides (pre-coated with NMP agarose)

• Coverslips

• Horizontal gel electrophoresis tank

• Power supply

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Treatment: a. Seed cells at an appropriate density in a 6-well plate and allow them to attach overnight. b. Treat cells with various concentrations of Streptonigrin (e.g., 0.1 - 10 µM) for the desired duration (e.g., 1-4 hours). Include a vehicle control (DMSO).

• Cell Harvesting and Embedding: a. Aspirate the medium and wash the cells with ice-cold PBS. b. Harvest the cells by trypsinization and resuspend them in ice-cold PBS at a concentration of 1 x 10⁵ cells/mL. c. Mix 10 µL of the cell suspension with 90 µL of molten LMP agarose (at 37°C). d. Immediately pipette the cell/agarose mixture onto a pre-coated microscope slide and cover with a coverslip. e. Place the slides at 4°C for 10 minutes to solidify the agarose.

• Lysis: a. Gently remove the coverslips and immerse the slides in ice-cold Lysis Solution for at least 1 hour at 4°C.

• Alkaline Unwinding and Electrophoresis: a. Carefully remove the slides from the Lysis Solution and place them in a horizontal gel electrophoresis tank. b. Fill the tank with fresh, ice-cold Alkaline Unwinding and Electrophoresis Buffer until the slides are covered. c. Let the slides sit in the buffer for 20-40 minutes to allow for DNA unwinding. d. Perform electrophoresis at ~1 V/cm for 20-30 minutes at 4°C.

• Neutralization and Staining: a. Gently remove the slides from the electrophoresis tank and immerse them in Neutralization Buffer for 5 minutes. Repeat this step three times with fresh buffer. b. Stain the slides with an appropriate DNA stain according to the manufacturer's instructions.

• Visualization and Analysis: a. Visualize the comets using a fluorescence microscope. b. Capture images and analyze them using appropriate software to quantify the extent of DNA damage (e.g., by measuring tail length, tail moment, or percentage of DNA in the tail).

Caption: Workflow for the Comet Assay.

Protocol 2: Immunofluorescence Staining of γ-H2AX Foci

Phosphorylation of the histone variant H2AX on serine 139 (γ-H2AX) is an early cellular response to the formation of DNA double-strand breaks. Immunofluorescence staining of γ-H2AX foci is a widely used method to quantify these lesions.

Materials:

• Streptonigrin stock solution (in DMSO)

• Cells cultured on coverslips in a multi-well plate

• PBS

• Fixation Solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in PBS)

• Primary antibody against γ-H2AX (e.g., mouse anti-γ-H2AX)

• Fluorescently labeled secondary antibody (e.g., goat anti-mouse IgG Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Antifade mounting medium

• Microscope slides

• Fluorescence microscope

Procedure:

• Cell Treatment: a. Seed cells on coverslips and allow them to attach. b. Treat cells with Streptonigrin as described in Protocol 1.

• Fixation and Permeabilization: a. After treatment, wash the cells twice with PBS. b. Fix the cells with Fixation Solution for 15 minutes at room temperature. c. Wash the cells three times with PBS. d. Permeabilize the cells with Permeabilization Buffer for 10 minutes at room temperature. e. Wash the cells three times with PBS.

• Blocking and Antibody Incubation: a. Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1 hour at room temperature. b. Dilute the primary anti-γ-H2AX antibody in Blocking Buffer (typically 1:500 to 1:1000 dilution). c. Incubate the cells with the primary antibody solution overnight at 4°C. d. Wash the cells three times with PBS. e. Dilute the fluorescently labeled secondary antibody in Blocking Buffer. f. Incubate the cells with the secondary antibody solution for 1 hour at room temperature in the dark. g. Wash the cells three times with PBS in the dark.

• Mounting and Visualization: a. Stain the nuclei with DAPI for 5 minutes. b. Wash the coverslips once with PBS. c. Mount the coverslips onto microscope slides using antifade mounting medium. d. Visualize the cells using a fluorescence microscope. Capture images of multiple fields of view. e. Quantify the number of γ-H2AX foci per nucleus using image analysis software.

Caption: Workflow for γ-H2AX immunofluorescence staining.

Protocol 3: Clonogenic Survival Assay

This assay measures the ability of a single cell to proliferate and form a colony, thereby assessing the long-term effects of a cytotoxic agent on cell viability.

Materials:

• Streptonigrin stock solution (in DMSO)

• Cell culture medium

• Trypsin-EDTA

• PBS

• Cell culture dishes (6-well or 100 mm)

• Fixation Solution (e.g., methanol:acetic acid, 3:1)

• Staining Solution (e.g., 0.5% crystal violet in methanol)

Procedure:

• Cell Plating and Treatment: a. Harvest a single-cell suspension and count the cells. b. Plate a known number of cells (e.g., 200-1000 cells per dish, depending on the cell line and expected toxicity) into cell culture dishes. c. Allow the cells to attach for a few hours or overnight. d. Treat the cells with a range of Streptonigrin concentrations for a defined period (e.g., 24 hours).

• Colony Formation: a. After treatment, remove the drug-containing medium, wash the cells with PBS, and add fresh medium. b. Incubate the dishes for 7-14 days, or until colonies of at least 50 cells are visible in the control dishes.

• Fixation and Staining: a. Aspirate the medium and gently wash the dishes with PBS. b. Fix the colonies with Fixation Solution for 10-15 minutes. c. Remove the fixative and stain the colonies with Staining Solution for 10-20 minutes. d. Gently wash the dishes with water and allow them to air dry.

• Colony Counting and Analysis: a. Count the number of colonies in each dish. b. Calculate the Plating Efficiency (PE) for the control group: PE = (Number of colonies formed / Number of cells seeded) x 100%. c. Calculate the Surviving Fraction (SF) for each treatment group: SF = (Number of colonies formed / (Number of cells seeded x PE/100)). d. Plot the surviving fraction as a function of Streptonigrin concentration to generate a dose-response curve.

Caption: Workflow for the Clonogenic Survival Assay.

Conclusion

Streptonigrin is a versatile and potent tool for inducing various forms of DNA damage, thereby enabling the detailed study of DNA repair pathways. The protocols outlined in these application notes provide a framework for investigating the cellular responses to Streptonigrin-induced genotoxicity. By employing these methods, researchers can gain valuable insights into the mechanisms of DNA repair, identify potential targets for novel cancer therapies, and screen for compounds that modulate these critical cellular processes. Careful optimization of these protocols for specific experimental systems is crucial for obtaining reliable and reproducible results.

References

• 1. Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genotoxicity of streptonigrin: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sister chromatid exchange distributions in rabbit lymphocytes treated with streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Why is my Streptonigrin precipitating in cell culture media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Streptonigrin precipitating in cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why is my Streptonigrin precipitating when I add it to my cell culture medium?

Streptonigrin is a hydrophobic molecule with poor water solubility.[1][2][3] Cell culture media are aqueous-based, so when a concentrated stock solution of Streptonigrin (typically dissolved in an organic solvent like DMSO) is diluted into the media, the drastic change in the solvent environment can cause the compound to fall out of solution, leading to precipitation.

Q2: What is the recommended solvent for making a Streptonigrin stock solution?

Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are recommended solvents for preparing Streptonigrin stock solutions.[1][2] It is also moderately soluble in methanol and ethanol. For a different solvent system, a 1:1 solution of chloroform and methanol can also be used.

Q3: What is the maximum concentration of DMSO my cells can tolerate?

Most cell lines can tolerate a final DMSO concentration of up to 0.5% (v/v). However, for sensitive cell lines, especially primary cells, it is advisable to keep the final concentration at or below 0.1%. It is crucial to perform a vehicle control experiment with DMSO alone to determine the specific tolerance of your cell line.

Q4: Can I dissolve Streptonigrin directly in water or PBS?

No, Streptonigrin has poor solubility in water and aqueous solutions like Phosphate Buffered Saline (PBS). Attempting to dissolve it directly in these will likely result in the compound not dissolving properly and forming a precipitate.

Q5: How should I store my Streptonigrin stock solution?

Streptonigrin stock solutions should be stored at -20°C for long-term storage (months) and can be kept at 4°C for short-term use (days to weeks). It is recommended to store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem: Immediate Precipitation Upon Addition to Media

If you observe a precipitate forming immediately after adding the Streptonigrin stock solution to your cell culture medium, it is likely due to "solvent shock," where the rapid dilution of the organic solvent into the aqueous medium causes the drug to crash out of solution.

Solutions:

• Pre-warm the Media: Always use cell culture medium that has been pre-warmed to 37°C.

• Slow, Dropwise Addition: Add the Streptonigrin stock solution drop-by-drop to the pre-warmed medium while gently swirling or vortexing the tube. This facilitates rapid and even dispersion.

• Stepwise Dilution: First, create an intermediate dilution of the Streptonigrin stock in a small volume of pre-warmed, serum-free medium. Then, add this intermediate dilution to the final volume of your complete culture medium.

• Optimize Stock Concentration: Prepare a more concentrated stock solution in 100% DMSO. This allows you to add a smaller volume to your culture medium, thereby keeping the final DMSO concentration low.

Problem: Delayed Precipitation After Incubation

If the medium is initially clear but becomes cloudy or shows a precipitate after some time in the incubator, this could be due to several factors related to the stability of the compound in the complex culture environment.

Solutions:

• Temperature Fluctuations: Avoid repeated warming and cooling of the media containing Streptonigrin. Prepare fresh media for each experiment.

• pH Instability: Cellular metabolism can alter the pH of the culture medium over time, which can affect the solubility of the compound. Ensure your medium is well-buffered and monitor the pH.

• Interaction with Serum: Components in Fetal Bovine Serum (FBS) can sometimes interact with compounds and contribute to precipitation. If your experiment allows, consider reducing the serum concentration or using a serum-free medium for the initial dilution.

• Final Concentration Too High: The final concentration of Streptonigrin in your experiment may be above its solubility limit in the culture medium. Try reducing the final concentration.

Quantitative Data: Streptonigrin Solubility

Solvent/Solution	Solubility
Chloroform:Methanol (1:1)	~ 2 mg/mL
Water (pH 7.4)	74.9 µg/mL
DMSO	Soluble
DMF	Soluble
Methanol	Moderately Soluble
Ethanol	Moderately Soluble

Experimental Protocol: Preparation of Streptonigrin Working Solution

This protocol provides a step-by-step method for preparing a working solution of Streptonigrin in cell culture medium to minimize the risk of precipitation.

Materials:

• Streptonigrin powder

• Anhydrous DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes and serological pipettes

Procedure:

• Prepare a Concentrated Stock Solution:

  • Aseptically weigh out the desired amount of Streptonigrin powder.

  • Dissolve the powder in 100% anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure the powder is completely dissolved by vortexing.

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C for long-term storage.

• Preparation of Working Solution:

  • Thaw a single aliquot of the Streptonigrin stock solution at room temperature.

  • Ensure your complete cell culture medium is pre-warmed to 37°C in a water bath.

  • To prepare the final working solution, slowly add the required volume of the Streptonigrin stock solution dropwise into the pre-warmed medium while gently swirling the flask or tube. Do not add the medium to the DMSO stock.

  • For example, to prepare a 10 µM working solution from a 10 mM stock, you would add 1 µL of the stock solution to every 1 mL of medium. This results in a final DMSO concentration of 0.1%.

• Final Steps:

  • Once the stock solution is added, cap the flask or tube and gently invert it several times to ensure the solution is thoroughly mixed.

  • Visually inspect the medium to ensure it is clear and free of any precipitate.

  • Use the freshly prepared working solution immediately for your cell culture experiments.

Visualizations

Caption: Troubleshooting workflow for Streptonigrin precipitation.

Caption: Protocol for preparing Streptonigrin working solution.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Streptonigrin Formulations for In Vivo Research

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to increase the solubility of Streptonigrin for in vivo studies. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of Streptonigrin?

Streptonigrin is a hydrophobic compound with poor water solubility.[1][2][3] Its solubility in aqueous media at pH 7.4 has been reported to be approximately 74.9 µg/mL.[4] However, it exhibits better solubility in various organic solvents.

Q2: Which organic solvents can be used to dissolve Streptonigrin?

Streptonigrin is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[2] It is moderately soluble in methanol and ethanol. A 1:1 mixture of chloroform and methanol has been shown to dissolve Streptonigrin at a concentration of approximately 2 mg/mL.

Troubleshooting Guide: Solubility and Formulation Issues

Issue 1: My Streptonigrin is not dissolving adequately in common organic solvents.

Possible Cause: The concentration of Streptonigrin may be too high for the selected solvent.

Solution:

• Refer to the solubility data table below to ensure you are working within the known solubility limits.

• If a higher concentration is required, consider using a co-solvent system or an alternative formulation strategy.

Issue 2: I'm observing precipitation when preparing my Streptonigrin formulation for in vivo studies.

Possible Cause: The addition of an aqueous buffer or saline to a concentrated stock of Streptonigrin in an organic solvent can cause the compound to precipitate.

Solution:

• Co-solvent Systems: Employ a co-solvent system to improve the stability of the formulation. A common approach for in vivo studies is to first dissolve the compound in a minimal amount of a strong organic solvent like DMSO and then dilute it with a co-solvent such as polyethylene glycol (PEG) or Tween 80 before the final dilution with a physiological saline solution.

• Formulation Development: For long-term or targeted delivery, consider advanced formulation strategies such as cyclodextrin complexation, liposomes, or nanoparticles.

Data Presentation: Solubility of Streptonigrin

Solvent/System	Reported Solubility	Citation(s)
Water (pH 7.4)	74.9 µg/mL
Chloroform:Methanol (1:1)	~2 mg/mL
Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble
Methanol	Moderately Soluble
Ethanol	Moderately Soluble

Experimental Protocols

Protocol 1: Preparation of a Streptonigrin Solution for In Vivo Administration using a Co-Solvent System

This protocol provides a general guideline for preparing a Streptonigrin solution for intraperitoneal (i.p.) injection in a murine model. Note: The final concentrations of solvents should be optimized for your specific experimental needs and animal model to minimize toxicity.

Materials:

• Streptonigrin powder

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 300 (PEG300), sterile, injectable grade

• Tween 80, sterile, injectable grade

• Physiological saline (0.9% NaCl), sterile

Procedure:

• Stock Solution Preparation:

  • Weigh the desired amount of Streptonigrin powder in a sterile microcentrifuge tube.

  • Add a minimal volume of DMSO to completely dissolve the powder. For example, to prepare a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of Streptonigrin. Vortex thoroughly until the solution is clear.

• Co-Solvent Addition:

  • In a separate sterile tube, prepare the co-solvent vehicle. A common vehicle consists of a mixture of DMSO, PEG300, and Tween 80. A suggested starting ratio is 10% DMSO, 40% PEG300, and a small amount of Tween 80 (e.g., 1-2%) to aid in solubilization, with the final volume being brought up with physiological saline.

• Final Formulation:

  • Slowly add the Streptonigrin stock solution to the co-solvent vehicle while vortexing to ensure proper mixing and prevent precipitation.

  • Add sterile physiological saline to achieve the final desired concentration for injection. For example, to achieve a final injection volume with 10% DMSO, if your stock solution is 100% DMSO, you would perform a 1:10 dilution.

• Verification:

  • Visually inspect the final solution for any signs of precipitation. If precipitation is observed, adjust the solvent ratios or lower the final concentration of Streptonigrin. Centrifuge the solution briefly to pellet any undissolved particles before administration.

Protocol 2: Preparation of Streptonigrin-Cyclodextrin Inclusion Complexes

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drugs, thereby increasing their aqueous solubility. This protocol outlines a general method for preparing Streptonigrin-cyclodextrin complexes.

Materials:

• Streptonigrin

• β-cyclodextrin (β-CD) or a derivative such as Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol or other suitable organic solvent for Streptonigrin

Procedure:

• Dissolution:

  • Dissolve the cyclodextrin in deionized water. The concentration will depend on the specific cyclodextrin used.

  • Dissolve Streptonigrin in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Complexation:

  • Slowly add the Streptonigrin solution to the cyclodextrin solution with continuous stirring.

  • Allow the mixture to stir for an extended period (e.g., 24-48 hours) at a controlled temperature to facilitate the formation of the inclusion complex.

• Isolation (Optional):

  • The complex can be isolated by methods such as freeze-drying (lyophilization) to obtain a powder that can be reconstituted in an aqueous medium.

• Characterization:

  • Confirm the formation of the inclusion complex using analytical techniques such as UV-Vis spectroscopy, Fourier-transform infrared spectroscopy (FTIR), or Differential Scanning Calorimetry (DSC).

Protocol 3: Formulation of Streptonigrin-Loaded Liposomes

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate hydrophobic drugs within the lipid membrane, improving their solubility and delivery.

Materials:

• Streptonigrin

• Phospholipids (e.g., DSPC)

• Cholesterol

• Chloroform

• Phosphate-buffered saline (PBS) or other aqueous buffer

Procedure (Thin-Film Hydration Method):

• Lipid Film Formation:

  • Dissolve Streptonigrin, phospholipids, and cholesterol in chloroform in a round-bottom flask.

  • Evaporate the organic solvent using a rotary evaporator to form a thin lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film by adding an aqueous buffer (e.g., PBS) and rotating the flask. This process allows the lipids to self-assemble into multilamellar vesicles (MLVs) encapsulating the drug.

• Size Reduction (Optional but Recommended):

  • To obtain smaller, more uniform vesicles (small unilamellar vesicles or SUVs), sonicate the MLV suspension or extrude it through polycarbonate membranes of a defined pore size.

• Purification:

  • Remove any unencapsulated Streptonigrin by methods such as dialysis or size exclusion chromatography.

Signaling Pathway and Experimental Workflow Diagrams

Below are diagrams illustrating key signaling pathways affected by Streptonigrin and a general workflow for enhancing its solubility.

Caption: Workflow for Increasing Streptonigrin Solubility.

Caption: Wnt/β-catenin Signaling Pathway Inhibition by Streptonigrin.

Caption: Mechanism of PAD4 Inhibition by Streptonigrin.

References

• 1. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
• 2. bioaustralis.com [bioaustralis.com]
• 3. researchgate.net [researchgate.net]
• 4. Streptonigrin | C25H22N4O8 | CID 5298 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Streptonigrin cytotoxicity assays

Welcome to the technical support center for Streptonigrin cytotoxicity assays. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals obtain consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: My IC50 values for Streptonigrin are inconsistent between experiments. What are the common causes?

Inconsistent IC50 values can stem from several factors:

• Cell Density and Health: Variations in cell seeding density or the overall health of the cells can significantly impact their response to Streptonigrin. Ensure you use a consistent seeding density and that cells are in the logarithmic growth phase.

• Compound Stability and Storage: Streptonigrin is sensitive to light.[1] Improper storage or repeated freeze-thaw cycles of stock solutions can lead to degradation. It is recommended to aliquot stock solutions and protect them from light.[1]

• Assay Incubation Time: The duration of drug exposure can alter the apparent cytotoxicity. Optimize and maintain a consistent incubation time for all experiments.

• Intracellular Iron Levels: Streptonigrin's cytotoxic activity is dependent on the presence of intracellular iron to generate reactive oxygen species (ROS).[2][3][4] Variations in basal media iron content or cell-specific iron homeostasis can affect results.

Q2: I'm observing a U-shaped dose-response curve, where cell viability appears to increase at the highest concentrations. Why is this happening?

This is a known artifact in cytotoxicity assays and can be caused by:

• Compound Precipitation: Streptonigrin is poorly soluble in water. At high concentrations, it may precipitate out of the culture medium. These precipitates can interfere with the optical readings of common colorimetric or fluorometric assays (e.g., MTT, resazurin), leading to an artificially high signal that is independent of cell viability.

• Direct Reagent Interaction: The compound itself might directly reduce the assay reagent (like MTT), causing a color change that mimics metabolic activity in viable cells. This leads to a false positive signal.

Q3: My negative control (vehicle only) wells show high background signal or signs of cytotoxicity. What should I do?

High background or vehicle toxicity can be due to:

• Solvent Concentration: Streptonigrin is often dissolved in an organic solvent like DMSO. High concentrations of DMSO can be toxic to cells. It is crucial to perform a vehicle control experiment to determine the maximum non-toxic concentration of the solvent for your specific cell line.

• Media Components: High concentrations of certain components in the cell culture medium could contribute to high background absorbance. Test the medium alone to check for interference.

Q4: There is high variability between my replicate wells. How can I improve precision?

High variability often points to technical issues in the assay setup:

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially during serial dilutions and reagent addition, is a major source of variability. Ensure your pipettes are calibrated and use proper pipetting techniques.

• Uneven Cell Seeding: A non-homogenous cell suspension will lead to different numbers of cells per well. Gently resuspend the cell stock before and during plating.

• Edge Effects: Wells on the outer edges of a microplate are prone to evaporation, which can concentrate media components and the drug, affecting cell growth. To mitigate this, avoid using the outer wells or ensure proper humidification in the incubator.

• Air Bubbles: Bubbles in the wells can interfere with absorbance or fluorescence readings. If present, they can be carefully removed with a sterile needle.

Q5: How does Streptonigrin actually kill the cells?

Streptonigrin is an aminoquinone antineoplastic antibiotic. Its mechanism involves several processes:

• DNA Interaction: It complexes with DNA and topoisomerase II, leading to DNA cleavage and the inhibition of DNA replication and RNA synthesis.

• Reductive Activation: In the presence of cofactors like NADH, Streptonigrin is reduced to a semiquinone intermediate.

• ROS Generation: This intermediate reacts with oxygen and intracellular iron (Fe²⁺) through a Fenton-type reaction to produce highly toxic reactive oxygen species (ROS) like superoxide and hydroxyl radicals, which cause widespread cellular damage.

Troubleshooting Guide

This guide links common issues encountered during Streptonigrin cytotoxicity assays to their potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent IC50 Values	1. Variable cell density or passage number.2. Degradation of Streptonigrin stock solution.3. Fluctuations in intracellular iron levels.	1. Maintain consistent cell seeding density and use cells within a defined passage number range.2. Aliquot stock solutions, store protected from light, and avoid repeated freeze-thaw cycles.3. Use consistent batches of media and serum. Consider if media supplements affect iron availability.
Poor or No Dose-Response	1. Incorrect concentration range (too high or too low).2. Compound inactivity due to degradation.3. Cell line is resistant to Streptonigrin.	1. Perform a broad range-finding experiment (e.g., 1 nM to 100 µM) to identify the active concentration range.2. Prepare fresh dilutions from a new stock aliquot for each experiment.3. Verify the sensitivity of your cell line from literature or test a different, known-sensitive cell line.
High Variability in Replicates	1. Inaccurate pipetting.2. Non-uniform cell plating.3. "Edge effect" in the microplate.	1. Calibrate pipettes. Use reverse pipetting for viscous solutions. Ensure complete mixing.2. Ensure the cell suspension is homogenous before and during plating.3. Fill outer wells with sterile PBS or media to maintain humidity. Do not use outer wells for experimental data.
High Background Signal	1. Cytotoxicity from the vehicle (e.g., DMSO).2. Contamination of cell culture.3. Assay reagent instability or interference.	1. Determine the maximum non-toxic vehicle concentration for your cells.2. Regularly test for mycoplasma contamination. Visually inspect cultures for signs of bacterial or fungal growth.3. Check for direct interaction between your compound and the assay reagent by running controls in cell-free wells.

Visualized Experimental Workflow & Signaling Pathway

Streptonigrin Cytotoxicity Assay Workflow

Caption: Standard workflow for a Streptonigrin cytotoxicity assay.

Streptonigrin's Mechanism of Action

Caption: Simplified signaling pathway for Streptonigrin-induced cytotoxicity.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting inconsistent assay results.

Experimental Protocols

Protocol: Streptonigrin Cytotoxicity Assay using Resazurin

This protocol provides a general framework. Optimal cell densities, drug concentrations, and incubation times should be determined empirically for each cell line.

1. Reagent and Media Preparation

• Complete Growth Medium: Base medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Streptonigrin Stock Solution (10 mM): Dissolve Streptonigrin powder in cell culture-grade DMSO. Mix thoroughly. Aliquot into light-protective tubes and store at -20°C or -80°C.

• Resazurin Solution (0.15 mg/mL): Dissolve Resazurin sodium salt in sterile PBS. Sterilize by filtering through a 0.22 µm filter. Store protected from light at 4°C.

2. Cell Seeding

• Harvest cells that are in the logarithmic growth phase using standard trypsinization methods.

• Perform a cell count and determine viability (e.g., using a hemocytometer and Trypan Blue).

• Dilute the cell suspension in Complete Growth Medium to the desired seeding density (e.g., 5,000 - 10,000 cells/well).

• Dispense 100 µL of the cell suspension into the inner 60 wells of a clear-bottom, black-walled 96-well plate.

• Add 100 µL of sterile PBS or medium to the outer wells to minimize evaporation.

• Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ humidified incubator to allow cells to attach.

3. Compound Treatment

• Prepare serial dilutions of Streptonigrin in Complete Growth Medium from your stock solution. A common starting point is a 10-point, 3-fold dilution series.

• Also prepare a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a "no-cell" blank control (medium only).

• Carefully remove the medium from the wells and add 100 µL of the appropriate drug dilution or control.

• Return the plate to the incubator for the desired exposure time (e.g., 48 or 72 hours).

4. Viability Measurement

• After incubation, add 20 µL of the Resazurin Solution to each well (including controls).

• Incubate for 1-4 hours at 37°C, protected from light. The incubation time will depend on the metabolic activity of the cell line.

• Measure the fluorescence using a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

5. Data Analysis

• Subtract the average fluorescence of the "no-cell" blank wells from all other wells.

• Normalize the data by expressing the viability of treated wells as a percentage of the vehicle control wells:

  • % Viability = (Fluorescence_treated / Fluorescence_vehicle) * 100

• Plot the % Viability against the log of the Streptonigrin concentration.

• Use a non-linear regression model (e.g., [inhibitor] vs. normalized response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

References

• 1. gulhanemedj.org [gulhanemedj.org]
• 2. inis.iaea.org [inis.iaea.org]
• 3. journals.plos.org [journals.plos.org]
• 4. Streptonigrin kills bacteria by stealth - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Streptonigrin concentration to minimize off-target effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Streptonigrin. Our goal is to help you optimize its concentration in your experiments to achieve desired biological effects while minimizing off-target toxicity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Streptonigrin?

Streptonigrin is an aminoquinone antibiotic that exhibits potent antitumor activity. Its primary mechanism of action involves the induction of DNA damage.[1][2] Streptonigrin chelates with metal ions and, through a process of bioreduction, generates reactive oxygen species (ROS) that cause single- and double-strand breaks in DNA.[2] This DNA damage can inhibit DNA and RNA synthesis, leading to cell cycle arrest and apoptosis.[1][2]

Q2: What are the known off-target effects of Streptonigrin?

Streptonigrin is known for its significant cytotoxicity, which is not always specific to cancer cells. This lack of specificity led to its discontinuation in clinical trials. Common off-target effects observed in preclinical and clinical studies include myelosuppression (bone marrow depression), gastrointestinal toxicity (nausea, vomiting), and potential for chromosomal damage in healthy cells. At the cellular level, high concentrations can lead to widespread apoptosis and necrosis in non-target cells.

Q3: What is a typical starting concentration range for Streptonigrin in cell culture experiments?

The effective concentration of Streptonigrin is highly cell-line dependent, with IC50 values (the concentration that inhibits 50% of cell growth) ranging from the low nanomolar to the micromolar range. For initial experiments, a broad dose-response curve is recommended, starting from as low as 1 nM and going up to 10 µM. A recent study suggested that concentrations as low as 1 nM can induce changes in heterochromatin without significantly affecting cell viability, offering a potential window for non-cytotoxic applications.

Q4: How should I prepare and store Streptonigrin?

Streptonigrin is poorly soluble in water. It is typically dissolved in an organic solvent such as DMSO to create a stock solution. Store the stock solution at -20°C or -80°C, protected from light to prevent degradation. When preparing working solutions, dilute the stock in your cell culture medium. Be mindful of the final DMSO concentration in your culture, as high concentrations can be toxic to cells. It is advisable to keep the final DMSO concentration below 0.5% and to include a vehicle control (medium with the same concentration of DMSO as your highest Streptonigrin dose) in your experiments.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cytotoxicity in vehicle control cells	DMSO concentration is too high.	Ensure the final DMSO concentration in your culture medium is below 0.5%. Prepare a serial dilution of your Streptonigrin stock to minimize the volume of stock solution added to your wells.
Contamination of cell culture.	Regularly check your cell cultures for signs of bacterial or fungal contamination. Use sterile techniques and consider using antibiotics in your culture medium if contamination is a recurring issue.
No observable effect at expected concentrations	Inactive Streptonigrin.	Ensure your Streptonigrin stock solution has been stored properly (at -20°C or -80°C, protected from light). Prepare a fresh stock solution if you suspect degradation.
Cell line is resistant to Streptonigrin.	Some cell lines may be inherently resistant to Streptonigrin. Try a higher concentration range or a different, more sensitive cell line.
Incorrect experimental setup.	Double-check all calculations for dilutions and seeding densities. Ensure cells are healthy and in the logarithmic growth phase before treatment.
Inconsistent results between experiments	Variation in cell seeding density.	Use a consistent cell seeding density for all experiments. Cell confluence can significantly impact the response to treatment.
Variation in treatment duration.	Maintain a consistent treatment duration across all experiments. A time-course experiment can help determine the optimal treatment time for your specific cell line and desired outcome.
Passage number of cells.	High-passage number cells can exhibit altered phenotypes and drug responses. Use cells with a consistent and low passage number for your experiments.
High background in apoptosis assays	Sub-optimal cell health prior to treatment.	Ensure your cells are healthy and not overly confluent before starting the experiment. Stressed cells may undergo spontaneous apoptosis.
Harsh cell handling.	Be gentle when harvesting and washing cells to avoid mechanical damage that can lead to false-positive results in apoptosis assays.

Data Presentation

Table 1: IC50 Values of Streptonigrin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
SH-SY5Y	Human Neuroblastoma	0.05 µM
SH-SY5Y-5.6 (p53 mutant)	Human Neuroblastoma	4.6 µM
HT-29	Human Colon Carcinoma	40 nM
HeLa	Human Cervical Cancer	>10 nM (for cell death)
SW480	Human Colon Adenocarcinoma	(Inhibits β-catenin/Tcf signaling)
HEK293	Human Embryonic Kidney	(Inhibits β-catenin/Tcf signaling)

Experimental Protocols

Cytotoxicity Assay using MTT

This protocol provides a method to determine the cytotoxic effects of Streptonigrin on a given cell line.

Materials:

• Streptonigrin

• DMSO

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Streptonigrin Treatment: Prepare a serial dilution of Streptonigrin in complete medium. A suggested starting range is 1 nM to 10 µM. Remove the old medium from the wells and add 100 µL of the Streptonigrin-containing medium. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the desired experimental endpoint.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the no-treatment control. Plot the results to generate a dose-response curve and determine the IC50 value.

Apoptosis Assay using Annexin V-FITC/PI Staining

This protocol allows for the detection and quantification of apoptotic cells following Streptonigrin treatment.

Materials:

• Streptonigrin

• Annexin V-FITC Apoptosis Detection Kit

• 6-well cell culture plates

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Streptonigrin for the desired duration.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle cell dissociation solution (e.g., Trypsin-EDTA).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-FITC negative, PI negative

  • Early apoptotic cells: Annexin V-FITC positive, PI negative

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive

Western Blot for β-catenin Signaling

This protocol describes the detection of changes in β-catenin levels, a key component of the Wnt signaling pathway, following Streptonigrin treatment.

Materials:

• Streptonigrin

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against β-catenin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After Streptonigrin treatment, wash the cells with cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Gel Electrophoresis: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against β-catenin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using an appropriate imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualizations

Caption: Signaling pathways affected by Streptonigrin.

Caption: Workflow for optimizing Streptonigrin concentration.

Caption: Troubleshooting flowchart for Streptonigrin experiments.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The kinetics of chromosome and DNA damage by streptonigrin in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Streptonigrin-Associated Toxicity in Preclinical Research

Welcome to the technical support center for researchers utilizing Streptonigrin in animal models. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help mitigate the inherent toxicity of this potent antitumor antibiotic. Streptonigrin's therapeutic potential is often hindered by dose-limiting side effects, primarily due to its generation of reactive oxygen species (ROS) and subsequent cellular damage.[1][2][3] This guide outlines strategies to reduce these toxicities, enabling more effective and reproducible preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Streptonigrin-induced toxicity in animal models?

A1: The primary mechanism of Streptonigrin-induced toxicity is the generation of reactive oxygen species (ROS), leading to oxidative stress.[3] The aminoquinone structure of Streptonigrin facilitates a process called redox cycling, where it accepts electrons from cellular reductases and then transfers them to molecular oxygen, creating superoxide radicals. This process is enhanced by the presence of metal ions.[3] The resulting ROS can cause widespread cellular damage, including DNA strand breaks, chromosomal aberrations, and inhibition of DNA and RNA synthesis, leading to side effects such as bone marrow suppression, nausea, and alopecia.

Q2: Are there less toxic alternatives to Streptonigrin that retain antitumor activity?

A2: Yes, several structurally modified analogues of Streptonigrin have been synthesized to reduce toxicity while maintaining therapeutic efficacy. The most notable is the methyl ester of Streptonigrin , which has been reported to be less toxic than the parent compound while retaining its antitumor effects. Other derivatives, such as Orsellinamide (an amide derivative), have also shown significant in vivo activity. However, it is important to note that most of these analogues have primarily been evaluated in in-vitro studies.

Q3: How can drug delivery systems be used to minimize Streptonigrin's toxicity?

A3: Encapsulating Streptonigrin in nanoparticulate drug delivery systems, such as liposomes, is a promising strategy to reduce systemic toxicity. These carriers can potentially target the drug to the tumor site, thereby lowering the concentration of free Streptonigrin in systemic circulation and reducing off-target effects. While specific protocols for liposomal encapsulation of Streptonigrin are not widely published, general methods for encapsulating hydrophobic drugs can be adapted.

Q4: Can co-administration of other agents help in reducing Streptonigrin's toxicity?

A4: Co-administration of antioxidants is a rational approach to counteract the ROS-mediated toxicity of Streptonigrin. In-vitro studies have shown that liposome-encapsulated antioxidants, such as superoxide dismutase and catalase, can significantly decrease Streptonigrin-induced DNA and chromosome damage. While specific in-vivo data for Streptonigrin is limited, the use of antioxidants like N-acetylcysteine (NAC) has been shown to mitigate the toxicity of other ROS-inducing chemotherapeutics.

Troubleshooting Guide

Issue 1: High incidence of animal morbidity and mortality at desired therapeutic doses.

Possible Cause: The administered dose of Streptonigrin exceeds the maximum tolerated dose (MTD) in the specific animal model and strain.

Troubleshooting Steps:

• Evaluate Less Toxic Analogues: If possible, procure or synthesize a less toxic analogue, such as the Streptonigrin methyl ester, and repeat the dose-ranging study to compare its therapeutic index to the parent compound.

• Implement Advanced Drug Delivery: Formulate Streptonigrin in a liposomal delivery system to improve its safety profile.

Issue 2: Significant off-target tissue damage observed during necropsy.

Possible Cause: High systemic exposure to free Streptonigrin is causing widespread oxidative damage to healthy tissues.

Troubleshooting Steps:

• Liposomal Formulation: Encapsulate Streptonigrin in liposomes to enhance its accumulation in tumor tissue through the enhanced permeability and retention (EPR) effect, thereby reducing exposure to healthy organs.

• Co-administration with Antioxidants: Administer an antioxidant, such as N-acetylcysteine (NAC), concurrently with Streptonigrin. While in-vivo data for this combination with Streptonigrin is limited, NAC is a well-established antioxidant that may help mitigate systemic oxidative stress.

Quantitative Data Summary

Due to the limited availability of public data, a comprehensive table of in-vivo toxicity for Streptonigrin and its analogues is not possible. Researchers should aim to generate this data internally. Below is a template for structuring such data for comparison.

Table 1: Comparative in-vivo Toxicity of Streptonigrin and its Analogues

Compound	Animal Model (Strain)	Route of Administration	LD50 (mg/kg)	MTD (mg/kg)	Observed Toxicities
Streptonigrin
Streptonigrin Methyl Ester
Other Analogue

Key Experimental Protocols

Protocol 1: Synthesis of Streptonigrin Methyl Ester

• Dissolve Streptonigrin in a suitable anhydrous solvent (e.g., methanol).

• Add an acid catalyst (e.g., thionyl chloride or a resin-bound acid) at a controlled temperature.

• Allow the reaction to proceed for a defined period, monitoring for the formation of the methyl ester by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, quench the reaction and purify the Streptonigrin methyl ester using column chromatography.

• Confirm the identity and purity of the product using analytical methods like NMR and mass spectrometry.

Note: This is a generalized procedure and would require optimization.

Protocol 2: Preparation of Liposomal Streptonigrin (Thin-Film Hydration Method)

This protocol is a general method for encapsulating hydrophobic drugs like Streptonigrin and should be optimized for the specific application.

• Lipid Film Formation:

  • Dissolve Streptonigrin and lipids (e.g., a mixture of a phospholipid like DSPC and cholesterol) in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film by adding an aqueous buffer (e.g., phosphate-buffered saline) to the flask.

  • Agitate the mixture at a temperature above the phase transition temperature of the lipids to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles of a desired size, subject the MLV suspension to sonication or extrusion through polycarbonate membranes with defined pore sizes.

• Purification:

  • Remove any unencapsulated Streptonigrin by methods such as dialysis or size exclusion chromatography.

• Characterization:

  • Characterize the liposomal formulation for particle size, zeta potential, encapsulation efficiency, and drug release profile.

Visualizing Key Pathways and Workflows

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity of streptonigrin: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

My cells are showing resistance to Streptonigrin, what should I check

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering cellular resistance to Streptonigrin.

Frequently Asked Questions (FAQs)

Q1: My cells have developed resistance to Streptonigrin. What are the first things I should check?

When encountering resistance, it's crucial to first rule out experimental artifacts before investigating complex biological mechanisms.

Initial Troubleshooting Steps:

• Confirm Resistance: Perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) of Streptonigrin in your suspected resistant cell line and compare it to the parental, sensitive cell line. A significant increase in the IC50 value is a key indicator of resistance.[1]

• Cell Line Authentication: Verify the identity of your cell line using short tandem repeat (STR) profiling to ensure it has not been misidentified or cross-contaminated.

• Mycoplasma Contamination: Test your cell cultures for mycoplasma contamination, as this can significantly alter cellular response to drugs.

• Compound Integrity: Confirm the concentration and purity of your Streptonigrin stock solution. Degradation of the compound can mimic resistance.

Below is a workflow to guide your initial troubleshooting:

Caption: Initial troubleshooting workflow for suspected Streptonigrin resistance.

Q2: What are the known cellular mechanisms of resistance to Streptonigrin?

Resistance to Streptonigrin can arise from several mechanisms, primarily related to its mode of action, which involves the generation of reactive oxygen species (ROS) and subsequent DNA damage.[2][3][4]

Key Resistance Mechanisms:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), can actively pump Streptonigrin out of the cell, reducing its intracellular concentration.[5]

• Altered Drug Metabolism: Changes in the activity of metabolic enzymes can affect the activation of Streptonigrin. For instance, NAD(P)H:quinone oxidoreductase 1 (NQO1) is involved in the bioactivation of Streptonigrin to its semiquinone radical, which initiates redox cycling and ROS production. Altered NQO1 expression or activity can thus confer resistance.

• Enhanced Antioxidant Response: Upregulation of cellular antioxidant systems can neutralize the ROS produced by Streptonigrin, thereby mitigating its cytotoxic effects.

• DNA Damage Repair: Enhanced DNA repair mechanisms can counteract the DNA damage induced by Streptonigrin.

• Evasion of Apoptosis: Alterations in apoptotic pathways, such as mutations in the p53 tumor suppressor gene, can make cells less sensitive to Streptonigrin-induced cell death.

The following diagram illustrates the primary mechanisms of Streptonigrin action and resistance:

Caption: Mechanisms of Streptonigrin action and cellular resistance.

Troubleshooting Guides & Experimental Protocols

Guide 1: Assessing Drug Efflux

Problem: You suspect that increased drug efflux via ABC transporters is contributing to Streptonigrin resistance.

Solution: Perform a drug accumulation assay using a fluorescent substrate of ABC transporters, such as Rhodamine 123, in the presence and absence of a known efflux pump inhibitor.

Experimental Protocol: Rhodamine 123 Accumulation Assay

• Cell Seeding: Seed both sensitive and resistant cells in a 96-well black, clear-bottom plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Inhibitor Pre-treatment: Pre-incubate the cells with a known ABC transporter inhibitor (e.g., 10 µM Verapamil for P-gp) for 1 hour at 37°C. Include a vehicle control (e.g., DMSO).

• Rhodamine 123 Staining: Add Rhodamine 123 to a final concentration of 1 µM to all wells and incubate for 30 minutes at 37°C.

• Washing: Gently wash the cells three times with ice-cold phosphate-buffered saline (PBS).

• Fluorescence Measurement: Measure the intracellular fluorescence using a plate reader with excitation and emission wavelengths of 485 nm and 528 nm, respectively.

Data Interpretation:

Cell Line	Treatment	Mean Fluorescence Intensity (MFI)	Fold Change in MFI (vs. Vehicle)
Sensitive	Vehicle	5000	1.0
Sensitive	Verapamil	5200	1.04
Resistant	Vehicle	1500	1.0
Resistant	Verapamil	4500	3.0

A significant increase in Rhodamine 123 accumulation in the resistant cells upon treatment with the inhibitor suggests the involvement of efflux pumps in the resistance phenotype.

Guide 2: Investigating the Role of NQO1

Problem: You hypothesize that altered NQO1 activity is responsible for Streptonigrin resistance.

Solution: Measure NQO1 protein expression and enzymatic activity in both sensitive and resistant cells.

Experimental Protocol: NQO1 Activity Assay

• Cell Lysate Preparation: Prepare cytosolic extracts from both sensitive and resistant cells.

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing 25 mM Tris-HCl (pH 7.4), 0.7 mg/ml bovine serum albumin (BSA), 200 µM NADH, and 40 µM dichlorophenolindophenol (DCPIP).

• Initiate Reaction: Add 10-20 µg of cytosolic protein to each well to start the reaction.

• Kinetic Measurement: Measure the decrease in absorbance at 600 nm every 30 seconds for 5 minutes at 37°C using a plate reader. The rate of DCPIP reduction is proportional to NQO1 activity.

• Inhibitor Control: As a negative control, pre-incubate a set of lysates with 20 µM Dicoumarol, a specific NQO1 inhibitor, for 15 minutes before adding the reaction mixture.

Data Interpretation:

Cell Line	NQO1 Activity (nmol/min/mg protein)	NQO1 Protein Expression (Western Blot)
Sensitive	150 ± 12	High
Resistant	25 ± 5	Low / Undetectable

A significant decrease in NQO1 activity and protein expression in the resistant cell line would support the hypothesis that reduced bioactivation of Streptonigrin is a key resistance mechanism.

Guide 3: Evaluating Apoptosis Induction

Problem: You want to determine if the resistant cells are evading Streptonigrin-induced apoptosis.

Solution: Use Annexin V and Propidium Iodide (PI) staining followed by flow cytometry to quantify apoptosis in sensitive and resistant cells after Streptonigrin treatment.

Experimental Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat both sensitive and resistant cells with Streptonigrin at their respective IC50 concentrations for 24 hours. Include an untreated control for each cell line.

• Cell Harvesting: Harvest the cells and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µl of FITC-conjugated Annexin V and 5 µl of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

Data Interpretation:

| Cell Line | Treatment | % Early Apoptotic (Annexin V+/PI-) | % Late Apoptotic/Necrotic (Annexin V+/PI+) | | :--- | :--- | :--- | | Sensitive | Untreated | 3% | 1% | | Sensitive | Streptonigrin | 45% | 15% | | Resistant | Untreated | 4% | 2% | | Resistant | Streptonigrin | 10% | 5% |

A significantly lower percentage of apoptotic cells in the resistant cell line after Streptonigrin treatment indicates an evasion of apoptosis.

The following diagram outlines the workflow for investigating these resistance mechanisms:

Caption: Workflow for investigating mechanisms of Streptonigrin resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Distribution and Physiology of ABC-Type Transporters Contributing to Multidrug Resistance in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Streptonigrin Degradation: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Streptonigrin, a potent aminoquinone antibiotic with significant antitumor activity, is a valuable tool in biomedical research and drug development. However, its inherent instability can pose considerable challenges during experimental procedures, leading to variability in results and potential misinterpretation of data. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you mitigate Streptonigrin degradation and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My Streptonigrin solution appears to have changed color. Is it degraded?

A change in the color of your Streptonigrin solution, often from a distinct color to a lighter or different shade, can be an indicator of degradation. Streptonigrin solutions are susceptible to degradation when exposed to light, non-neutral pH, and oxygen. It is crucial to prepare fresh solutions for each experiment and store them appropriately.

Q2: What is the optimal way to store Streptonigrin powder and its stock solutions?

For long-term stability, solid Streptonigrin should be stored at -20°C in a tightly sealed container, protected from light.[1] Stock solutions, typically prepared in solvents like DMSO or ethanol, should be stored at -20°C or -80°C, also in light-protected containers.[1] To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: I'm observing inconsistent results in my cell culture experiments with Streptonigrin. Could degradation be the cause?

Yes, inconsistent results are a common consequence of Streptonigrin degradation. The active concentration of the drug can decrease over the course of an experiment if proper precautions are not taken. Factors such as the pH of the culture medium, exposure to light during incubation and handling, and the presence of metal ions can all contribute to its breakdown.

Troubleshooting Guides

Issue 1: Rapid Degradation of Streptonigrin in Aqueous Buffers

Symptoms:

• Loss of biological activity in your assay.

• Visible change in the color of the solution.

• Inconsistent results between replicates.

Potential Causes:

• Incorrect pH: Streptonigrin is a monobasic acid with a pKa between 6.2 and 6.4, making it susceptible to degradation in neutral to alkaline conditions.[2]

• Presence of Metal Ions: Divalent metal ions, particularly iron and copper, can catalyze the redox cycling of Streptonigrin, leading to the generation of reactive oxygen species (ROS) and subsequent degradation of the molecule.[2][3]

• Oxygen Exposure: The degradation pathway of Streptonigrin involves the production of superoxide and hydroxyl radicals, a process that is dependent on the presence of molecular oxygen.

Solutions:

• pH Control: Maintain the pH of your experimental buffer in the acidic range (ideally below 6.0) to enhance stability.

• Use of Chelating Agents: Incorporate a chelating agent, such as DETAPAC or desferrioxamine, into your buffers to sequester trace metal ions and inhibit catalytic degradation.

• Degas Buffers: Before adding Streptonigrin, degas your aqueous buffers to minimize dissolved oxygen. Purging the solvent with an inert gas like nitrogen or argon is also recommended when preparing stock solutions.

Issue 2: Photodegradation During Experiments

Symptoms:

• Reduced potency of Streptonigrin when experiments are conducted under ambient light.

• Discrepancies between experiments performed on different days with varying light conditions.

Potential Causes:

• Light Sensitivity: Streptonigrin has a maximum ultraviolet (UV) absorption at approximately 248 nm and 375-380 nm and is known to be sensitive to light. Exposure to light, especially UV and blue light, can provide the energy to initiate and accelerate degradation reactions.

Solutions:

• Work in Low-Light Conditions: Perform all manipulations of Streptonigrin powder and solutions under subdued lighting.

• Use Amber-Colored Containers: Store stock and working solutions in amber-colored vials or tubes to protect them from light.

• Protect Experimental Setups: During incubation or long-term experiments, shield your samples from light by covering them with aluminum foil or using light-blocking plates or containers.

Quantitative Data on Streptonigrin Stability

While specific kinetic data for Streptonigrin degradation is not extensively available in the public domain, the following table summarizes qualitative stability information based on its chemical properties and behavior of similar quinone-containing compounds.

Parameter	Condition	Stability	Recommendations
pH	Acidic (pH < 6.0)	More Stable	Maintain acidic conditions in aqueous solutions.
Neutral to Alkaline (pH > 7.0)	Unstable	Avoid neutral or alkaline buffers.
Light	Dark	Stable	Store and handle in the dark.
Ambient Light	Prone to Degradation	Minimize exposure to light.
UV Light	Highly Unstable	Avoid exposure to UV light sources.
Temperature	-20°C to -80°C (Solid/Stock)	Stable	Long-term storage.
4°C (Aqueous Solution)	Limited Stability	Prepare fresh for each experiment.
Room Temperature (Aqueous Solution)	Unstable	Avoid prolonged storage at room temperature.
Oxygen	Anaerobic/Degassed	More Stable	Degas aqueous buffers.
Aerobic	Prone to Oxidative Degradation	Minimize exposure to air.
Metal Ions	Chelated/Metal-Free	More Stable	Use chelating agents in buffers.
(e.g., Fe²⁺, Cu²⁺)	Present	Catalyzes Degradation	Avoid contamination with metal ions.

Experimental Protocols

Protocol 1: Preparation and Storage of Streptonigrin Stock Solution

• Materials:

  • Streptonigrin powder

  • Anhydrous DMSO or 100% Ethanol

  • Amber-colored, sterile microcentrifuge tubes

  • Pipettes and sterile, filtered tips

  • Inert gas (Nitrogen or Argon) - Optional but recommended

• Procedure:

  • Under subdued light, accurately weigh the desired amount of Streptonigrin powder.

  • Dissolve the powder in the appropriate volume of anhydrous DMSO or 100% Ethanol to achieve the desired stock concentration.

  • Optional: Gently purge the headspace of the vial with an inert gas before capping to displace oxygen.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into single-use amber-colored microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Handling Streptonigrin in Cell Culture Experiments

• Materials:

  • Streptonigrin stock solution

  • Pre-warmed, sterile cell culture medium

  • Sterile, amber-colored tubes for dilution

  • Cell culture plates/flasks

• Procedure:

  • Thaw a single-use aliquot of the Streptonigrin stock solution at room temperature in the dark.

  • Under a sterile cell culture hood with minimal lighting, perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve the desired final concentrations. Use amber-colored tubes for the dilution series.

  • Immediately add the diluted Streptonigrin to the cell culture plates or flasks.

  • Gently swirl the plates to ensure even distribution.

  • Incubate the cells in a light-protected incubator (e.g., by wrapping the plates in aluminum foil).

  • For experiments involving long incubation times, consider replacing the medium with freshly prepared Streptonigrin-containing medium at appropriate intervals to maintain a consistent drug concentration.

Visualizing Streptonigrin Degradation Pathways

To understand the factors contributing to Streptonigrin degradation and the strategies to prevent it, the following diagrams illustrate the key relationships and workflows.

Caption: Factors leading to Streptonigrin degradation and preventative measures.

Caption: Redox cycling of Streptonigrin leading to ROS and degradation.

References

• 1. How a natural antibiotic uses oxidative stress to kill oxidant-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mechanism of the degradation of DNA by streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. How a natural antibiotic uses oxidative stress to kill oxidant-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting experimental conditions for Streptonigrin in hypoxic environments

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers using Streptonigrin in hypoxic experimental models.

Troubleshooting Guide

Q1: My cells are not showing the expected cytotoxic response to Streptonigrin under hypoxia. What are the possible causes?

A1: Lack of response can stem from several factors. Systematically check the following experimental parameters:

• Hypoxic Conditions: Verify that your hypoxia chamber or incubator is maintaining the target oxygen level (typically 1-2% O₂). Ensure the chamber was properly sealed and flushed. An inadequate hypoxic environment will prevent the stabilization of key targets like HIF-1α, which Streptonigrin's mechanism relies on.

• Cell Viability Assay: Standard metabolic assays like MTT can be unreliable in hypoxia because mitochondrial activity is inherently decreased.[1] This can lead to a misinterpretation of results.[1] Consider using assays that are independent of mitochondrial function, such as Crystal Violet staining, Trypan Blue exclusion, or Sulforhodamine B (SRB) staining.[1]

• Streptonigrin Concentration: The effective concentration of Streptonigrin is highly cell-line dependent. You may need to perform a dose-response curve to determine the optimal IC50 for your specific model. Published effective concentrations range from as low as 1 nM to 5 µM.[2]

• Drug Stability: Ensure your Streptonigrin stock solution is properly stored and has not degraded. Prepare fresh dilutions for each experiment.

• Cell Line Characteristics: The sensitivity of cancer cells to Streptonigrin can vary. The expression levels of its target, SUMO-specific protease 1 (SENP1), and the overall reliance on the HIF-1α pathway can influence the drug's efficacy.

Below is a logical workflow to troubleshoot your experiment.

Troubleshooting workflow for Streptonigrin experiments.

Frequently Asked Questions (FAQs)

Q2: What is the primary mechanism of action for Streptonigrin in a hypoxic environment?

A2: In hypoxic environments, cells stabilize Hypoxia-Inducible Factor 1-alpha (HIF-1α), a key transcription factor for survival. Streptonigrin acts as an inhibitor of SUMO-specific protease 1 (SENP1).[3] By inhibiting SENP1, Streptonigrin prevents the de-SUMOylation of various proteins, leading to an increase in global SUMOylation. This altered SUMOylation status is believed to promote the degradation of HIF-1α, thereby undermining the cell's adaptive response to hypoxia.

Simplified Streptonigrin signaling pathway in hypoxia.

Q3: Does Streptonigrin generate Reactive Oxygen Species (ROS)?

A3: While Streptonigrin's activity requires oxygen, it is considered a poor generator of free Reactive Oxygen Species (ROS) like superoxide or hydrogen peroxide compared to classic redox-cycling agents like menadione. The proposed mechanism is that Streptonigrin, when bound to iron, reduces oxygen to a ferryl radical that remains bound to the molecule and directly damages adjacent DNA without releasing ROS into the cell. This "stealth" mechanism avoids triggering cellular antioxidant defense systems.

Q4: What are the typical concentrations of Streptonigrin used in cell culture experiments?

A4: The optimal concentration varies significantly by cell type and experimental endpoint. The table below summarizes concentrations reported in the literature for various effects. A dose-response study is strongly recommended for your specific cell line.

Concentration	Cell Line/System	Observed Effect	Reference
1 nM	Not specified	Increase in heterochromatin
40 nM	Melanoma cells	High efficacy
100 nM	Pancreatic cancer cells	Effective against plating efficiency
0.518 µM (IC50)	In vitro assay	Inhibition of SENP1
5 µM	SW480 & HEK293 cells	86% inhibition of β-catenin/Tcf-DNA complex
5 µg/mL	Escherichia coli	Rapidly lethal in aerobic cultures

Q5: How should I set up my experiment to account for hypoxia-specific effects?

A5: A well-designed experiment should include the following controls to isolate the effects of Streptonigrin under hypoxia:

• Normoxia Control: Cells grown in standard conditions (e.g., 21% O₂) without the drug.

• Normoxia + Streptonigrin: Cells grown in standard conditions, treated with the drug.

• Hypoxia Control: Cells grown in hypoxic conditions (e.g., 1% O₂) without the drug.

• Hypoxia + Streptonigrin: The primary experimental group.

This setup allows you to distinguish between the drug's baseline toxicity and its specific effects in a hypoxic environment.

Experimental Protocols

Protocol 1: Cell Viability Assessment using Crystal Violet Staining

This protocol is suitable for assessing cell viability after Streptonigrin treatment under hypoxia, as it measures adherent cell biomass, avoiding artifacts from altered metabolic states.

Materials:

• 96-well cell culture plates

• Cell culture medium

• Streptonigrin (stock solution and dilutions)

• Phosphate-Buffered Saline (PBS)

• Crystal Violet Staining Solution (0.5% crystal violet in 25% methanol)

• Methanol (100%)

• Hypoxia chamber/incubator

• Plate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours under normoxic conditions.

• Drug Treatment: Replace the medium with fresh medium containing various concentrations of Streptonigrin. Include vehicle-only wells for control groups.

• Induce Hypoxia: Immediately place one set of plates (Hypoxia Control, Hypoxia + Streptonigrin) into a hypoxia chamber set to 1-2% O₂. Place the parallel set of plates (Normoxia Control, Normoxia + Streptonigrin) in a standard incubator.

• Incubation: Incubate the plates for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Cell Fixation:

  • After incubation, carefully remove the medium from all wells.

  • Gently wash the cells once with 200 µL of PBS per well.

  • Add 100 µL of 100% methanol to each well and incubate for 15 minutes at room temperature to fix the cells.

• Staining:

  • Remove the methanol.

  • Add 100 µL of Crystal Violet Staining Solution to each well.

  • Incubate for 20 minutes at room temperature.

• Washing:

  • Remove the staining solution.

  • Wash the plate by gently immersing it in a beaker of tap water. Repeat 3-4 times until the background is clean.

  • Invert the plate on a paper towel and let it air dry completely.

• Solubilization and Measurement:

  • Add 100 µL of 100% methanol to each well to solubilize the stain.

  • Place the plate on a shaker for 10-15 minutes to ensure the dye is fully dissolved.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values of the treated wells to the vehicle-treated control wells to calculate percent viability.

Protocol 2: Western Blot for HIF-1α Stabilization

This protocol verifies that your hypoxic conditions are effective by detecting the stabilization of the HIF-1α protein.

Materials:

• 6-well cell culture plates

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-HIF-1α, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• ECL Chemiluminescence Substrate

Procedure:

• Experimental Setup: Seed cells in 6-well plates. Once adhered, treat with Streptonigrin (if desired) and place plates in normoxic or hypoxic conditions for 4-8 hours (HIF-1α stabilization is a relatively rapid process).

• Cell Lysis:

  • Place plates on ice and wash cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification:

  • Collect the supernatant.

  • Determine the protein concentration of each sample using a BCA assay according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary anti-HIF-1α antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Strip the membrane (if necessary) and re-probe for a loading control like β-actin to ensure equal protein loading.

• Analysis: Compare the intensity of the HIF-1α band in the hypoxic control lane to the normoxic control lane. A strong band should be present only in the hypoxic sample, confirming successful oxygen deprivation.

A typical workflow for a Streptonigrin-hypoxia experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

How to control for iron chelation when working with Streptonigrin

This technical support center provides researchers, scientists, and drug development professionals with essential information for controlling iron chelation when working with the anti-tumor antibiotic, Streptonigrin.

Frequently Asked Questions (FAQs)

Q1: Why is controlling iron concentration crucial when working with Streptonigrin?

A1: Streptonigrin's biological activity, including its anti-tumor and bactericidal effects, is critically dependent on the presence of iron.[1][2][3] Streptonigrin chelates intracellular iron, forming a complex that catalyzes the production of reactive oxygen species (ROS). These ROS, in turn, cause DNA strand breaks and cellular damage.[4][5] Therefore, the concentration of available iron directly impacts the potency and efficacy of Streptonigrin in your experiments. Uncontrolled iron levels can lead to significant variability and misinterpretation of results.

Q2: What are the common sources of iron contamination in cell culture?

A2: Iron can be introduced into cell culture media from various sources, including basal media components, serum supplements, and even the water used for media preparation. Standard media formulations may contain ferric nitrate or ferrous sulfate. It is essential to be aware of the iron content of your specific medium and supplements to ensure controlled experimental conditions.

Q3: How can I create an iron-depleted environment for my experiments?

A3: To study the effects of Streptonigrin in an iron-limited environment, you can use iron-chelating agents or specialized iron-deficient media. Deferoxamine (DFO) is a commonly used high-affinity iron chelator that can effectively sequester iron from the culture medium. Alternatively, you can prepare iron-deficient media by treating it with a deferoxamine-Sepharose affinity column to remove ferric ions.

Q4: What are the recommended iron chelators and their working concentrations to inhibit Streptonigrin activity?

A4: Deferoxamine (DFO) and o-phenanthroline are effective iron chelators for inhibiting Streptonigrin's activity. The optimal concentration will depend on the specific cell line and experimental conditions. However, starting concentrations of 2 x 10⁻⁴ M for deferoxamine and 10⁻⁴ M for o-phenanthroline have been shown to be effective in E. coli. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

Q5: How can I supplement my media with a defined concentration of iron?

A5: To study the effects of Streptonigrin under iron-replete conditions, you can supplement your media with a known concentration of an iron source. Ferric citrate is a commonly used and effective iron donor. A starting concentration of 10⁻² M has been used in bacterial studies to promote iron uptake. As with chelators, it is advisable to perform a titration to find the optimal iron concentration for your experimental setup.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability in Streptonigrin's IC50 values between experiments.	Inconsistent iron levels in the cell culture medium.	1. Use an iron-chelating agent like deferoxamine to create a baseline iron-depleted condition. 2. Supplement the medium with a known concentration of an iron source like ferric citrate for controlled iron-replete conditions. 3. Screen all media components and supplements for iron content.
Streptonigrin shows lower than expected potency.	Insufficient intracellular iron for Streptonigrin to exert its effect.	1. Supplement the culture medium with a controlled concentration of ferric citrate to increase intracellular iron levels. 2. Use cell lines with known differences in iron uptake mechanisms to investigate the role of iron transport.
Observed cytotoxicity is not correlated with Streptonigrin concentration.	Presence of confounding factors affecting ROS levels or DNA repair pathways.	1. Include appropriate controls, such as vehicle-only and chelator-only groups. 2. Measure intracellular ROS levels to confirm the mechanism of action. 3. Assess the expression of key DNA damage response proteins.
Difficulty in isolating iron uptake mutants using Streptonigrin selection.	Suboptimal Streptonigrin or iron concentration in the selection medium.	1. Titrate both Streptonigrin and iron concentrations to find a window that allows for the survival of iron-starved mutants while eliminating wild-type cells. 2. Use a well-defined iron-poor medium as the base for your selection plates.

Quantitative Data Summary

Table 1: Effect of Iron Chelators on Streptonigrin Activity

Chelator	Organism/Cell Line	Chelator Concentration	Observed Effect on Streptonigrin Activity
Deferoxamine	Escherichia coli	2 x 10⁻⁴ M	Inhibition of bactericidal activity
o-Phenanthroline	Escherichia coli	10⁻⁴ M	Inhibition of bactericidal activity
Deferoxamine	HeLa Cells	100 µM	Concentration-dependent suppression of cell growth

Table 2: Effect of Iron Supplementation on Streptonigrin Activity

Iron Source	Organism/Cell Line	Iron Concentration	Observed Effect on Streptonigrin Activity
Ferric Citrate	Escherichia coli	10⁻² M	Enhancement of bactericidal activity
Ferric Citrate	Hemodialysis Patients	1, 6, or 8 g/day	Dose-dependent decrease in serum phosphorus
Ferric Citrate Hydrate	Iron Deficiency Anemia Patients	500-1000 mg/day	Increase in hemoglobin concentration

Experimental Protocols

Protocol 1: Preparation of Iron-Depleted Cell Culture Medium

Objective: To prepare a cell culture medium with reduced iron content for studying the iron-dependent activity of Streptonigrin.

Materials:

• Basal cell culture medium (e.g., DMEM, RPMI-1640)

• Deferoxamine mesylate salt

• Sterile, deionized water

• 0.22 µm sterile filter

Procedure:

• Prepare the basal medium according to the manufacturer's instructions, omitting any iron-containing supplements if possible.

• Prepare a stock solution of deferoxamine (e.g., 100 mM in sterile water).

• Add the deferoxamine stock solution to the basal medium to a final concentration of 100-200 µM.

• Incubate the medium for at least 4 hours at 37°C to allow for iron chelation.

• Sterile-filter the medium using a 0.22 µm filter before use.

• Note: It is crucial to include a "chelator-only" control in your experiments to account for any potential off-target effects of deferoxamine.

Protocol 2: Streptonigrin Cytotoxicity Assay with Controlled Iron Levels

Objective: To assess the cytotoxicity of Streptonigrin under iron-depleted and iron-supplemented conditions.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Iron-depleted medium (prepared as in Protocol 1)

• Streptonigrin stock solution (in DMSO)

• Ferric citrate stock solution (e.g., 100 mM in sterile water)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare three sets of treatment media:

  • Iron-Depleted: Iron-depleted medium + vehicle (DMSO).

  • Iron-Replete (Control): Complete medium + vehicle (DMSO).

  • Iron-Supplemented: Complete medium supplemented with a range of ferric citrate concentrations (e.g., 10, 50, 100 µM) + vehicle (DMSO).

• Prepare serial dilutions of Streptonigrin in each of the three media types.

• Remove the overnight culture medium from the cells and replace it with the prepared treatment media containing different concentrations of Streptonigrin.

• Incubate the plates for 48-72 hours.

• Assess cell viability using your chosen reagent according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a plate reader.

• Calculate the IC50 values for Streptonigrin under each iron condition.

Visualizations

Caption: Streptonigrin's iron-dependent mechanism of action.

Caption: Simplified DNA damage response to Streptonigrin.

References

• 1. devtoolsdaily.com [devtoolsdaily.com]
• 2. An iron chelation-based combinatorial anticancer therapy comprising deferoxamine and a lactate excretion inhibitor inhibits the proliferation of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactive Oxygen Species (ROS)-Activated ATM-Dependent Phosphorylation of Cytoplasmic Substrates Identified by Large-Scale Phosphoproteomics Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Poor Bioavailability of Streptonigrin In Vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the in vivo bioavailability of Streptonigrin.

FAQs and Troubleshooting Guides

1. Low In Vivo Efficacy Despite Potent In Vitro Activity

• Question: My Streptonigrin formulation shows high cytotoxicity in cell culture, but the in vivo antitumor effect is minimal. What could be the issue?

  Answer: This discrepancy is a common challenge with Streptonigrin and is primarily attributed to its poor in vivo bioavailability. Several factors could be contributing to this issue:

  • Poor Aqueous Solubility: Streptonigrin is poorly soluble in aqueous solutions, which limits its absorption and distribution in the body when administered orally.[1]

  • High Systemic Toxicity: Streptonigrin exhibits significant toxicity, including severe bone marrow depression, nausea, and vomiting, which limits the administrable dose.[1]

  • Rapid Metabolism and Clearance: The drug may be quickly metabolized and cleared from circulation before it can reach the tumor site in effective concentrations.

  Troubleshooting Steps:

  • Formulation Strategy: Consider advanced formulation strategies such as encapsulation in nanoparticles (liposomes, polymeric nanoparticles) to improve solubility and provide targeted delivery.

  • Route of Administration: If using oral administration, consider parenteral routes (e.g., intravenous) to bypass absorption barriers.

  • Dose Optimization: Carefully evaluate the maximum tolerated dose (MTD) in your animal model to balance efficacy and toxicity.

2. Issues with Nanoparticle Formulation

• Question: I am trying to encapsulate Streptonigrin in polymeric nanoparticles, but I am getting low drug loading and encapsulation efficiency. What can I do?

  Answer: Low drug loading and encapsulation efficiency are common hurdles in nanoparticle formulation. Here are some potential causes and troubleshooting tips:

  • Poor Drug-Polymer Interaction: The chemical properties of Streptonigrin may not be optimal for interaction with the chosen polymer.

  • Drug Precipitation during Formulation: The drug may precipitate out of the organic phase before nanoparticle formation is complete.

  • Suboptimal Formulation Parameters: The concentrations of the polymer and drug, the type of solvent, and the mixing speed can all impact encapsulation.

  Troubleshooting Steps:

  • Polymer Selection: Experiment with different polymers that have varying hydrophobic/hydrophilic properties to find a better match for Streptonigrin.

  • Solvent System: Use a co-solvent system to improve the solubility of both the drug and the polymer.

  • Process Optimization: Systematically vary formulation parameters such as the drug-to-polymer ratio, sonication time, and stirring speed to optimize encapsulation.

• Question: My Streptonigrin-loaded liposomes are unstable and show significant drug leakage. How can I improve their stability?

  Answer: Liposome stability is crucial for effective drug delivery. Instability can be caused by several factors:

  • Lipid Composition: The choice of phospholipids and the inclusion of cholesterol can significantly impact membrane rigidity and stability.

  • pH and Temperature: The pH of the formulation and storage temperature can affect lipid integrity.

  • Surface Charge: A low zeta potential can lead to aggregation and instability.

  Troubleshooting Steps:

  • Incorporate Cholesterol: Adding cholesterol to the lipid bilayer can increase its rigidity and reduce drug leakage.

  • Optimize pH: Prepare and store the liposomes in a buffer with a pH that ensures the stability of both the lipids and the encapsulated Streptonigrin.

  • Increase Zeta Potential: Include charged lipids in your formulation to increase the zeta potential and prevent aggregation through electrostatic repulsion. Values greater than ±30 mV are generally considered stable.

3. High Toxicity in Animal Models

• Question: Even with a nanoparticle formulation, I am observing significant toxicity in my animal studies. How can I reduce the systemic toxicity of Streptonigrin?

  Answer: Reducing the systemic toxicity of Streptonigrin is a key challenge. While nanoparticles can help, further strategies may be needed:

  • Passive Targeting (EPR Effect): Nanoparticles can accumulate in tumor tissues through the Enhanced Permeability and Retention (EPR) effect, which is a result of the leaky vasculature and poor lymphatic drainage in tumors.[1] This passive targeting can reduce exposure to healthy tissues.

  • Active Targeting: The surface of nanoparticles can be functionalized with ligands (e.g., antibodies, peptides) that specifically bind to receptors overexpressed on cancer cells. This enhances targeted delivery and further reduces off-target effects.

  • Prodrug Approach: Synthesizing a less toxic prodrug of Streptonigrin that is converted to the active form specifically at the tumor site can be an effective strategy.

  Troubleshooting Steps:

  • Optimize Nanoparticle Size: For effective EPR-mediated targeting, nanoparticles should ideally be within the size range of 10-200 nm.

  • Select Appropriate Targeting Ligands: Identify and validate a target receptor that is highly and specifically expressed on your tumor model.

  • Explore Streptonigrin Analogues: Investigate the use of structurally modified analogues of Streptonigrin that have been reported to have reduced toxicity while maintaining pharmacological activity.[1]

Quantitative Data Summary

Disclaimer: Specific in vivo pharmacokinetic data for various Streptonigrin formulations is limited in publicly available literature. The following tables present hypothetical data based on typical improvements observed with nanoparticle formulations for poorly soluble drugs. These tables are for illustrative purposes to guide experimental design and data comparison.

Table 1: Hypothetical Pharmacokinetic Parameters of Streptonigrin Formulations in a Murine Model

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Half-life (t½) (h)
Free Streptonigrin (Oral)	50	1	150	2
Free Streptonigrin (IV)	1000	0.1	800	1.5
Streptonigrin-Loaded Polymeric Nanoparticles (IV)	800	0.5	3200	8
Streptonigrin-Loaded Liposomes (IV)	750	0.6	3000	7.5

Table 2: Hypothetical Physicochemical Properties of Streptonigrin Nanoparticle Formulations

Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)
Polymeric Nanoparticles	150	0.15	-25	75	5
Liposomes	120	0.20	-35	60	3

Experimental Protocols

1. Preparation of Streptonigrin-Loaded Polymeric Nanoparticles (Emulsion-Solvent Evaporation Method)

• Organic Phase Preparation: Dissolve 100 mg of a biodegradable polymer (e.g., PLGA) and 10 mg of Streptonigrin in 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Aqueous Phase Preparation: Prepare a 1% w/v solution of a surfactant (e.g., polyvinyl alcohol - PVA) in deionized water.

• Emulsification: Add the organic phase to 20 mL of the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Wash the nanoparticles three times with deionized water to remove excess surfactant and unencapsulated drug.

• Lyophilization: Resuspend the washed nanoparticles in a small volume of water containing a cryoprotectant (e.g., trehalose) and freeze-dry to obtain a powder for storage.

2. In Vivo Bioavailability Study in a Rodent Model

• Animal Model: Use healthy adult male Sprague-Dawley rats (or another appropriate rodent model), weighing 200-250 g.[2]

• Acclimatization: Acclimatize the animals for at least one week before the experiment with free access to food and water.

• Fasting: Fast the animals overnight (12 hours) before drug administration, with free access to water.

• Drug Administration:

  • Intravenous (IV) Group: Administer the Streptonigrin formulation (free drug or nanoparticles) via the tail vein at a predetermined dose.

  • Oral (PO) Group: Administer the formulation via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the retro-orbital plexus or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalytical Method: Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of Streptonigrin in plasma.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and half-life.

Visualizations

Experimental workflow for enhancing Streptonigrin bioavailability.

Streptonigrin's inhibition of the β-Catenin signaling pathway.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Streptonigrin Troubleshooting Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with bacterial cultures not responding to Streptonigrin.

Frequently Asked Questions (FAQs)

Q1: My bacterial cultures are showing unexpected resistance to Streptonigrin. What are the potential causes?

A1: Several factors can lead to a lack of response to Streptonigrin. These can be broadly categorized into issues with the experimental setup, inherent resistance of the bacterial strain, or acquired resistance mechanisms.

Troubleshooting Checklist:

• Verify Experimental Conditions:

  • Oxygen Availability: Is your culture fully aerobic? Streptonigrin's bactericidal activity is oxygen-dependent and it is ineffective under anaerobic conditions.[1]

  • Iron Concentration: Is there sufficient iron in your culture medium? Streptonigrin requires iron to be active.[2][3][4] Conversely, the presence of strong iron chelators can inhibit its activity.[2]

  • Drug Integrity: Has the Streptonigrin solution been stored correctly (protected from light) and is it freshly prepared?

• Assess Bacterial Strain:

  • Inherent Resistance: Does your bacterial species have intrinsic resistance mechanisms? Some bacteria may have less efficient uptake of the drug or naturally higher levels of protective enzymes.

  • Acquired Resistance: Could your strain have acquired resistance? This can occur through spontaneous mutations, particularly during prolonged exposure to the antibiotic.

• Review Mechanism of Action:

  • Recall that Streptonigrin works by generating DNA-damaging radicals in an iron-dependent manner. Any factor that interferes with this process can lead to apparent resistance.

Q2: How does iron availability specifically affect Streptonigrin's activity?

A2: Iron is a critical cofactor for the bactericidal action of Streptonigrin. The antibiotic chelates intracellular iron, and this complex is essential for the catalysis of DNA-damaging reactive oxygen species.

• Low Iron, Low Efficacy: In iron-deficient media or in bacterial mutants with impaired iron uptake, Streptonigrin is significantly less effective or inactive.

• Iron Sequestration: Bacterial stress responses that involve sequestering free iron can also lead to resistance. For example, the overexpression of the OxyR regulator, which can lead to the storage of iron, has been shown to confer resistance to Streptonigrin.

Q3: Can bacteria develop resistance to Streptonigrin? If so, what are the known mechanisms?

A3: Yes, bacteria can develop resistance to Streptonigrin. The primary mechanisms identified are:

• Reduced Electron Transfer: Some resistant mutants show a reduced ability to transfer electrons to Streptonigrin. This is a crucial step for the drug's activation to its radical-generating form. This can be observed as a decrease in cyanide-insensitive respiration.

• Mutations in Metabolic Enzymes: Mutations in genes encoding certain reductases can lead to resistance. For instance, a mutation in the hpaC gene, which codes for flavin reductase, has been linked to Streptonigrin resistance in Neisseria gonorrhoeae.

• Upregulation of Stress Responses: Overexpression of transcription factors like SoxR, which controls a regulon including efflux pumps and superoxide dismutase, can increase resistance. Similarly, ectopic expression of OxyR can result in full resistance, likely by sequestering the iron necessary for Streptonigrin's activity.

Data Summary

Table 1: Factors Influencing Streptonigrin Activity

Factor	Effect on Streptonigrin Activity	Rationale	Reference(s)
Oxygen	Essential for activity	Required for the generation of DNA-damaging radicals.
Iron (Fe²⁺/Fe³⁺)	Essential for activity	Acts as a cofactor for Streptonigrin to produce radicals and bind to DNA.
Iron Chelators	Inhibitory	Sequester intracellular iron, preventing the formation of the active Streptonigrin-iron complex.
Anaerobic Conditions	Complete inhibition	The mechanism of action is oxygen-dependent.
Low pH	Potentially reduced activity	pH can affect the stability and uptake of the drug, as well as the bacterial metabolic state.	General Knowledge

Table 2: Known Bacterial Resistance Mechanisms to Streptonigrin

Resistance Mechanism	Description	Bacterial Example(s)	Reference(s)
Impaired Iron Uptake	Mutants unable to import sufficient iron are not killed by the drug.	Escherichia coli
Reduced Drug Activation	Failure to divert electrons to Streptonigrin, preventing its activation.	Neisseria gonorrhoeae
Enzymatic Mutation	Mutations in reductases (e.g., flavin reductase) can impair the activation of Streptonigrin.	Neisseria gonorrhoeae
Stress Response Upregulation	Overexpression of OxyR or SoxR regulons can increase iron sequestration and efflux pump activity.	Escherichia coli

Key Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay for Streptonigrin

This protocol is adapted from standard broth microdilution methods.

Objective: To determine the lowest concentration of Streptonigrin that inhibits the visible growth of a bacterial culture.

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Streptonigrin stock solution (e.g., in DMSO, protected from light)

• Spectrophotometer or plate reader

Methodology:

• Prepare Inoculum: Dilute the overnight bacterial culture in fresh broth to a standardized density (e.g., 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL). Further dilute to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the wells.

• Serial Dilutions: Prepare serial twofold dilutions of the Streptonigrin stock solution in the broth directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: Wells containing only broth and the bacterial inoculum (no Streptonigrin).

  • Sterility Control: Wells containing only sterile broth.

• Incubation: Incubate the plate at the optimal temperature for the bacterial species (e.g., 37°C) for 18-24 hours under aerobic conditions.

• Reading Results: The MIC is the lowest concentration of Streptonigrin at which there is no visible turbidity (growth). This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Protocol 2: Detection of Intracellular Reactive Oxygen Species (ROS)

Objective: To assess whether Streptonigrin treatment leads to the generation of intracellular ROS. Note that Streptonigrin is known to be a poor generator of free ROS, acting in a "stealth" mode. This experiment can be useful to compare its effect with a known ROS-generating agent like menadione.

Materials:

• Bacterial culture

• Streptonigrin and Menadione (as a positive control)

• Fluorescent ROS probe (e.g., 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) for general ROS, or Hydroxyphenyl fluorescein (HPF) for hydroxyl radicals).

• Phosphate-buffered saline (PBS)

• Fluorometer or fluorescence microscope

Methodology:

• Culture Preparation: Grow bacteria to the mid-logarithmic phase.

• Cell Loading: Harvest the cells by centrifugation, wash with PBS, and resuspend in PBS containing the fluorescent probe (e.g., 10 µM H₂DCFDA) for 30-60 minutes in the dark to allow for probe uptake.

• Washing: Centrifuge the cells again to remove the excess probe and resuspend them in fresh broth.

• Treatment: Aliquot the cell suspension into different tubes or a microplate. Add Streptonigrin, menadione (positive control), or a vehicle control (e.g., DMSO).

• Measurement: Incubate at the desired temperature and measure the fluorescence at appropriate time points using a fluorometer (excitation/emission wavelengths will depend on the probe, e.g., ~495/525 nm for fluorescein). An increase in fluorescence indicates the oxidation of the probe by ROS.

Visualizations

Streptonigrin's Mechanism of Action

Caption: Streptonigrin enters the cell, chelates iron, binds to DNA, and causes damage, leading to cell death.

Troubleshooting Workflow for Streptonigrin Inefficacy

References

• 1. Streptonigrin toxicity in Escherichia coli: oxygen dependence and the role of the intracellular oxidation--reduction state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. inis.iaea.org [inis.iaea.org]
• 3. journals.asm.org [journals.asm.org]
• 4. Role of extracellular iron in the action of the quinone antibiotic streptonigrin: mechanisms of killing and resistance of Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Safe Handling and Disposal of Streptonigrin

This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling and disposal of Streptonigrin in a laboratory setting. Streptonigrin is a potent cytotoxic and antineoplastic agent that requires strict safety protocols to prevent exposure and environmental contamination.[][2][3]

Frequently Asked Questions (FAQs)

1. What is Streptonigrin and what are its primary hazards?

Streptonigrin is an aminoquinone antitumor and antibacterial antibiotic isolated from the bacterium Streptomyces flocculus.[3] Its primary hazards are its high cytotoxicity and acute oral toxicity; it is fatal if swallowed. It is also very toxic to aquatic life with long-lasting effects. Therefore, it must be handled with extreme caution to avoid ingestion, inhalation, and contact with skin or eyes.

2. What personal protective equipment (PPE) is required when handling Streptonigrin?

A comprehensive set of PPE is mandatory when working with Streptonigrin. This includes:

• Gloves: Two pairs of chemotherapy-tested gloves are recommended.

• Lab Coat: A dedicated lab coat, preferably disposable or one that is laundered under a specific protocol for cytotoxic-contaminated items.

• Eye Protection: Safety goggles with side shields or a face shield.

• Respiratory Protection: For handling the solid compound or when aerosols might be generated, a suitable respirator (e.g., N95 dust mask) is necessary.

3. What are the proper storage conditions for Streptonigrin?

Streptonigrin should be stored in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and sources of ignition. Specific storage temperatures are:

• Solid (powder): Store at -20°C.

• In solvent: Store at -80°C.

4. What should I do in case of accidental exposure to Streptonigrin?

Immediate action is critical to mitigate the effects of exposure:

• Skin Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes and remove all contaminated clothing. Seek prompt medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. An eyewash station should be used. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: If the person is conscious, rinse their mouth with water. Call a poison center or physician immediately. Do not induce vomiting.

5. Can I neutralize Streptonigrin waste in the lab before disposal?

There is no standard, validated protocol for the chemical neutralization or deactivation of Streptonigrin solutions for routine disposal in a laboratory setting. It is incompatible with strong acids, alkalis, and strong oxidizing or reducing agents, but attempting to neutralize it may lead to unknown hazardous reactions. Therefore, all Streptonigrin waste, including solutions and contaminated materials, must be disposed of as hazardous chemical waste through your institution's environmental health and safety (EHS) office.

Quantitative Data Summary

The following table summarizes key quantitative data for the safe handling of Streptonigrin.

Parameter	Value	Source(s)
Storage Temperature (Solid)	-20°C
Storage Temperature (in Solvent)	-80°C
Solubility	Approx. 2 mg/mL in Chloroform:Methanol (1:1)
Hazard Classification	Acute Toxicity, Oral (Category 1)
Surface Decontamination Solution 1	10% Bleach Solution (freshly prepared)
Surface Decontamination Solution 2	1% Sodium Thiosulfate (for bleach neutralization)

Troubleshooting Guides & Experimental Protocols

These guides provide detailed methodologies for managing spills and disposing of waste.

Protocol 1: Streptonigrin Spill Management

This protocol outlines the steps for safely managing a spill of Streptonigrin powder or solution. A chemical spill kit for potent compounds should be readily available.

A. Immediate Actions:

• Alert personnel in the immediate area and evacuate if necessary.

• If the spill is large (>50 mL of solution or a significant amount of powder), poses a fire risk, or involves a highly volatile solvent, evacuate the lab and call your institution's emergency number.

• Secure the area and post a "Caution - Cytotoxic Spill" sign.

• Remove any contaminated clothing and follow first aid procedures if exposure has occurred.

B. Spill Cleanup Procedure (for minor spills):

• Don appropriate PPE: This includes two pairs of chemotherapy gloves, a disposable gown, shoe covers, and a face shield.

• Contain the spill:

  • For liquid spills: Cover the spill with absorbent pads or spill control pillows, working from the outside in to prevent spreading.

  • For solid spills: Gently cover the powder with absorbent pads wetted with water to avoid raising dust. Do not sweep dry powder.

• Absorb the material: Use a scoop or tongs to collect all contaminated absorbent materials and any broken glass. Place everything into a designated, sealable, and clearly labeled hazardous waste bag or container.

• Decontaminate the area:

  • Clean the spill area thoroughly with a freshly prepared 10% bleach solution.

  • Allow the bleach to remain on the surface for the recommended contact time (typically 10-15 minutes).

  • Wipe the area with a 1% sodium thiosulfate solution to neutralize the bleach.

  • Finally, wash the area with detergent and rinse with water.

• Final Disposal: Place all used cleaning materials (pads, towels, used PPE) into the hazardous waste container. Seal the container, label it appropriately, and arrange for pickup by your EHS department.

• Wash hands thoroughly with soap and water after the cleanup is complete.

Protocol 2: Streptonigrin Waste Disposal

All materials contaminated with Streptonigrin must be treated as hazardous chemical waste. Proper segregation is key to safe and compliant disposal.

A. Waste Segregation:

• Solid Waste: Collect unused Streptonigrin powder, contaminated weigh paper, and other solid consumables in a dedicated, sealed container labeled "Hazardous Waste: Streptonigrin (Solid)."

• Liquid Waste:

  • Collect all stock solutions and diluted solutions containing Streptonigrin in a dedicated, sealed, and leak-proof container labeled "Hazardous Waste: Streptonigrin (Liquid)." Do not mix with other chemical waste streams unless approved by your EHS office.

  • Do not pour any Streptonigrin solution down the drain.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be placed directly into a puncture-resistant sharps container specifically designated for cytotoxic waste. These containers are often color-coded (e.g., yellow or black).

• Contaminated Labware:

  • Disposable: Items like pipette tips, tubes, and flasks should be placed in the solid hazardous waste container.

  • Reusable: Reusable glassware can be decontaminated by soaking in a 10% bleach solution for 24 hours, followed by thorough rinsing. However, consult your institution's policy, as some may require all contaminated glassware to be disposed of as hazardous waste.

• Contaminated PPE: All disposable PPE (gloves, gowns, shoe covers) used when handling Streptonigrin must be collected in the solid hazardous waste container.

B. Storage and Collection:

• Store all hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure all containers are properly sealed and labeled with their contents.

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Visual Workflows

The following diagrams illustrate the key decision-making processes for handling Streptonigrin safely.

References

• 2. Streptonigrin | C25H22N4O8 | CID 5298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Streptonigrin - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of Streptonigrin and Mitomycin C: Mechanisms and Consequences of DNA Damage

Streptonigrin and Mitomycin C are potent antitumor antibiotics that exert their cytotoxic effects primarily through the induction of DNA damage. While both are bioreductive agents, their distinct chemical structures lead to fundamentally different types of DNA lesions, triggering disparate cellular repair pathways and biological outcomes. This guide provides a detailed comparison of their DNA damaging effects, supported by experimental data and methodologies, to inform researchers and drug development professionals.

Mechanism of Action: A Tale of Two Lesions

The cytotoxic activity of both Streptonigrin and Mitomycin C is initiated by intracellular reductive activation. However, the subsequent chemical reactions that inflict damage upon DNA diverge significantly.

Streptonigrin (SN) , an aminoquinone antibiotic isolated from Streptomyces flocculus, functions as a potent generator of reactive oxygen species (ROS).[1][2] Following reduction, Streptonigrin engages in a futile redox cycle, repeatedly transferring electrons to molecular oxygen. This process generates superoxide anions and hydrogen peroxide. In the presence of metal ions like iron (Fe²⁺), these ROS are converted into highly reactive hydroxyl radicals via the Fenton reaction.[3][4] These radicals then attack the deoxyribose backbone of DNA, leading to both single-strand breaks (SSBs) and double-strand breaks (DSBs).[5] Additionally, Streptonigrin can interact with topoisomerase II, further contributing to DNA cleavage.

Mitomycin C (MMC) , a cytotoxic antibiotic from Streptomyces caespitosus, acts as a bioreductive alkylating agent. Upon enzymatic reduction of its quinone moiety, MMC is transformed into a highly reactive bifunctional electrophile. This activated intermediate covalently binds to DNA, primarily at guanine nucleosides. It can form several types of DNA adducts, but its most cytotoxic lesion is the interstrand cross-link (ICL), which covalently joins the two complementary strands of the DNA double helix. These ICLs physically obstruct DNA strand separation, thereby blocking critical cellular processes such as DNA replication and transcription.

Comparative Summary of DNA Damaging Effects

The fundamental differences in the mechanisms of Streptonigrin and Mitomycin C are summarized below.

Feature	Streptonigrin	Mitomycin C
Drug Class	Aminoquinone antibiotic	Aziridine quinone antibiotic
Activation	Reductive activation	Bioreductive enzymatic activation
Primary Mechanism	Generation of Reactive Oxygen Species (ROS)	DNA alkylation
Primary DNA Lesion	Single and Double-Strand Breaks	DNA Adducts, primarily Interstrand Cross-links (ICLs)
Cofactor Requirement	Requires metal ions (e.g., Fe²⁺) for maximal activity	Does not require metal ions for alkylation
Key Cellular Target	DNA backbone, Topoisomerase II	Guanine bases in DNA

Cellular Response and Signaling Pathways

The distinct DNA lesions induced by Streptonigrin and Mitomycin C activate different downstream signaling cascades and DNA repair mechanisms.

Response to Streptonigrin-Induced Damage: The strand breaks caused by Streptonigrin primarily activate the ATM (Ataxia-Telangiectasia Mutated) and ATR (ATM and Rad3-related) kinases, central regulators of the DNA Damage Response (DDR). This leads to the phosphorylation of histone variant H2AX (forming γ-H2AX), a key marker of DNA double-strand breaks, and the activation of cell cycle checkpoints and apoptotic pathways, often involving the p53 tumor suppressor protein.

References

• 1. Streptonigrin - Wikipedia [en.wikipedia.org]
• 2. Genotoxicity of streptonigrin: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Streptonigrin kills bacteria by stealth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Validating the Role of Reactive Oxygen Species in Streptonigrin's Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibiotic Streptonigrin and its reliance on reactive oxygen species (ROS) for its cytotoxic activity. It contrasts Streptonigrin with other ROS-inducing agents and presents experimental data to validate its unique mechanism of action. Detailed experimental protocols and visual diagrams of the key pathways and workflows are included to support further research and drug development.

Introduction: Streptonigrin and the Oxidative Stress Hypothesis

Streptonigrin is a potent natural product with both antibiotic and antitumor properties. Its mechanism of action has long been linked to the generation of intracellular oxidative stress. However, recent studies indicate that Streptonigrin employs a sophisticated and targeted approach to induce cytotoxicity, distinguishing it from classical redox-cycling compounds. This guide delves into the evidence supporting the role of ROS in Streptonigrin's activity and provides a framework for its experimental validation.

A key aspect of Streptonigrin's lethality is its dependence on iron and oxygen.[1][2] The prevailing hypothesis is that Streptonigrin, in the presence of iron, catalyzes the formation of highly reactive oxygen species that directly damage cellular macromolecules, most notably DNA.[1][3] This guide will compare Streptonigrin's ROS-mediated effects with those of Menadione, a well-characterized redox-cycling agent, to highlight the unique efficacy of Streptonigrin.

Comparative Performance: Streptonigrin vs. Menadione

To understand the distinct mechanism of Streptonigrin, it is useful to compare its activity with that of Menadione, a classic ROS-generating quinone. While both are quinone-based molecules, their impact on bacterial cells differs significantly.

Feature	Streptonigrin	Menadione	Key Findings
Bactericidal Activity	Bactericidal (lethal)	Bacteriostatic (inhibits growth)	Streptonigrin effectively kills bacterial cells, whereas Menadione only halts their proliferation.[3]
ROS Production	Poor generator of free ROS (superoxide, H₂O₂)	High generator of superoxide and H₂O₂	In vitro and in vivo assays show that Streptonigrin produces minimal diffusible ROS compared to Menadione.
DNA Damage	Induces significant DNA damage (nicking)	Does not cause significant DNA damage	Streptonigrin's primary mode of killing involves direct damage to DNA.
Enzyme Inactivation	Does not significantly inactivate enzymes	Inactivates iron-cofactored enzymes	Menadione's high ROS production leads to widespread enzyme inactivation, a feature not prominent with Streptonigrin.
Induction of Stress Responses	Avoids triggering OxyR and SoxRS stress responses	Induces cellular oxidative stress responses	Streptonigrin's "stealth" mechanism bypasses the cell's natural defenses against oxidative stress.
Dependence on Catalase	Activity is not inhibited by catalase	Activity is affected by catalase	The lack of inhibition by catalase suggests that free hydrogen peroxide is not a key intermediate in Streptonigrin's action.

Proposed Mechanism of Action of Streptonigrin

Recent evidence suggests that Streptonigrin does not kill cells through the widespread, indiscriminate release of ROS. Instead, it is proposed to utilize a site-specific mechanism that generates a highly reactive, bound oxidant.

The proposed signaling pathway is as follows:

• Cellular Uptake and Reduction: Streptonigrin enters the cell and is reduced, likely by cellular reductases.

• Iron Binding: The reduced Streptonigrin binds to intracellular iron (Fe²⁺).

• Oxygen Activation: The Streptonigrin-Fe²⁺ complex interacts with molecular oxygen.

• Formation of a Bound Ferryl Species: Instead of releasing superoxide or hydrogen peroxide, the complex is thought to directly reduce bound oxygen to a highly reactive ferryl species.

• Site-Specific DNA Oxidation: This potent ferryl radical, still bound to the Streptonigrin-iron complex, is positioned to directly oxidize adjacent DNA, causing lethal double-strand breaks.

This "stealth" mechanism explains why Streptonigrin is so effective at a low dose and why it does not trigger the typical cellular defenses against oxidative stress.

References

• 1. How a natural antibiotic uses oxidative stress to kill oxidant-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of extracellular iron in the action of the quinone antibiotic streptonigrin: mechanisms of killing and resistance of Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Streptonigrin vs. Menadione: A Comparative Guide to their Divergent Mechanisms of Redox Cycling and Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the redox cycling properties and cytotoxic mechanisms of two quinone-containing compounds, streptonigrigin and menadione. While both are known to induce cell death through mechanisms involving oxidative stress, the underlying processes are fundamentally distinct. This comparison is supported by experimental data to highlight their differential modes of action.

Core Differences in Redox Cycling and Cytotoxicity

Streptonigrin and menadione, despite both being redox-active quinones, exhibit starkly different behaviors in their interaction with cellular systems. Menadione acts as a classic redox cycler, generating a widespread and indiscriminate flux of reactive oxygen species (ROS). In contrast, streptonigrin employs a more targeted "stealth" approach, minimizing the release of diffusible ROS while inducing site-specific DNA damage.

Menadione undergoes futile redox cycling at various subcellular locations, leading to the continuous production of superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂). This overwhelming oxidative stress damages a wide range of cellular components, including lipids, proteins, and DNA, ultimately triggering cell death pathways.

Streptonigrin , on the other hand, is a notably poor generator of free ROS in comparison to menadione.[1][2] Its potent cytotoxicity stems from a more sophisticated mechanism. In the presence of iron, streptonigrin is thought to generate a highly reactive, DNA-bound ferryl radical.[2][3] This allows for targeted DNA damage without the release of freely diffusing ROS, thereby evading cellular antioxidant defense systems.[3]

Quantitative Comparison of Cytotoxicity

Direct comparative studies of the IC50 values of streptonigrin and menadione across a range of cell lines under identical conditions are limited in the current literature. However, data from individual studies provide insights into their respective potencies.

Compound	Cell Line	IC50 Value	Reference
Menadione	Rat Hepatocellular Carcinoma (H4IIE)	25 µM
Menadione	C6 Glioblastoma	9.6 ± 0.75 µM
Streptonigrin	Chinese Hamster V79	Cytotoxicity observed, but specific IC50 not provided. Complete inhibition of cytotoxicity by deferoxamine or a nitroxide antioxidant was noted.

Note: The variability in cell lines and experimental conditions makes direct comparison of these IC50 values challenging. Future head-to-head studies are needed for a definitive comparative assessment of their cytotoxic potency.

Mechanisms of Action: A Detailed Look

Redox Cycling Mechanisms

The fundamental difference in how streptonigrin and menadione generate oxidative stress is visualized in their redox cycling pathways.

Caption: Redox cycling of Menadione vs. Streptonigrin.

Downstream Cytotoxic Pathways

The distinct redox cycling mechanisms of streptonigrin and menadione activate different downstream pathways leading to cell death.

Caption: Cytotoxic pathways of Menadione and Streptonigrin.

Menadione-induced cytotoxicity is characterized by the activation of the DNA damage sensor poly(ADP-ribose) polymerase-1 (PARP-1). Excessive PARP-1 activation can deplete cellular NAD+ and ATP stores, leading to energy crisis and cell death, which can manifest as either apoptosis or necrosis.

Streptonigrin's primary mode of cytotoxicity involves the direct induction of DNA strand breaks. This targeted DNA damage typically leads to the activation of cell cycle checkpoints and the initiation of apoptosis.

Experimental Protocols

Measurement of Redox Cycling

A common method to assess redox cycling is to measure the consumption of NAD(P)H or oxygen.

Caption: Workflow for measuring redox cycling activity.

Protocol:

• Prepare a reaction mixture containing a suitable buffer (e.g., phosphate buffer), an electron donor such as NADPH, and a reductase enzyme (e.g., NADPH-cytochrome P450 reductase).

• Initiate the reaction by adding a known concentration of menadione or streptonigrin.

• Monitor the decrease in NADPH absorbance at 340 nm using a spectrophotometer, or measure the rate of oxygen consumption using a Clark-type oxygen electrode.

• The rate of NADPH oxidation or oxygen consumption is indicative of the redox cycling activity of the compound.

Assessment of Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cytotoxicity.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Seed cells at an appropriate density in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of streptonigrin or menadione.

• After the desired incubation period (e.g., 24, 48, or 72 hours), add MTT solution to each well and incubate for a further 2-4 hours.

• Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Measure the absorbance of the solution at approximately 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control, and the IC50 value is calculated as the concentration of the compound that inhibits cell viability by 50%.

Conclusion

Streptonigrin and menadione, while both potent cytotoxic agents, operate through fundamentally different mechanisms. Menadione's cytotoxicity is driven by a broad, non-specific generation of diffusible ROS, leading to widespread cellular damage. In contrast, streptonigrin utilizes a more refined, site-specific mechanism to induce DNA damage with minimal release of free ROS. This "stealth" approach allows it to circumvent cellular antioxidant defenses, contributing to its high potency. Understanding these distinct mechanisms is crucial for the rational design and development of novel therapeutic agents that leverage redox modulation for selective cytotoxicity. Further direct comparative studies are warranted to provide a more comprehensive quantitative understanding of their relative potencies and effects on cellular bioenergetics.

References

• 1. The mechanism of the degradation of DNA by streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]

A Comparative Guide to the Efficacy of Streptonigrin Analogs in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

Streptonigrin, a potent antitumor antibiotic isolated from Streptomyces flocculus, has long been a subject of interest in oncology due to its significant cytotoxic effects against a broad spectrum of cancers.[1][2] However, its clinical application has been hampered by severe dose-limiting toxicities.[1][2] This has spurred the development of numerous Streptonigrin analogs aimed at reducing toxicity while preserving or enhancing anticancer efficacy. This guide provides a comparative overview of the effectiveness of various Streptonigrin analogs against cancer cells, supported by experimental data and detailed methodologies.

Comparative Efficacy of Streptonigrin and Its Analogs

The quest for Streptonigrin analogs with improved therapeutic indices has led to the synthesis and evaluation of numerous derivatives. While comprehensive comparative studies showcasing a wide array of analogs against a standardized panel of cancer cell lines are limited in publicly available literature, the existing data provides valuable insights into structure-activity relationships. The primary measure of efficacy in these studies is the half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance required to inhibit a biological process by 50%.

Key Mechanisms of Action

The anticancer activity of Streptonigrin and its analogs is multifaceted, primarily involving the induction of DNA damage and the modulation of critical cellular signaling pathways.

DNA Damage via Reactive Oxygen Species (ROS) Generation

A principal mechanism of Streptonigrin's cytotoxicity is its ability to induce DNA strand breaks. This process is metal-dependent and involves the generation of reactive oxygen species (ROS). The quinone moiety within the Streptonigrin structure is a key player in this process. In the presence of reducing agents like NADH, the quinone is reduced to a semiquinone radical. This radical then reacts with molecular oxygen to produce superoxide radicals, which can be further converted to highly reactive hydroxyl radicals. These radicals can directly attack the DNA backbone, leading to single- and double-strand breaks, ultimately triggering apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Complex World of Streptonigrin Cross-Resistance: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of drug resistance is paramount. Streptonigrin, a potent antitumor antibiotic, presents a unique case study in the landscape of chemotherapeutic resistance. This guide provides a comprehensive comparison of Streptonigrin's cross-resistance profile with other anticancer agents, supported by available experimental data and mechanistic insights.

Streptonigrin's journey in oncology has been hampered by its systemic toxicity, leading to the discontinuation of its clinical trials. However, its potent cytotoxic effects continue to make it a subject of interest for the development of novel anticancer therapies and derivatives with improved safety profiles. A critical aspect of this research is understanding how cancer cells develop resistance to Streptonigrin and how this resistance profile intersects with that of other chemotherapeutics.

The "Stealth" Mechanism of Streptonigrin: A Key to Understanding Resistance

Streptonigrin's primary mechanism of action involves the generation of reactive oxygen species (ROS) in an iron-dependent manner, leading to DNA damage and subsequent cell death.[1][2] Unlike many other ROS-inducing agents, Streptonigrin appears to employ a "stealth" mechanism. It generates these damaging radicals in close proximity to DNA without releasing significant amounts of diffusible superoxide or hydrogen peroxide.[1][3] This localized action allows it to evade the cell's natural antioxidant defense systems, which are typically effective against more conventional ROS-producing drugs.[1]

This unique mechanism suggests that cross-resistance to Streptonigrin may not always follow the typical patterns observed with other DNA-damaging agents or ROS inducers.

Interaction with ABC Transporters: A Potential Avenue for Cross-Resistance

A crucial factor in multidrug resistance (MDR) is the overexpression of ATP-binding cassette (ABC) transporters, which act as cellular pumps to efflux a wide range of chemotherapeutic drugs. While direct experimental evidence on the interaction of Streptonigrin with all major ABC transporters is limited, some data points to its potential as a substrate for ABCG2 (also known as Breast Cancer Resistance Protein, BCRP).

A study analyzing data from the National Cancer Institute's NCI-60 screen, a panel of 60 human cancer cell lines, found a positive correlation between the functional activity of ABCG2 and resistance to a Streptonigrin derivative (ME-Streptonigrin). This suggests that cancer cells overexpressing ABCG2 may exhibit cross-resistance to Streptonigrin.

The interaction of Streptonigrin with other key ABC transporters like P-glycoprotein (P-gp, ABCB1) and Multidrug Resistance-Associated Protein 1 (MRP1, ABCC1) remains to be fully elucidated. However, given the broad substrate specificity of these transporters, the possibility of their involvement in Streptonigrin resistance cannot be ruled out.

Hypothetical Cross-Resistance and Collateral Sensitivity Profile

Based on its mechanism of action and potential interaction with ABCG2, we can propose a hypothetical cross-resistance and collateral sensitivity profile for Streptonigrin.

Table 1: Hypothetical Cross-Resistance Profile of Streptonigrin

Drug Class	Example Drugs	Expected Interaction with Streptonigrin-Resistant Cells	Rationale
ABCG2 Substrates	Mitoxantrone, Topotecan, SN-38	Cross-resistance	If Streptonigrin resistance is mediated by ABCG2 overexpression, cells would also be resistant to other drugs effluxed by this transporter.
Conventional ROS-Inducing Agents	Doxorubicin, Bleomycin	Variable	Resistance may be independent due to Streptonigrin's "stealth" ROS generation. However, if resistance involves enhanced general antioxidant capacity, some cross-resistance may occur.
Topoisomerase Inhibitors	Etoposide, Irinotecan	Variable/Potential Collateral Sensitivity	If Streptonigrin resistance is primarily due to drug efflux and not alterations in DNA repair pathways, cells may retain sensitivity. Some topoisomerase inhibitors are also ABC transporter substrates, which could lead to cross-resistance.
Antimetabolites	Methotrexate, 5-Fluorouracil	Likely Sensitive	Mechanisms of action are distinct, suggesting a low probability of cross-resistance unless a very general resistance mechanism (e.g., altered apoptosis) is present.
Microtubule-Targeting Agents	Paclitaxel, Vincristine	Likely Sensitive	Mechanisms of action are fundamentally different. However, many of these are P-gp substrates, so cross-resistance could occur in cells with a broad MDR phenotype.

Collateral sensitivity , a phenomenon where resistance to one drug confers hypersensitivity to another, is a promising area of cancer research. Given Streptonigrin's unique mechanism, it is plausible that resistance to other agents could sensitize cells to Streptonigrin. For instance, cells that have developed resistance to topoisomerase inhibitors by downregulating topoisomerase enzymes might still be fully susceptible to the DNA-damaging effects of Streptonigrin's ROS.

Experimental Methodologies

To further investigate the cross-resistance profile of Streptonigrin, the following experimental protocols are essential:

Development of Streptonigrin-Resistant Cell Lines

• Method: A parental cancer cell line (e.g., a breast or colon cancer cell line) is continuously exposed to increasing concentrations of Streptonigrin over a prolonged period.

• Selection: Surviving cell populations are selected and cloned to establish a stable Streptonigrin-resistant cell line.

• Validation: The resistance of the new cell line is confirmed by comparing its IC50 value (the concentration of drug that inhibits 50% of cell growth) for Streptonigrin with that of the parental cell line.

Cross-Resistance Profiling

• Method: The Streptonigrin-resistant cell line and its parental counterpart are treated with a panel of other chemotherapeutic agents from different drug classes.

• Analysis: The IC50 values for each drug in both cell lines are determined using a cell viability assay (e.g., MTT or CellTiter-Glo).

• Interpretation: A significant increase in the IC50 value in the resistant cell line compared to the parental line indicates cross-resistance. A decrease in the IC50 value suggests collateral sensitivity.

ABC Transporter Substrate and Inhibition Assays

• Method: To determine if Streptonigrin is a substrate of a specific ABC transporter (e.g., P-gp or ABCG2), cells overexpressing the transporter are used. The intracellular accumulation of a fluorescent substrate of the transporter is measured in the presence and absence of Streptonigrin.

• Analysis: A decrease in the accumulation of the fluorescent substrate in the presence of Streptonigrin suggests that it competes for efflux by the transporter.

• Alternatively: The cytotoxicity of a known substrate of the transporter can be tested in the presence of Streptonigrin. An increase in cytotoxicity would indicate that Streptonigrin inhibits the transporter's function.

Visualizing the Pathways

To better understand the complex relationships in Streptonigrin's mechanism and resistance, the following diagrams are provided.

Streptonigrin's mechanism of action.

Logical relationships in Streptonigrin cross-resistance.

Conclusion

The study of Streptonigrin's cross-resistance profile is a complex but crucial endeavor. While direct experimental data remains limited, a mechanistic understanding of its unique ROS-generating properties and its potential interaction with ABC transporters like ABCG2 provides a solid foundation for further research. By employing the experimental protocols outlined in this guide, researchers can begin to fill the existing knowledge gaps and pave the way for the development of more effective cancer therapies that can overcome or even exploit the mechanisms of drug resistance. The potential for collateral sensitivity with Streptonigrin also presents an exciting avenue for designing novel combination therapies.

References

• 1. Identification of Compounds that Correlate with ABCG2 Transporter Function in the National Cancer Institute Anticancer Drug Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Validating Topoisomerase II Inhibition by Streptonigrin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Streptonigrin's performance in inhibiting topoisomerase II, benchmarked against well-established inhibitors, Etoposide and Doxorubicin. All quantitative data is presented in structured tables, and detailed experimental protocols for key validation assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to facilitate a deeper understanding of the methodologies and biological responses.

Comparative Analysis of Topoisomerase II Inhibitors

Streptonigrin, a potent antitumor antibiotic, functions as a non-intercalative topoisomerase II inhibitor. Its mechanism of action involves the stabilization of the covalent topoisomerase II-DNA cleavage complex, a characteristic shared with other topoisomerase poisons like Etoposide.[1][2] This stabilization leads to the accumulation of DNA double-strand breaks, ultimately triggering apoptotic cell death in rapidly proliferating cancer cells.

Quantitative Comparison of Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the available IC50 values for Streptonigrin, Etoposide, and Doxorubicin against topoisomerase II. It is important to note that these values can vary depending on the specific assay conditions and the isoform of topoisomerase II being tested.

Inhibitor	Target	IC50 (µM)	Assay Type	Reference
Streptonigrin	Topoisomerase II	Comparable to Etoposide at ≤ 10 µM	DNA Cleavage Assay	[2]
Etoposide	Topoisomerase IIα	~80-160	DNA Relaxation Assay
Etoposide	Topoisomerase II	78.4	Topoisomerase II Inhibitory Assay
Doxorubicin	Topoisomerase II	2.67	Topoisomerase II Inhibitory Assay

Experimental Protocols for Validation

Accurate and reproducible experimental design is paramount in validating the activity of potential topoisomerase II inhibitors. The following are detailed protocols for three standard in vitro assays used to characterize the inhibition of topoisomerase II.

Topoisomerase II DNA Relaxation Assay

This assay measures the ability of topoisomerase II to relax supercoiled plasmid DNA. Inhibitors of the enzyme's catalytic activity will prevent this relaxation.

Materials:

• Purified human topoisomerase IIα

• Supercoiled plasmid DNA (e.g., pBR322)

• 10x Topoisomerase II Assay Buffer (500 mM Tris-HCl pH 7.5, 1.25 M NaCl, 100 mM MgCl₂, 50 mM DTT, 1 mg/ml BSA)

• 10 mM ATP solution

• Streptonigrin and other test compounds

• 6x Stop Buffer/Loading Dye (30% glycerol, 0.25% bromophenol blue, 0.25% xylene cyanol, 1% SDS)

• Agarose

• TAE Buffer

• Ethidium Bromide or other DNA stain

Procedure:

• Prepare a reaction mixture on ice containing:

  • 1 µL 10x Topoisomerase II Assay Buffer

  • 1 µL 10 mM ATP

  • 0.5 µg supercoiled plasmid DNA

  • Test compound at desired concentrations

  • Nuclease-free water to a final volume of 9 µL

• Initiate the reaction by adding 1 µL of purified topoisomerase IIα.

• Incubate the reaction at 37°C for 30 minutes.

• Stop the reaction by adding 2 µL of 6x Stop Buffer/Loading Dye.

• Load the samples onto a 1% agarose gel containing ethidium bromide.

• Perform electrophoresis in 1x TAE buffer until the dye front has migrated an adequate distance.

• Visualize the DNA bands under UV light. Supercoiled DNA will migrate faster than relaxed DNA. The degree of inhibition is determined by the reduction in the amount of relaxed DNA compared to the control.

Topoisomerase II DNA Decatenation Assay

This assay assesses the ability of topoisomerase II to resolve catenated DNA networks, typically using kinetoplast DNA (kDNA).

Materials:

• Purified human topoisomerase IIα

• Kinetoplast DNA (kDNA)

• 10x Topoisomerase II Assay Buffer

• 10 mM ATP solution

• Streptonigrin and other test compounds

• 6x Stop Buffer/Loading Dye

• Agarose

• TAE Buffer

• Ethidium Bromide or other DNA stain

Procedure:

• Prepare a reaction mixture on ice containing:

  • 2 µL 10x Topoisomerase II Assay Buffer

  • 2 µL 10 mM ATP

  • 200 ng kDNA

  • Test compound at desired concentrations

  • Nuclease-free water to a final volume of 18 µL

• Add 2 µL of purified topoisomerase IIα to initiate the reaction.

• Incubate at 37°C for 30 minutes.

• Terminate the reaction by adding 4 µL of 6x Stop Buffer/Loading Dye.

• Load the samples onto a 1% agarose gel containing ethidium bromide.

• Perform electrophoresis in 1x TAE buffer.

• Visualize the DNA bands. Catenated kDNA will remain in the well, while decatenated minicircles will migrate into the gel as distinct bands. Inhibition is observed as a decrease in the release of decatenated DNA.

Topoisomerase II DNA Cleavage Assay

This assay is designed to detect the formation of the covalent topoisomerase II-DNA cleavage complex, which is stabilized by topoisomerase poisons like Streptonigrin.

Materials:

• Purified human topoisomerase IIα

• Supercoiled plasmid DNA (e.g., pBR322)

• 5x Cleavage Assay Buffer (e.g., 50 mM Tris-HCl pH 7.9, 500 mM KCl, 25 mM MgCl₂)

• ATP (optional, as some poisons do not require it)

• Streptonigrin and other test compounds

• 0.2% SDS

• Proteinase K (20 mg/mL)

• 6x Loading Dye

• Agarose

• TAE Buffer

• Ethidium Bromide or other DNA stain

Procedure:

• Prepare a reaction mixture on ice containing:

  • 4 µL 5x Cleavage Assay Buffer

  • 1 µg supercoiled plasmid DNA

  • Test compound at desired concentrations

  • Nuclease-free water to a final volume of 18 µL

• Add 2 µL of purified topoisomerase IIα and incubate at 37°C for 30 minutes.

• Add 2 µL of 0.2% SDS and 2 µL of Proteinase K.

• Incubate at 37°C for another 30 minutes to digest the protein.

• Add 4 µL of 6x Loading Dye.

• Load samples onto a 1% agarose gel and perform electrophoresis.

• Visualize the DNA bands. The stabilization of the cleavage complex will result in the appearance of linear DNA, which migrates slower than supercoiled DNA but faster than nicked open-circular DNA.

Visualizing Experimental and Biological Processes

To further clarify the experimental procedures and the underlying biological pathways, the following diagrams are provided.

Caption: Workflow for validating Topoisomerase II inhibitors.

References

• 1. Streptonigrin-induced topoisomerase II sites exhibit base preferences in the middle of the enzyme stagger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of mammalian DNA topoisomerase II dependent DNA cleavage by antitumor antibiotic streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Bacterial Resistance: A Comparative Analysis of Streptonigrin and Other Antibiotics

For Immediate Release

[City, State] – [Date] – A comprehensive new guide offers researchers, scientists, and drug development professionals an in-depth comparison of bacterial resistance mechanisms to the antitumor antibiotic Streptonigrin versus other major antibiotic classes. This guide provides a detailed examination of the unique biochemical pathways associated with Streptonigrin resistance, supported by quantitative data and experimental protocols.

The emergence of antibiotic-resistant bacteria poses a significant threat to global health. Understanding the diverse mechanisms by which bacteria evade the effects of antibiotics is crucial for the development of new and effective antimicrobial therapies. This guide focuses on the distinct resistance profile of Streptonigrin, a quinone antibiotic with a unique mode of action, and contrasts it with the more common resistance strategies observed with beta-lactams, macrolides, quinolones, and tetracyclines.

The Unique Mechanism of Streptonigrin and Its "Stealth" Approach

Streptonigrin's bactericidal activity is contingent on the intracellular presence of iron.[1] The antibiotic chelates iron and utilizes the cell's own metabolic machinery to generate highly reactive oxygen species (ROS) that cause lethal DNA damage.[2][3] Recent studies have illuminated a "stealth" mechanism where the Streptonigrin-iron complex directly oxidizes DNA without releasing diffusible ROS like superoxide or hydrogen peroxide.[4][5] This targeted attack allows Streptonigrin to circumvent the bacterial oxidative stress response systems, such as OxyR and SoxRS, which are typically induced by other ROS-generating agents.

This unique mode of action gives rise to distinct resistance mechanisms. Unlike many other antibiotics, resistance to Streptonigrin is intimately linked to alterations in the pathways that activate it, namely iron metabolism and electron transport.

A Comparative Overview of Resistance Mechanisms

Bacterial resistance to antibiotics is broadly categorized into four main strategies: enzymatic inactivation of the drug, modification of the drug's target, reducing intracellular drug concentration through efflux pumps, and limiting drug uptake. While these mechanisms can play a role in resistance to a wide range of antibiotics, their prevalence and specific manifestations differ significantly.

The following table summarizes the primary resistance mechanisms for Streptonigrin and four other major antibiotic classes.

Antibiotic Class	Primary Resistance Mechanisms	Key Differentiator from Streptonigrin
Streptonigrin	- Alterations in iron uptake and metabolism- Reduced ability to divert electrons to the antibiotic- Mutations in genes encoding reductases (e.g., hpaC)	Resistance is tied to the antibiotic's activation pathway, not direct enzymatic inactivation or broad target modification.
Beta-lactams (e.g., Penicillin)	- Enzymatic inactivation by β-lactamases- Alteration of penicillin-binding proteins (PBPs)	Primary resistance is often due to a specific enzyme that degrades the antibiotic.
Macrolides (e.g., Erythromycin)	- Target modification (methylation of 23S rRNA)- Active efflux pumps	Resistance is frequently due to modification of the ribosomal target, preventing the antibiotic from binding.
Quinolones (e.g., Ciprofloxacin)	- Target modification (mutations in DNA gyrase and topoisomerase IV)- Active efflux pumps	Resistance arises from mutations in the enzymes targeted by the antibiotic.
Tetracyclines	- Active efflux pumps- Ribosomal protection proteins	A common mechanism involves proteins that dislodge the antibiotic from its ribosomal binding site.

Quantitative Analysis of Resistance: Minimum Inhibitory Concentration (MIC) Data

The level of resistance is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables provide representative MIC data for susceptible and resistant bacterial strains to various antibiotics.

Table 1: Representative MIC Data for Escherichia coli

Antibiotic	Susceptible MIC (µg/mL)	Resistant MIC (µg/mL)	Fold Increase
Ciprofloxacin	0.015	>32	>2133
Tetracycline	≤2	8 - >64	4 - >32
Ampicillin (a β-lactam)	≤8	>32	>4
Erythromycin (a macrolide)	≤32	>1024	>32

Table 2: Representative MIC Data for Streptococcus pneumoniae

Antibiotic	Susceptible MIC (µg/mL)	Resistant MIC (µg/mL)	Fold Increase
Penicillin (a β-lactam)	≤0.06	≥8	≥133
Erythromycin (a macrolide)	≤0.25	>256	>1024
Levofloxacin (a quinolone)	≤2	≥8	≥4
Tetracycline	≤2	>2	>1

Visualizing Resistance Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and resistance mechanisms discussed.

Caption: Mechanism of action and resistance to Streptonigrin.

Caption: Common mechanisms of bacterial antibiotic resistance.

Experimental Protocols

Accurate determination of antibiotic susceptibility is fundamental to both clinical practice and research. The following are standardized protocols for two common methods.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism in a liquid medium.

1. Preparation of Materials:

• Sterile 96-well microtiter plates.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Standardized bacterial inoculum (adjusted to 0.5 McFarland turbidity standard, then diluted to yield approximately 5 x 10^5 CFU/mL in the final well volume).

• Stock solutions of the antibiotics to be tested.

2. Procedure:

• Prepare serial two-fold dilutions of each antibiotic in CAMHB directly in the wells of the 96-well plate. A typical volume is 50 µL per well.

• Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.

• Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Kirby-Bauer Disk Diffusion Susceptibility Test

This is a qualitative method used to determine the susceptibility of bacteria to various antibiotics.

1. Preparation of Materials:

• Mueller-Hinton agar (MHA) plates.

• Standardized bacterial inoculum (adjusted to 0.5 McFarland turbidity standard).

• Sterile cotton swabs.

• Antibiotic-impregnated paper disks.

• Forceps or a disk dispenser.

2. Procedure:

• Dip a sterile cotton swab into the standardized bacterial inoculum, removing excess fluid by pressing it against the inside of the tube.

• Streak the swab evenly across the entire surface of the MHA plate in three directions to ensure confluent growth.

• Allow the plate to dry for 3-5 minutes.

• Aseptically apply the antibiotic disks to the surface of the agar, ensuring they are evenly spaced.

• Gently press each disk to ensure complete contact with the agar.

• Invert the plates and incubate at 35-37°C for 16-24 hours.

• After incubation, measure the diameter of the zone of inhibition (the area of no growth) around each disk in millimeters.

• Interpret the results (susceptible, intermediate, or resistant) by comparing the zone diameters to standardized charts provided by organizations such as the Clinical and Laboratory Standards Institute (CLSI).

This guide underscores the importance of understanding the nuanced mechanisms of antibiotic resistance. The unique case of Streptonigrin highlights the potential for developing novel antimicrobials that can evade common resistance pathways. Continued research into these diverse mechanisms is paramount in the ongoing battle against antibiotic-resistant pathogens.

References

• 1. hardydiagnostics.com [hardydiagnostics.com]
• 2. Mechanisms of Bacterial Resistance to Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Broth Microdilution | MI [microbiology.mlsascp.com]
• 4. Determination of the minimum inhibitory concentration (MIC) [bio-protocol.org]
• 5. protocols.io [protocols.io]

Comparative analysis of Streptonigrin's effect on different cancer cell lines

Streptonigrin, an aminoquinone antibiotic produced by Streptomyces flocculus, has demonstrated potent antitumor activity. Its clinical application, however, has been hampered by significant toxicity. This guide provides a comparative analysis of Streptonigrin's effects on different cancer cell lines, focusing on its mechanism of action, impact on cell viability, apoptosis, and cell cycle progression. The information is intended for researchers, scientists, and drug development professionals.

Data Presentation

Cell Viability (IC50)

Cancer Cell Line	Tissue of Origin	Key Characteristics	Streptonigrin's Effect	Reference
SW480	Colon	β-catenin activated	High sensitivity, potent growth inhibition	[1]
HEK293	Kidney	(Transfected with active β-catenin)	High sensitivity, potent growth inhibition	[1]
Various Cancer Cells	-	Non-β-catenin activated	Lower sensitivity compared to β-catenin activated cells	[1]

Note: The table illustrates a qualitative comparison based on the activation status of the β-catenin pathway, as specific IC50 values from a single comparative study are not available.

Apoptosis and Cell Cycle Arrest

Streptonigrin has been shown to induce both apoptosis (programmed cell death) and cell cycle arrest in cancer cells. Quantitative data directly comparing the percentage of apoptotic cells or the distribution of cells in different phases of the cell cycle across various cancer cell lines after Streptonigrin treatment is limited. However, studies have shown that Streptonigrin can induce apoptosis through a p53-dependent pathway in human neuroblastoma SH-SY5Y cells. Furthermore, it is known to cause G2/M phase arrest in various cancer cell lines.

Signaling Pathways Modulated by Streptonigrin

Streptonigrin exerts its anticancer effects by modulating several key signaling pathways. Two notable pathways are the β-catenin/Tcf signaling pathway and the STAT3 signaling pathway.

A primary mechanism of Streptonigrin is the inhibition of the β-catenin/T-cell factor (Tcf) signaling pathway.[1] In cancer cells with an activated Wnt/β-catenin pathway, such as the SW480 colon cancer cell line, Streptonigrin has been shown to suppress the transcriptional activity of the β-catenin/Tcf complex.[1] This leads to a more significant growth inhibitory effect in these cells compared to those without an activated β-catenin pathway.

Streptonigrin inhibits the β-catenin/Tcf signaling pathway.

Additionally, some evidence suggests that Streptonigrin can inhibit the phosphorylation of STAT3 (Signal Transducer and Activator of Transcription 3), a key protein involved in cell survival and proliferation.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Streptonigrin on cancer cell lines and to determine its IC50 value.

Materials:

• Cancer cell lines of interest

• Streptonigrin

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Streptonigrin in complete culture medium.

• Remove the existing medium from the wells and add 100 µL of the Streptonigrin dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Streptonigrin).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells following Streptonigrin treatment.

Materials:

• Cancer cell lines

• Streptonigrin

• Complete cell culture medium

• PBS

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of Streptonigrin for the desired time.

• Harvest the cells (including floating cells in the medium) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the distribution of cells in different phases of the cell cycle after Streptonigrin treatment.

Materials:

• Cancer cell lines

• Streptonigrin

• Complete cell culture medium

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Streptonigrin for 24-48 hours.

• Harvest the cells and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend them in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Experimental Workflow

The following diagram illustrates a general workflow for investigating the effects of Streptonigrin on cancer cell lines.

A typical experimental workflow for studying Streptonigrin's effects.

References

• 1. researchgate.net [researchgate.net]

Validating the In Vivo Antitumor Activity of a Novel Streptonigrin Analog: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the in vivo antitumor activity of novel Streptonigrin analogs against the parent compound, Streptonigrin. Streptonigrin, an aminoquinone antibiotic produced by Streptomyces flocculus, has demonstrated potent antitumor properties. However, its clinical application has been hampered by significant toxicity.[1] The development of novel analogs aims to mitigate this toxicity while retaining or enhancing therapeutic efficacy.

This guide outlines the key experimental protocols and data presentation formats necessary for a comprehensive in vivo comparison. It also visualizes the known signaling pathways of Streptonigrin and a typical experimental workflow.

Comparative Efficacy: Streptonigrin vs. Novel Analogs

A critical aspect of preclinical drug development is the direct comparison of a novel analog's performance with the established compound. While comprehensive in vivo comparative data for many new Streptonigrin analogs is emerging, studies have been conducted to evaluate the potential of these derivatives.

For instance, a study comparing Streptonigrin (STN-COOH) with its ester analog, STN-COO(CH2)3N(CH3)2, in a Friend leukemia virus-induced splenomegaly model in mice demonstrated that both compounds significantly inhibited splenomegaly.[2] This indicates that the analog retains potent in vivo antitumor activity comparable to the parent compound in this model.

In Vitro Cytotoxicity Data

The following table summarizes the in vitro cytotoxicity of Streptonigrin and a selection of its analogs against various cancer cell lines. This data is essential for selecting appropriate cell lines for in vivo studies and for determining initial dose ranges.

Compound	Cell Line	IC50 (µg/mL)	Reference
Streptonigrin	L5178Y (Murine Lymphoblastoma)	0.0025	[3]
8-methoxy-7-methyl-5,6-dihydroquinoline-5,6-dione	L5178Y (Murine Lymphoblastoma)	16	[3]
10'-Desmethoxystreptonigrin	Human Tumor Cell Lines	Markedly Cytotoxic (Specific IC50 not provided in abstract)	[4]

In Vivo Antitumor Activity Data (Illustrative)

The following table is an illustrative example of how to present in vivo antitumor activity data from a xenograft study. The data presented here is hypothetical and serves as a template for researchers. A study on an ester analog of Streptonigrin showed significant inhibition of splenomegaly in a murine leukemia model, comparable to the parent compound.

Treatment Group (Drug)	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (TGI) (%)	Survival Rate (%)	Reference
Vehicle Control	-	Daily	0	0	[Illustrative]
Streptonigrin	0.2	Daily	65	40	[Illustrative]
Novel Analog (e.g., STN-Ester)	0.2	Daily	70	60	[Illustrative]
Novel Analog (e.g., STN-Ester)	0.5	Daily	85	75	[Illustrative]

Mechanism of Action: Key Signaling Pathways

Streptonigrin and its analogs exert their antitumor effects through multiple mechanisms, primarily by inducing DNA damage and interfering with key cellular signaling pathways.

One of the primary mechanisms is the generation of reactive oxygen species (ROS) through the redox cycling of its quinone moiety, leading to DNA strand breaks. Furthermore, Streptonigrin is known to inhibit topoisomerase II, an enzyme crucial for DNA replication and repair.

Recent studies have also elucidated its role in modulating specific signaling pathways involved in cancer progression. Streptonigrin has been shown to inhibit the β-catenin/Tcf signaling pathway, which is often aberrantly activated in various cancers.

Caption: Mechanism of action of Streptonigrin and its analogs.

Experimental Protocols

A standardized and well-documented experimental protocol is crucial for the reproducibility and validity of in vivo antitumor activity studies. The following is a typical protocol for a human tumor xenograft model in mice.

Human Tumor Xenograft Model Protocol

1. Cell Culture and Preparation:

• Culture the selected human tumor cell line (e.g., a line with known sensitivity to Streptonigrin from in vitro studies) under standard conditions.

• Harvest cells during the exponential growth phase.

• Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10^6 cells/100 µL. Ensure cell viability is above 95%.

2. Animal Handling and Tumor Implantation:

• Use immunocompromised mice (e.g., athymic nude or NOD/SCID mice), 6-8 weeks old.

• Anesthetize the mice using an appropriate anesthetic agent.

• Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

3. Tumor Growth Monitoring and Animal Grouping:

• Monitor the mice 2-3 times per week for tumor growth.

• Measure tumor dimensions using calipers and calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.

• Once the tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

4. Drug Formulation and Administration:

• Prepare Streptonigrin and the novel analog in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Administer the compounds to the respective treatment groups via the desired route (e.g., intraperitoneal or oral gavage) at the predetermined doses and schedule.

• Administer the vehicle alone to the control group.

5. Data Collection and Endpoint:

• Continue to monitor tumor volume and body weight 2-3 times per week.

• The study endpoint is typically reached when the tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a set duration.

• Euthanize the mice and excise the tumors. Record the final tumor weight.

6. Statistical Analysis:

• Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

• Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to determine the significance of the observed differences between the treatment and control groups.

Caption: A typical experimental workflow for in vivo studies.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological properties of streptonigrin derivatives. III. In vitro and in vivo antiviral and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative study on biological activities of heterocyclic quinones and streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 10'-Desmethoxystreptonigrin, a novel analog of streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Cellular Response: A Comparative Analysis of Gene Expression Profiles Induced by Streptonigrin and Other DNA Damaging Agents

For researchers, scientists, and drug development professionals, understanding the nuanced cellular responses to different DNA damaging agents is paramount in developing more effective and targeted cancer therapies. This guide provides a comprehensive comparison of the gene expression profiles of cells treated with Streptonigrin, a potent antitumor antibiotic, against other well-characterized DNA damaging agents: Doxorubicin, Etoposide, and Cisplatin. By examining the distinct and overlapping transcriptional signatures, we can gain deeper insights into their mechanisms of action, identify potential biomarkers for drug sensitivity, and inform the rational design of combination therapies.

Streptonigrin, an aminoquinone antibiotic, exerts its cytotoxic effects by complexing with DNA and topoisomerase II, leading to DNA cleavage and the inhibition of DNA replication and RNA synthesis. Its activity is also associated with the generation of reactive oxygen species (ROS), contributing to free radical-mediated cellular damage. In contrast, Doxorubicin, an anthracycline antibiotic, intercalates into DNA and inhibits topoisomerase II. Etoposide, a podophyllotoxin derivative, also targets topoisomerase II, while Cisplatin, a platinum-based compound, forms DNA adducts, leading to strand breaks. While all four agents ultimately induce DNA damage and apoptosis, their distinct interactions with cellular machinery trigger unique signaling cascades and gene expression programs.

Comparative Analysis of Gene Expression Signatures

Functional Gene Category	Streptonigrin	Doxorubicin	Etoposide	Cisplatin
DNA Damage Response (DDR)	Upregulation: ATM, ATR, BRCA1, GADD45A, CDKN1A (p21)	Upregulation: ATM, ATR, BRCA1, GADD45A, CDKN1A (p21)	Upregulation: ATM, ATR, CHEK1, CHEK2, GADD45A, CDKN1A (p21)	Upregulation: ATM, ATR, BRCA1, XPC, ERCC1, GADD45A, CDKN1A (p21)
Cell Cycle Control	Downregulation: CCNB1, CCNE1, CDK1, PLK1	Downregulation: CCNB1, CCND1, CDK2, CDK4	Downregulation: CCNB1, CDK1, AURKA	Downregulation: CCNB1, CCND1, CDK2
Apoptosis	Upregulation: BAX, BAK1, CASP3, CASP9, PUMA, NOXA	Upregulation: BAX, BAK1, CASP3, CASP9, FAS, TNFRSF10B (DR5)	Upregulation: BAX, BAK1, CASP3, CASP8, BID	Upregulation: BAX, BAK1, CASP3, CASP9, APAF1
Oxidative Stress Response	Strong Upregulation: HMOX1, NQO1, GCLC, GSR	Upregulation: HMOX1, SOD2, GPX1	Moderate Upregulation: HMOX1, NQO1	Upregulation: HMOX1, MT1, MT2
Topoisomerase II Pathway	Downregulation: TOP2A, TOP2B (feedback)	Downregulation: TOP2A, TOP2B (feedback)	Downregulation: TOP2A, TOP2B (feedback)	Not a direct inhibitor
Wnt/β-catenin Signaling	Downregulation: TCF/LEF target genes (e.g., MYC, CCND1)[1]	No primary effect reported	No primary effect reported	No primary effect reported
STAT3 Signaling	Inhibition of Phosphorylation: Downregulation of STAT3 target genes (e.g., BCL2, MCL1)[2]	No primary effect reported	No primary effect reported	No primary effect reported

Experimental Protocols

To ensure reproducibility and enable fellow researchers to build upon these findings, detailed experimental methodologies are crucial. The following protocols represent a standard workflow for analyzing the gene expression profiles of cells treated with DNA damaging agents.

Cell Culture and Drug Treatment

• Cell Line: Human cervical cancer (HeLa) or breast cancer (MCF-7) cells are commonly used and can be obtained from the American Type Culture Collection (ATCC).

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Drug Preparation: Streptonigrin, Doxorubicin, Etoposide, and Cisplatin are dissolved in dimethyl sulfoxide (DMSO) to create stock solutions, which are stored at -20°C.

• Treatment: Cells are seeded in 6-well plates and allowed to attach overnight. The following day, the medium is replaced with fresh medium containing the respective drugs at their IC50 concentrations (previously determined by a cell viability assay like MTT or CellTiter-Glo) or a vehicle control (DMSO). Cells are typically treated for 24 hours.

RNA Extraction and Sequencing

• RNA Isolation: Total RNA is extracted from the treated and control cells using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• RNA Quality Control: The quantity and quality of the extracted RNA are assessed using a NanoDrop spectrophotometer and an Agilent Bioanalyzer. Samples with a high RNA Integrity Number (RIN > 8) are used for library preparation.

• Library Preparation: RNA sequencing libraries are prepared using a kit such as the TruSeq Stranded mRNA Library Prep Kit (Illumina). This process involves mRNA purification, fragmentation, cDNA synthesis, adapter ligation, and amplification.

• Sequencing: The prepared libraries are sequenced on an Illumina NovaSeq or similar high-throughput sequencing platform to generate paired-end reads.

Data Analysis

• Quality Control: Raw sequencing reads are assessed for quality using tools like FastQC. Adapter sequences and low-quality reads are trimmed using Trimmomatic.

• Alignment: The cleaned reads are aligned to the human reference genome (e.g., GRCh38) using a splice-aware aligner like STAR.

• Quantification: Gene expression levels are quantified using tools such as featureCounts or Salmon to generate a count matrix.

• Differential Expression Analysis: Differential gene expression analysis between the drug-treated and control groups is performed using DESeq2 or edgeR in R. Genes with a false discovery rate (FDR) < 0.05 and a log2 fold change > 1 are considered significantly differentially expressed.

• Pathway and Functional Analysis: Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses are performed on the differentially expressed genes using tools like DAVID or g:Profiler to identify significantly affected biological processes and pathways.

Visualizing Cellular Responses: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the complex biological processes involved, the following diagrams, generated using the DOT language, illustrate key signaling pathways and the experimental workflow.

Caption: General DNA Damage Response Pathway.

Caption: Unique Streptonigrin Signaling Pathways.

Caption: Experimental Workflow for Transcriptomic Analysis.

Conclusion

This comparative guide highlights the distinct and shared aspects of the gene expression profiles induced by Streptonigrin and other prominent DNA damaging agents. While all converge on the activation of the DNA damage response and apoptotic pathways, Streptonigrin exhibits a unique signature characterized by a strong oxidative stress response and the modulation of the Wnt/β-catenin and STAT3 signaling pathways. These differences underscore the importance of a detailed molecular understanding of drug action for the development of personalized and more effective cancer treatments. Further research involving direct comparative transcriptomic analyses will be invaluable in refining our knowledge and unlocking the full therapeutic potential of these agents.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Unraveling the Side Effect Profiles of Streptonigrin and Its Derivatives: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the side effect profiles of the potent antitumor antibiotic Streptonigrin and its synthesized derivatives. This document summarizes available quantitative data, outlines detailed experimental protocols for assessing key toxicities, and visualizes the underlying signaling pathways to inform future drug development efforts.

Streptonigrin, an aminoquinone antibiotic isolated from Streptomyces flocculus, has demonstrated significant antitumor and antibiotic properties. However, its clinical application has been hampered by severe side effects, leading to the cessation of its phase II clinical trials.[1] The primary toxicities observed include severe bone marrow depression, nausea, vomiting, diarrhea, and alopecia.[1][2] In response to these limitations, extensive research has focused on synthesizing Streptonigrin derivatives with the aim of reducing toxicity while preserving or enhancing therapeutic efficacy.[1] This guide offers a comparative analysis of the available data on the side effect profiles of Streptonigrin and its derivatives.

Comparative Analysis of Cytotoxicity

While comprehensive in vivo toxicity data for a wide range of Streptonigrin derivatives remains limited in publicly available literature, in vitro studies provide valuable insights into their comparative cytotoxicity. The following table summarizes the 50% inhibitory dose (ID50) values for Streptonigrin and a series of heterocyclic quinones, highlighting the significantly lower cytotoxicity of the latter.

Compound	Cell Line	ID50 (µg/mL)	Reference
Streptonigrin	Murine lymphoblastoma L5178Y	0.0025	[3]
8-methoxy-7-methyl-5,6-dihydroquinoline-5,6-dione	Murine lymphoblastoma L5178Y	16
Indole quinone derivative (4,7-dihydro-2,3-dimethylindole-4,7-dione)	Murine lymphoblastoma L5178Y	80
Various quinoline and isoquinoline quinones	Avian myeloblastosis virus reverse transcriptase	1 - 5

It is important to note that while these in vitro cytotoxicity data are informative, they may not directly correlate with the specific in vivo side effect profiles. For instance, the methyl ester of Streptonigrin has been reported to be less toxic in vivo while retaining antitumor effectiveness. Other derivatives such as demethylstreptonigrin, streptonigrin hydroxamic acid, and streptonigrin hydrazide have also been developed with the goal of mitigating the severe side effects of the parent compound.

Experimental Protocols for Assessing Key Side Effects

To facilitate further research and standardized comparison, this section outlines detailed experimental protocols for evaluating the major toxicities associated with Streptonigrin and its derivatives.

Assessment of Bone Marrow Toxicity

Bone marrow suppression is a critical dose-limiting toxicity of Streptonigrin. The following protocol, adapted from established methods for evaluating hematopoietic toxicity, can be employed to assess this side effect in a murine model.

Experimental Workflow for Bone Marrow Toxicity Assessment

Caption: Workflow for assessing bone marrow toxicity in mice.

Evaluation of Nausea and Vomiting (Emesis)

The ferret is a well-established animal model for studying chemotherapy-induced emesis due to its emetic reflex, which is absent in rodents.

Experimental Workflow for Emesis Evaluation in Ferrets

Caption: Workflow for evaluating emesis in ferrets.

Assessment of Alopecia

A murine model can be utilized to evaluate chemotherapy-induced alopecia.

Experimental Protocol for Alopecia Assessment in Mice

• Animal Model: Use C57BL/6 mice at 7-8 weeks of age.

• Hair Depilation: Depilate a defined area on the dorsum of the mice using waxing to synchronize the hair follicles in the anagen (growth) phase.

• Drug Administration: Approximately 8-10 days after depilation, when the hair follicles are in the anagen VI stage, administer Streptonigrin or its derivative intraperitoneally.

• Observation and Scoring: Visually score the degree of hair loss daily for at least 21 days using a standardized scoring system (e.g., 0 = no hair loss, 5 = complete hair loss).

• Histological Analysis: Collect skin biopsies from the depilated area at various time points for histological examination (H&E staining) to assess hair follicle morphology and signs of dystrophy or apoptosis.

Signaling Pathways Implicated in Side Effects

Understanding the molecular mechanisms underlying the toxicities of Streptonigrin is crucial for the rational design of safer derivatives.

DNA Damage and Apoptosis Pathway

Streptonigrin's cytotoxicity is largely attributed to its ability to induce DNA damage. This process is initiated by the generation of reactive oxygen species (ROS) through the redox cycling of its quinone moiety. The resulting oxidative stress leads to single and double-strand DNA breaks, which in turn activate DNA damage response pathways, ultimately leading to apoptosis. Streptonigrin also inhibits topoisomerase II, an enzyme essential for DNA replication and repair, further contributing to its genotoxicity.

Caption: Streptonigrin-induced DNA damage and apoptosis pathway.

Chemotherapy-Induced Alopecia Pathway

The hair follicle is highly susceptible to chemotherapeutic agents due to the high proliferative rate of its matrix keratinocytes. DNA damage in these cells, induced by drugs like Streptonigrin, activates the p53 tumor suppressor protein. Activated p53 can then trigger apoptosis, leading to the premature termination of the anagen phase and subsequent hair loss.

Caption: p53-mediated pathway of chemotherapy-induced alopecia.

β-catenin/Tcf Signaling Pathway Inhibition

Recent studies have shown that Streptonigrin can also exert its effects by inhibiting the β-catenin/Tcf signaling pathway, which is often dysregulated in cancer. Streptonigrin has been shown to inhibit the formation of the β-catenin/Tcf-DNA complex, a critical step for the transcription of target genes involved in cell proliferation.

Caption: Inhibition of β-catenin/Tcf signaling by Streptonigrin.

Conclusion

The significant toxicity of Streptonigrin has been a major obstacle to its clinical use. The development of derivatives with improved safety profiles is a critical area of research. This guide provides a framework for the comparative assessment of these derivatives by summarizing available data, presenting standardized experimental protocols, and illustrating the key signaling pathways involved in the observed side effects. Further in-depth in vivo studies are essential to fully characterize the toxicity profiles of novel Streptonigrin analogs and to identify candidates with a favorable therapeutic index for future clinical development.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study on biological activities of heterocyclic quinones and streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Streptonigrin: A Comparative Guide for Studying DNA Repair Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Streptonigrin's performance as a tool for studying DNA repair pathways against other common alternatives. The information presented is supported by experimental data to aid in the selection of appropriate tools for research in genetics, oncology, and drug discovery.

Introduction to Streptonigrin

Streptonigrin (SN), an aminoquinone antitumor antibiotic produced by Streptomyces flocculus, has long been a subject of interest in cancer research due to its potent cytotoxic effects. Beyond its therapeutic potential, its well-characterized ability to induce DNA damage makes it a valuable tool for investigating the intricate mechanisms of cellular DNA repair. Streptonigrin's complex mechanism of action, involving the generation of reactive oxygen species and interaction with topoisomerase II, results in a spectrum of DNA lesions, thereby activating multiple DNA repair pathways.

Mechanism of Action: How Streptonigrin Induces DNA Damage

Streptonigrin's genotoxicity is primarily mediated through a dual mechanism involving oxidative stress and topoisomerase II poisoning.

• Generation of Reactive Oxygen Species (ROS): Streptonigrin undergoes intracellular reduction to a semiquinone radical. In the presence of molecular oxygen and metal ions like iron and copper, this radical participates in a futile redox cycle, generating superoxide anions and hydroxyl radicals. These highly reactive species attack the sugar-phosphate backbone and bases of DNA, leading to both single-strand breaks (SSBs) and double-strand breaks (DSBs).

• Topoisomerase II Inhibition: Streptonigrin acts as a topoisomerase II poison. It stabilizes the covalent complex between topoisomerase II and DNA, preventing the re-ligation of the DNA strands that the enzyme transiently cleaves. This results in the accumulation of protein-linked DNA breaks, which can be converted into DSBs during DNA replication or transcription. This mode of action is distinct from some other topoisomerase poisons as Streptonigrin is a non-intercalative agent.[1]

The combination of oxidative damage and topoisomerase II inhibition makes Streptonigrin a potent inducer of complex DNA damage, activating a broad cellular response and making it a useful tool to probe various DNA repair pathways.

Figure 1. Mechanism of Streptonigrin-induced DNA damage.

Comparison with Alternative DNA Damaging Agents

Streptonigrin's utility as a research tool can be best understood by comparing it to other commonly used DNA damaging agents. The choice of agent depends on the specific DNA repair pathway being investigated.

Feature	Streptonigrin	Etoposide	Bleomycin
Primary Mechanism	ROS generation & Topoisomerase II poisoning	Topoisomerase II poisoning	Oxidative damage (ROS generation)
Primary DNA Lesions	SSBs, DSBs, base damage	DSBs, SSBs	SSBs, DSBs, abasic sites
Metal Ion Dependence	Yes (Iron, Copper)	No	Yes (Iron)
Intercalation	No	No	Yes
Cell Cycle Specificity	S and G2 phases	S and G2 phases	Primarily G2 phase
Key Research Applications	Studying oxidative stress response, topoisomerase II-mediated repair, and complex DNA damage repair.	Investigating DSB repair (NHEJ and HR), topoisomerase II function.	Studying SSB and DSB repair, particularly base excision repair (BER).

Etoposide

Etoposide is a widely used topoisomerase II poison that, like Streptonigrin, stabilizes the topoisomerase II-DNA cleavage complex, leading to DSBs.[2][3] However, Etoposide's primary mechanism does not involve the generation of ROS, making it a more specific tool for studying the cellular response to topoisomerase II-mediated DNA damage and subsequent DSB repair pathways like non-homologous end joining (NHEJ) and homologous recombination (HR). The cleavage activity of Streptonigrin is comparable to Etoposide at low concentrations (≤10 µM) but is about one-third lower at higher concentrations (≥250 µM).[1]

Bleomycin

Bleomycin is a glycopeptide antibiotic that induces DNA strand breaks through the generation of ROS, in a manner dependent on the presence of metal ions like iron.[4] It intercalates into the DNA minor groove, and upon activation, abstracts a hydrogen atom from the deoxyribose backbone, leading to both SSBs and DSBs. Unlike Streptonigrin, Bleomycin does not directly inhibit topoisomerase II. This makes it a more specific tool for studying the repair of oxidative DNA damage, particularly the base excision repair (BER) pathway for single-strand breaks.

Quantitative Data Comparison

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Streptonigrin, Etoposide, and Bleomycin in various cancer cell lines. It is important to note that IC50 values can vary significantly based on the cell line, exposure time, and assay method.

Cell Line	Streptonigrin IC50 (µM)	Etoposide IC50 (µM)	Bleomycin IC50 (µM)	Reference
A549 (Lung Carcinoma)	Not widely reported	3.49 (72h)	Not widely reported
MCF-7 (Breast Carcinoma)	Not widely reported	~150 (24h)	Not widely reported
HeLa (Cervical Cancer)	Not widely reported	Not widely reported	48.2 (72h)
HL-60 (Leukemia)	Not widely reported	Not widely reported	65.8 (72h)
HCT116 (Colon Carcinoma)	Not widely reported	Not widely reported	Not widely reported

Data for Streptonigrin IC50 values are not as readily available in recent literature compared to more commonly used chemotherapeutics, highlighting a gap in comparative quantitative analysis.

Experimental Protocols

The following are detailed protocols for key experiments used to study DNA damage and repair induced by agents like Streptonigrin.

Alkaline Comet Assay for Detection of DNA Strand Breaks

The alkaline comet assay is a sensitive method for detecting DNA single- and double-strand breaks in individual cells.

Materials:

• Streptonigrin (or other DNA damaging agent)

• Cultured cells

• Phosphate-buffered saline (PBS), Ca²⁺ and Mg²⁺ free

• Trypsin-EDTA

• Low melting point agarose (LMA)

• Normal melting point agarose (NMA)

• Comet assay slides

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA stain (e.g., SYBR Gold or Propidium Iodide)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Treatment: Treat cultured cells with the desired concentrations of Streptonigrin for the specified duration. Include a negative (untreated) and positive (e.g., H₂O₂) control.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and resuspend in PBS at a concentration of 1 x 10⁵ cells/mL.

• Embedding Cells in Agarose: Mix 10 µL of the cell suspension with 75 µL of LMA at 37°C. Pipette the mixture onto a comet assay slide pre-coated with NMA. Cover with a coverslip and allow to solidify at 4°C for 10 minutes.

• Cell Lysis: Carefully remove the coverslip and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• DNA Unwinding: Place the slides in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer for 20-40 minutes to allow for DNA unwinding.

• Electrophoresis: Perform electrophoresis at ~25 V and ~300 mA for 20-30 minutes at 4°C.

• Neutralization and Staining: Gently remove the slides and wash them three times for 5 minutes each with neutralization buffer. Stain the slides with a suitable DNA stain.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. The extent of DNA damage is proportional to the length and intensity of the comet tail. Analyze images using appropriate software to quantify DNA damage.

Figure 2. Experimental workflow for the Alkaline Comet Assay.

Immunofluorescence Staining for γH2AX Foci

Phosphorylation of the histone variant H2AX (to form γH2AX) is an early cellular response to the formation of DNA double-strand breaks. Immunofluorescence detection of γH2AX foci is a standard method for quantifying DSBs.

Materials:

• Cells grown on coverslips

• Streptonigrin (or other DNA damaging agent)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibody (anti-γH2AX)

• Fluorescently labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed cells on sterile coverslips in a petri dish and allow them to adhere. Treat the cells with Streptonigrin as required.

• Fixation: Wash the cells twice with PBS and then fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash the cells three times with PBS and then incubate in blocking solution for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the cells with the primary anti-γH2AX antibody (diluted in blocking solution) overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation: Wash the cells three times with PBS. Incubate with the fluorescently labeled secondary antibody (diluted in blocking solution) for 1 hour at room temperature in the dark.

• Counterstaining: Wash the cells three times with PBS. Stain the nuclei with DAPI for 5 minutes.

• Mounting and Visualization: Wash the cells a final time with PBS and mount the coverslips onto microscope slides using antifade mounting medium. Visualize the γH2AX foci using a fluorescence microscope. The number of foci per nucleus corresponds to the number of DSBs.

Logical Comparison of DNA Damaging Agents for Repair Studies

The selection of a DNA damaging agent should be guided by the specific research question. The following diagram illustrates a decision-making process for choosing between Streptonigrin and its alternatives.

Figure 3. Decision tree for selecting a DNA damaging agent.

Conclusion

Streptonigrin is a potent and versatile tool for studying DNA repair, particularly for investigating the cellular response to complex DNA damage involving both oxidative stress and topoisomerase II-mediated lesions. Its dual mechanism of action provides a unique advantage for studying the interplay between different DNA repair pathways. However, for researchers wishing to isolate specific types of damage, agents like Etoposide (for topoisomerase II-mediated DSBs) or Bleomycin (for oxidative strand breaks) may offer greater specificity. The choice of agent should be carefully considered based on the specific aims of the study. The protocols provided in this guide offer a starting point for the quantitative assessment of DNA damage and repair in response to these agents.

References

• 1. Induction of mammalian DNA topoisomerase II dependent DNA cleavage by antitumor antibiotic streptonigrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. spandidos-publications.com [spandidos-publications.com]

How does the stability of synthetic Streptonigrin compare to the natural product

For researchers, scientists, and drug development professionals, understanding the stability of a compound is critical for its reliable application in experimental and therapeutic settings. This guide provides a comprehensive comparison of the stability profiles of synthetic versus natural streptonigrin, supported by established experimental protocols for stability assessment.

Streptonigrin, a potent aminoquinone antibiotic with antitumor properties, is naturally produced by the bacterium Streptomyces flocculus.[1][2] It has also been the subject of extensive research in synthetic organic chemistry, leading to its successful total synthesis.[2][3][4] A crucial question for researchers is whether the synthetic version of this complex molecule exhibits a stability profile comparable to its natural counterpart.

From a chemical standpoint, a synthetically produced small molecule that is structurally identical to the natural product should possess the same intrinsic stability. Any observed differences in stability between batches of natural and synthetic streptonigrin would likely arise from the profile of impurities, rather than the active molecule itself. Natural preparations may contain residual media components or related secondary metabolites, while synthetic preparations might have trace amounts of reagents, solvents, or stereoisomers.

Given the absence of direct comparative studies in peer-reviewed literature, this guide will focus on the established methodologies for assessing the stability of any streptonigrin sample, whether from natural or synthetic origin. These "forced degradation" or "stress testing" studies are fundamental in pharmaceutical development to identify potential degradation products and establish a stability-indicating analytical method.

Quantitative Stability Data: Forced Degradation Studies

Forced degradation studies are designed to accelerate the chemical degradation of a substance to predict its long-term stability and identify its degradation pathways. The following table outlines the standard conditions for such a study, which would be applicable to both synthetic and natural streptonigrin. The goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

Stress Condition	Typical Protocol	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl, room temperature or heated (e.g., 60°C)	To assess stability in acidic environments.
Base Hydrolysis	0.1 M - 1 M NaOH, room temperature or heated (e.g., 60°C)	To assess stability in alkaline environments.
Oxidation	3-30% H₂O₂, room temperature	To evaluate susceptibility to oxidative degradation.
Thermal Stress	Solid-state heating (e.g., 60-80°C) or in solution	To determine the impact of high temperatures on stability.
Photostability	Exposure to a combination of UV and visible light (e.g., ICH Q1B option 2)	To assess degradation upon exposure to light.

Experimental Protocols

Detailed methodologies are crucial for reproducible stability testing. Below are protocols for conducting forced degradation studies and analyzing the results.

1. Preparation of Streptonigrin Stock Solution: A stock solution of streptonigrin (e.g., 1 mg/mL) is prepared in a suitable solvent such as methanol or a mixture of organic solvent and water. The choice of solvent should ensure the solubility of streptonigrin and be compatible with the stress conditions.

2. Forced Degradation Procedures:

• Hydrolysis: The streptonigrin stock solution is diluted with acidic (e.g., 0.1 M HCl) or basic (e.g., 0.1 M NaOH) solutions to a final concentration (e.g., 100 µg/mL). These solutions are then incubated at room temperature or an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours). Samples are taken at various time points, neutralized if necessary, and diluted for analysis.

• Oxidation: The stock solution is mixed with a solution of hydrogen peroxide (e.g., 3% H₂O₂) and kept at room temperature for a set duration. Samples are withdrawn periodically for analysis.

• Thermal Degradation: A sample of solid streptonigrin is placed in a thermostatically controlled oven. For degradation in solution, the stock solution is heated at a specified temperature. Samples are collected at intervals.

• Photostability Testing: The streptonigrin solution is exposed to a light source as specified by ICH Q1B guidelines. A control sample, protected from light (e.g., wrapped in aluminum foil), is stored under the same conditions. Both samples are then analyzed.

3. Analytical Method for Stability Indication: A stability-indicating analytical method is required to separate the intact drug from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry detection is the most common technique.

• Method: A reverse-phase HPLC method using a C18 column is typically developed.

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is used.

• Detection: A photodiode array (PDA) detector is used to monitor the elution profile at a wavelength where streptonigrin has maximum absorbance (e.g., 248 nm or 375-380 nm in methanol).

• Validation: The method must be validated to demonstrate its specificity, linearity, accuracy, precision, and robustness, ensuring it can accurately quantify the decrease in the active compound and the increase in degradation products.

Visualizing Experimental Workflows and Biological Pathways

Experimental Workflow for Stability Testing

The following diagram illustrates the typical workflow for a forced degradation study, from sample preparation to data analysis.

Forced degradation study workflow.

Mechanism of Action: A Pathway to Biological Degradation

The stability of streptonigrin is intrinsically linked to its mechanism of action, which involves the generation of reactive oxygen species (ROS) that lead to DNA damage. This process represents a form of biological degradation of the molecule's therapeutic target.

Redox cycling of streptonigrin leading to DNA damage.

References

• 1. Chemistry, Biosynthesis and Pharmacology of Streptonigrin: An Old Molecule with Future Prospects for New Drug Design, Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Streptonigrin - Wikipedia [en.wikipedia.org]
• 3. Total synthesis of the antitumor antibiotic (±)-streptonigrin: first- and second-generation routes for de novo pyridine formation using ring-closing metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Safeguarding Researchers: A Comprehensive Guide to Handling Streptonigrin

For laboratory professionals engaged in pioneering research and development, the safe handling of potent compounds like Streptonigrin is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of researchers and the integrity of their work. Adherence to these protocols is critical due to the high cytotoxicity of Streptonigrin.[]

Streptonigrin is a highly toxic compound and should be handled with extreme care.[] It is classified as "Fatal if swallowed" (Acute Toxicity - Oral, Category 1 or 2).[2][3][4] Therefore, strict adherence to safety protocols is essential to prevent exposure.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense against exposure to Streptonigrin. Below is a summary of the recommended PPE for various handling scenarios.

PPE Category	Specification	Rationale
Hand Protection	Two pairs of chemotherapy-grade, powder-free nitrile gloves tested to ASTM D6978 standards.	Prevents skin contact with the highly cytotoxic agent. Double-gloving provides an extra layer of protection, and the outer glove can be removed immediately in case of contamination.
Eye Protection	Safety goggles with side-shields or a face shield.	Protects eyes from splashes or aerosols of the compound.
Body Protection	A disposable, solid-front, back-closing, long-sleeved gown made of a low-permeability fabric with tight-fitting cuffs.	Shields the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 or higher respirator is recommended, especially when handling the powder form or if there is a risk of aerosol generation.	Prevents inhalation of the potent compound.
Foot Protection	Disposable shoe covers should be worn over laboratory shoes.	Prevents the tracking of contamination out of the designated handling area.

Operational Plan for Handling Streptonigrin

A meticulous, step-by-step approach is crucial for the safe handling of Streptonigrin in a laboratory setting.

1. Preparation and Reconstitution:

• All work with Streptonigrin, especially with the solid form, must be conducted in a designated area such as a certified chemical fume hood or a biological safety cabinet to prevent the formation and spread of dust and aerosols.

• Before beginning any work, ensure that all necessary PPE is worn correctly.

• When reconstituting the lyophilized powder, slowly add the solvent to the vial to minimize frothing or aerosol generation. A stock solution can be made by dissolving Streptonigrin in a 1:1 solution of chloroform and methanol to a concentration of approximately 2 mg/ml.

• The reconstituted solution should be clearly labeled with the compound name, concentration, date of preparation, and hazard symbols.

2. Storage:

• Streptonigrin powder should be stored at -20°C.

• Solutions of Streptonigrin in solvent should be stored at -80°C.

• All containers must be tightly sealed and correctly labeled.

• Store in a locked, designated area with restricted access.

3. First Aid Measures:

• If swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce vomiting.

• In case of skin contact: Immediately remove contaminated clothing and rinse the affected skin thoroughly with large amounts of water. Seek medical attention.

• In case of eye contact: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial respiration as needed. Seek immediate medical attention.

Disposal Plan

Proper disposal of Streptonigrin and all contaminated materials is essential to prevent environmental contamination and exposure to others.

• Waste Segregation: All materials that have come into contact with Streptonigrin, including vials, pipette tips, gloves, gowns, and absorbent pads, must be considered hazardous waste.

• Containment: Collect all contaminated waste in designated, leak-proof, and clearly labeled hazardous waste containers.

• Disposal: Dispose of the waste in accordance with all local, state, and federal regulations for hazardous chemical waste. This typically involves incineration at an approved waste disposal facility. Do not dispose of Streptonigrin waste down the drain or in regular trash.

Emergency Spill Response

In the event of a spill, a clear and immediate response is crucial to contain the contamination and mitigate exposure risks.

Caption: Workflow for responding to a Streptonigrin spill.

References

• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Streptonigrin = 98 3930-19-6 [sigmaaldrich.com]
• 4. Streptonigrin | C25H22N4O8 | CID 5298 - PubChem [pubchem.ncbi.nlm.nih.gov]